Technical Documentation Center

5-Methyltetrahydrofolic acid-13C6 Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Methyltetrahydrofolic acid-13C6

Core Science & Biosynthesis

Foundational

The Pivotal Role of Isotopically Labeled 5-Methyltetrahydrofolic Acid in Unraveling One-Carbon Metabolism

A Technical Guide for Researchers, Scientists, and Drug Development Professionals One-carbon metabolism is a complex network of interconnected biochemical pathways crucial for cellular function, supporting processes from...

Author: BenchChem Technical Support Team. Date: December 2025

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

One-carbon metabolism is a complex network of interconnected biochemical pathways crucial for cellular function, supporting processes from nucleotide synthesis and amino acid homeostasis to epigenetic regulation. At the heart of this network lies 5-methyltetrahydrofolate (5-MTHF), the most biologically active form of folate. Understanding the dynamics of 5-MTHF flux is paramount for research in oncology, neurobiology, and developmental biology. The use of stable isotope-labeled 5-MTHF, such as 5-Methyltetrahydrofolic acid-¹³C₅, coupled with mass spectrometry, provides a powerful tool to trace the fate of this critical metabolite and quantify its contribution to various cellular processes. This technical guide details the role of isotopically labeled 5-MTHF in one-carbon metabolism studies, providing experimental insights and data presentation for the scientific community.

Tracing the Path of a Key Metabolite

Stable isotope tracing is a fundamental technique in metabolic research that allows for the precise tracking of atoms through biochemical reactions. By introducing a substrate labeled with a heavy isotope, such as carbon-13 (¹³C), researchers can follow its incorporation into downstream metabolites. 5-Methyltetrahydrofolic acid-¹³C₅ serves as an ideal tracer for elucidating the intricacies of the folate and methionine cycles. When cells are cultured in the presence of this labeled compound, the ¹³C atoms are transferred along with the one-carbon unit, enabling the quantitative analysis of metabolic fluxes and pathway activities. This approach has been instrumental in understanding how cancer cells reprogram their metabolism and in assessing the efficacy of drugs targeting these pathways.[1][2]

The primary role of 5-MTHF is to donate its methyl group to homocysteine, a reaction catalyzed by methionine synthase (MTR), to regenerate methionine.[3] This process is a critical intersection of the folate and methionine cycles. Methionine is subsequently converted to S-adenosylmethionine (SAM), the universal methyl donor for a vast array of methylation reactions, including the methylation of DNA, RNA, proteins, and lipids, which are fundamental to epigenetic regulation.[3] By tracing the ¹³C label from 5-MTHF to methionine and then to various methylated products, researchers can gain a quantitative understanding of cellular methylation capacity.

Furthermore, the demethylated product of 5-MTHF, tetrahydrofolate (THF), re-enters the folate cycle to be recharged with a one-carbon unit, typically from serine. This recharged THF can then be used for the synthesis of purines and thymidylate, essential building blocks for DNA replication and repair.[3] Tracking the flow of the ¹³C label from 5-MTHF allows for the dissection of how folate is partitioned between methylation and nucleotide synthesis pathways, providing critical insights into cellular proliferation and survival.

Quantitative Insights from Isotope Tracing Studies

The application of 5-Methyltetrahydrofolic acid-¹³C₅ in metabolic studies generates a wealth of quantitative data. This data is essential for understanding the rates of metabolic reactions and how they are altered in different physiological and pathological states. Below are tables summarizing key quantitative data from representative experiments.

Parameter MeasuredCell TypeTracerExperimental ConditionResultReference
5-MTHF Uptake RateHuman Umbilical Vein Endothelial Cells (HUVECs)[¹³C₅]-5-MTHF (200 nM)Control51 ± 12 fmol·min⁻¹·mg⁻¹ protein[4][5]
5-MTHF Uptake RateHuman Umbilical Vein Endothelial Cells (HUVECs)[¹³C₅]-5-MTHF (200 nM)Acute Folic Acid Exposure (20 nM)22 ± 7 fmol·min⁻¹·mg⁻¹ protein (57% reduction)[4][5]
5-MTHF Uptake RateHuman Umbilical Vein Endothelial Cells (HUVECs)[¹³C₅]-5-MTHF (200 nM)Long-term Folic Acid Exposure (100 nM)30 ± 11 fmol·min⁻¹·mg⁻¹ protein (41% reduction)[4][5]
Total Cellular 5-MTHF LevelsHuman Umbilical Vein Endothelial Cells (HUVECs)[¹³C₅]-5-MTHF (200 nM)Long-term Folic Acid Exposure (100 nM)47 ± 21% reduction compared to control[4]
AnalyteLimit of Detection (nmol/L)Linearity (nmol/L)Reference
5-methyltetrahydrofolate (5mTHF)0.07up to 140[6]
Folic Acid (FA)0.52up to 140[6]
5-formyltetrahydrofolate (5fTHF)0.12up to 140[6]
Tetrahydrofolate (THF)≤0.30-200[7]
p-aminobenzoylglutamate (pABG)0.21up to 140[6]
p-acetamidobenzoylglutamate (apABG)0.12up to 140[6]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of one-carbon metabolism research. Below are representative protocols for cell culture, stable isotope labeling, and metabolite extraction and analysis.

Cell Culture and Stable Isotope Labeling
  • Cell Seeding: Plate cells (e.g., Human Umbilical Vein Endothelial Cells - HUVECs) in appropriate culture vessels and grow to a desired confluency (e.g., 80-90%) in standard growth medium.

  • Tracer Introduction: For uptake studies, replace the standard medium with a medium containing a known concentration of 5-Methyltetrahydrofolic acid-¹³C₅ (e.g., 200 nM). For metabolic flux analysis, culture cells in the presence of the tracer for a sufficient duration to achieve isotopic steady-state, which can be determined empirically but is often between 24 and 48 hours.

  • Incubation: Incubate the cells under standard culture conditions (e.g., 37°C, 5% CO₂). The duration of incubation will depend on the specific experimental question. For uptake assays, short time points (e.g., 10 minutes) are often used.[4]

Metabolite Extraction
  • Washing: After incubation with the tracer, rapidly wash the cells with ice-cold phosphate-buffered saline (PBS) to remove extracellular metabolites.

  • Quenching and Lysis: Quench metabolic activity and lyse the cells by adding a cold extraction solvent, typically a mixture of methanol, acetonitrile, and water (e.g., 80% methanol).

  • Scraping and Collection: Scrape the cells from the culture vessel in the extraction solvent and transfer the cell lysate to a microcentrifuge tube.

  • Centrifugation: Centrifuge the lysate at high speed (e.g., 14,000 x g) at 4°C to pellet cellular debris.

  • Supernatant Collection: Carefully collect the supernatant containing the extracted metabolites for subsequent analysis.

LC-MS/MS Analysis of Folates
  • Chromatographic Separation: Separate the extracted metabolites using liquid chromatography (LC). A reversed-phase column (e.g., C8 or C18) is commonly used with a gradient of mobile phases, such as water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B).[8][9]

  • Mass Spectrometry Detection: Analyze the eluent from the LC system using a tandem mass spectrometer (MS/MS) operating in multiple reaction monitoring (MRM) mode. This allows for the specific and sensitive detection of the parent and daughter ions of both the labeled and unlabeled folate species.[6][9]

  • Quantification: Quantify the concentration of each metabolite by comparing the peak area of the endogenous metabolite to that of a known concentration of an appropriate internal standard, which is often a stable isotope-labeled version of the analyte.[6][8]

Visualizing the Metabolic Network

Diagrams are indispensable for illustrating the complex relationships within one-carbon metabolism and the experimental approaches used to study them.

One_Carbon_Metabolism cluster_Folate_Cycle Folate Cycle cluster_Methionine_Cycle Methionine Cycle cluster_Tracer Isotope Tracing THF Tetrahydrofolate (THF) Methylene_THF 5,10-Methylene-THF THF->Methylene_THF SHMT DHF Dihydrofolate (DHF) DHF->THF DHFR Methylene_THF->DHF TS Methyl_THF 5-Methyl-THF (5-MTHF) Methylene_THF->Methyl_THF MTHFR dUMP dUMP Methyl_THF->THF MTR Homocysteine Homocysteine Methionine Methionine SAM S-Adenosylmethionine (SAM) Methionine->SAM MAT SAH S-Adenosylhomocysteine (SAH) SAM->SAH Methyltransferases Methylated_Products DNA, RNA, Protein Methylation SAM->Methylated_Products SAH->Homocysteine SAHH Homocysteine->Methionine Homocysteine->Methionine MTR Tracer 5-MTHF-¹³C₅ Tracer->Methyl_THF Serine Serine Glycine Glycine Serine->Glycine SHMT Glycine->Serine SHMT dTMP dTMP dUMP->dTMP TS

Caption: The central role of 5-MTHF in one-carbon metabolism.

Experimental_Workflow cluster_Cell_Culture Cell Culture & Labeling cluster_Metabolite_Extraction Metabolite Extraction cluster_Analysis Analysis Start Seed Cells Culture Culture to Confluency Start->Culture Add_Tracer Add 5-MTHF-¹³C₅ Culture->Add_Tracer Incubate Incubate (e.g., 24h) Add_Tracer->Incubate Wash Wash with PBS Incubate->Wash Extract Add Cold Extraction Solvent Wash->Extract Collect Collect Lysate Extract->Collect Centrifuge Centrifuge Collect->Centrifuge Supernatant Collect Supernatant Centrifuge->Supernatant LCMS LC-MS/MS Analysis Supernatant->LCMS Data Data Processing LCMS->Data Flux Metabolic Flux Analysis Data->Flux

Caption: Experimental workflow for stable isotope tracing.

Conclusion

The use of 5-Methyltetrahydrofolic acid labeled with stable isotopes, such as ¹³C, is an indispensable tool for the detailed investigation of one-carbon metabolism. This approach provides quantitative data on the uptake and metabolic fate of the primary circulatory folate, offering deep insights into the regulation of crucial cellular processes like nucleotide synthesis and methylation. For researchers in basic science and drug development, these methodologies are vital for understanding disease mechanisms and for the preclinical evaluation of therapeutic agents that target metabolic pathways. The continued application and refinement of these techniques will undoubtedly lead to new discoveries and therapeutic opportunities.

References

Exploratory

The Metabolic Journey of 5-Methyltetrahydrofolic Acid-13C6: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the metabolic fate of 5-Methyltetrahydrofolic acid (5-MTHF), with a specific focus on its isotopic...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolic fate of 5-Methyltetrahydrofolic acid (5-MTHF), with a specific focus on its isotopically labeled form, 5-Methyltetrahydrofolic acid-13C6. 5-MTHF is the primary biologically active form of folate, a crucial B-vitamin essential for a myriad of physiological processes. The use of stable isotope-labeled 5-MTHF, such as the 13C6 variant, is an invaluable tool in pharmacokinetic and metabolic studies, allowing for precise differentiation from endogenous folate pools. This guide will delve into the absorption, distribution, metabolism, and excretion of 5-MTHF, supported by quantitative data, detailed experimental protocols, and visualizations of the key pathways and workflows.

Absorption and Pharmacokinetics

Following oral administration, 5-MTHF is readily absorbed in the small intestine. Unlike synthetic folic acid, 5-MTHF does not require reduction by the enzyme dihydrofolate reductase (DHFR) to become metabolically active, which can be a rate-limiting step. This leads to a more rapid and potentially higher bioavailability.

Studies comparing the pharmacokinetics of 5-MTHF with folic acid have consistently demonstrated the superior bioavailability of 5-MTHF. For instance, after oral administration, the peak plasma concentration (Cmax) of the biologically active (6S)-5-MTHF is significantly higher and reached more quickly compared to that achieved after folic acid ingestion.

Table 1: Pharmacokinetic Parameters of (6S)-5-MTHF vs. Folic Acid in Healthy Adults

Parameter(6S)-5-MTHF-Na (436 µg)Folic Acid (400 µg)p-value
AUC0–8 h (nmol/L*h) 126.0 ± 33.656.0 ± 25.3< 0.001
Cmax (nmol/L) 36.8 ± 10.811.1 ± 4.1< 0.001
Tmax (h) 0.82.8< 0.0001
Data adapted from a study comparing a sodium salt of (6S)-5-MTHF with folic acid.

Table 2: Pharmacokinetic Parameters of 6[S]-5-MTHF and 6[R]-5-MTHF After Oral Administration of 5 mg Folic Acid or 5 mg 5-MTHF in Patients with Coronary Artery Disease

ParameterFolic Acid5-MTHFp-value
6[S]-5-MTHF
Cmax (ng/mL)14 ± 11129 ± 33< 0.001
AUC 0–12h (ngh/mL)73 ± 39383 ± 113< 0.001
6[R]-5-MTHF
Cmax (ng/mL)42 ± 10145 ± 47< 0.001
AUC 0–12h (ngh/mL)523 ± 180700 ± 223< 0.05
Data represents mean ± standard deviation.[1]

Distribution and Cellular Uptake

Once in circulation, 5-MTHF is the predominant form of folate in the plasma.[3] It is transported to various tissues and crosses cellular membranes via specific carriers, including the reduced folate carrier (RFC), the proton-coupled folate transporter (PCFT), and folate receptors (FRs). Inside the cell, 5-MTHF is polyglutamylated, a process that traps it within the cell and increases its affinity for folate-dependent enzymes.

Metabolism: The Central Role in One-Carbon Metabolism

The metabolic fate of the 13C6-labeled 5-MTHF is intrinsically linked to the one-carbon metabolic pathway. The key event is the transfer of its 13C-labeled methyl group to homocysteine to form methionine, a reaction catalyzed by the vitamin B12-dependent enzyme methionine synthase (MS). This reaction is fundamental as it links the folate and methionine cycles.

The newly synthesized, 13C-labeled methionine can then be converted to S-adenosylmethionine (SAM), the universal methyl donor for numerous methylation reactions, including the methylation of DNA, RNA, proteins, and lipids. After donating its labeled methyl group, SAM is converted to S-adenosylhomocysteine (SAH), which is subsequently hydrolyzed to homocysteine, ready to accept another methyl group.

The demethylated tetrahydrofolate (THF) backbone of the original 5-MTHF molecule re-enters the folate cycle. It can be converted to other THF derivatives, such as 5,10-methylenetetrahydrofolate, which is essential for the synthesis of thymidylate (a building block of DNA), and 10-formyltetrahydrofolate, which is required for purine synthesis.

One_Carbon_Metabolism MTHF_13C6 5-Methyltetrahydrofolic acid-13C6 THF Tetrahydrofolate MTHF_13C6->THF Methionine Synthase (MS) (Vitamin B12) Methylene_THF 5,10-Methylenetetrahydrofolate THF->Methylene_THF SHMT Homocysteine Homocysteine Methionine_13C Methionine-13C Homocysteine->Methionine_13C MS SAM_13C S-Adenosylmethionine-13C Methionine_13C->SAM_13C MAT SAH S-Adenosylhomocysteine SAM_13C->SAH Methyltransferases Methylated_Substrates Methylated Substrates-13C SAM_13C->Methylated_Substrates SAH->Homocysteine SAHH Substrates Substrates Substrates->Methylated_Substrates Serine Serine Glycine Glycine Serine->Glycine SHMT DHF Dihydrofolate Methylene_THF->DHF Thymidylate Synthase dTMP dTMP Methylene_THF->dTMP Formyl_THF 10-Formyltetrahydrofolate Methylene_THF->Formyl_THF MTHFD DHF->THF DHFR dUMP dUMP dUMP->dTMP Purines Purines Formyl_THF->Purines

One-Carbon Metabolism Pathway Tracing 13C from 5-MTHF.

Excretion

The primary route of elimination for absorbed folate is through urinary excretion.[4] Folate turnover also involves catabolism, which includes the cleavage of the C9-N10 bond, leading to the formation of para-aminobenzoylglutamate (pABG) and its acetylated form, para-acetamidobenzoylglutamate (ApABG), which are then excreted in the urine.[4] Studies have shown that the rate of folate catabolite excretion is more closely related to the body's long-term folate stores rather than recent intake.[4]

Experimental Protocols

The analysis of 5-MTHF-13C6 and its metabolites is predominantly carried out using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This technique offers high sensitivity and specificity, allowing for the differentiation of the labeled compound from its endogenous, unlabeled counterpart.

Sample Preparation from Human Plasma
  • Sample Collection and Stabilization: Collect whole blood in tubes containing an anticoagulant (e.g., EDTA). Immediately place on ice and centrifuge at 4°C to separate the plasma. To prevent oxidation of folates, add a stabilizing agent such as ascorbic acid to the plasma. Store samples at -80°C until analysis.

  • Internal Standard Spiking: Thaw plasma samples and spike with a known amount of an appropriate internal standard, such as 5-Methyltetrahydrofolic acid-13C5.[5]

  • Protein Precipitation: Precipitate plasma proteins by adding a solvent like methanol or acetonitrile. Vortex mix and centrifuge to pellet the proteins.

  • Solid Phase Extraction (SPE) (Optional but Recommended for Cleaner Samples): The supernatant from the protein precipitation step can be further purified using SPE. Folate binding protein affinity columns are often used for selective extraction of folates.[6]

  • Reconstitution: Evaporate the eluate from the SPE step to dryness under a stream of nitrogen and reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis
  • Chromatographic Separation:

    • Column: A C18 reversed-phase column is commonly used.

    • Mobile Phase: A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with a small percentage of formic or acetic acid) and an organic component (e.g., acetonitrile or methanol) is typically employed.

    • Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is common.

  • Mass Spectrometric Detection:

    • Ionization: Electrospray ionization (ESI) in positive or negative ion mode is used.

    • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for the labeled 5-MTHF, unlabeled 5-MTHF, and the internal standard. For example, for [13C6]5-MTHF, the [M+H]+ ion would be at m/z 466, and for unlabeled 5-MTHF, it would be at m/z 460.

Experimental_Workflow cluster_pre_study Pre-Study Phase cluster_study_day Study Day cluster_sample_processing Sample Processing cluster_analysis Analytical Phase Subject_Screening Subject Screening and Recruitment Informed_Consent Informed Consent Subject_Screening->Informed_Consent Baseline_Sampling Baseline Blood and Urine Collection Informed_Consent->Baseline_Sampling Dose_Admin Oral Administration of 5-MTHF-13C6 Baseline_Sampling->Dose_Admin Serial_Sampling Serial Blood and Urine Collection (e.g., 0, 0.5, 1, 2, 4, 6, 8 hours) Dose_Admin->Serial_Sampling Plasma_Separation Plasma Separation and Stabilization Serial_Sampling->Plasma_Separation Sample_Storage Storage at -80°C Plasma_Separation->Sample_Storage Sample_Prep Sample Preparation (Internal Standard, Protein Precipitation, SPE) Sample_Storage->Sample_Prep LC_MSMS LC-MS/MS Analysis (Quantification of Labeled and Unlabeled 5-MTHF) Sample_Prep->LC_MSMS Data_Analysis Pharmacokinetic and Metabolic Data Analysis LC_MSMS->Data_Analysis

Typical Experimental Workflow for a Human Stable Isotope Folate Study.

Conclusion

The use of 5-Methyltetrahydrofolic acid-13C6 provides a powerful and precise tool for elucidating the intricate details of folate metabolism and pharmacokinetics in humans. Its direct entry into the active folate pool, bypassing the need for enzymatic reduction, results in superior bioavailability compared to synthetic folic acid. The journey of the 13C6-label through the one-carbon metabolism pathway highlights the central role of 5-MTHF as a methyl donor for a vast array of essential biosynthetic and regulatory processes. The detailed experimental protocols outlined in this guide, centered around LC-MS/MS analysis, provide a robust framework for researchers and drug development professionals to accurately quantify and trace the metabolic fate of this vital nutrient. Further research providing detailed quantitative data on the tissue distribution and excretion of 5-MTHF-13C6 and its metabolites will continue to enhance our understanding of folate homeostasis and its impact on human health.

References

Foundational

The Precision of Pursuit: A Technical Guide to 5-Methyltetrahydrofolic Acid-13C6 vs. Unlabeled 5-MTHF in Tracer Studies

For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide explores the application of stable isotope-labeled 5-Methyltetrahydrofolic acid-13C6 (¹³C₆-5-MTHF) in contrast to its unlabele...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the application of stable isotope-labeled 5-Methyltetrahydrofolic acid-13C6 (¹³C₆-5-MTHF) in contrast to its unlabeled counterpart for tracer studies in metabolic research. The use of ¹³C₆-5-MTHF offers a significant advantage in the precise elucidation of the pharmacokinetic and pharmacodynamic properties of 5-MTHF, the body's primary biologically active folate. By distinguishing exogenous from endogenous folate pools, ¹³C₆-5-MTHF provides unparalleled accuracy in understanding folate uptake, metabolism, and distribution.

Core Principles: The Tracer Concept in Folate Research

Tracer studies are fundamental to understanding the metabolic fate of compounds in a biological system. In the context of folate metabolism, a tracer, such as 5-MTHF, is introduced into the system, and its journey is monitored over time. The choice between a labeled (isotopic) and an unlabeled tracer is critical and dictates the specificity and sensitivity of the experimental outcomes.

Unlabeled 5-MTHF can be used to assess overall changes in folate status; however, it does not allow for the differentiation between the administered dose and the pre-existing endogenous pool of 5-MTHF. This limitation can obscure the true absorption and metabolic conversion rates of the administered compound.

Stable isotope-labeled ¹³C₆-5-MTHF, on the other hand, acts as a distinct molecular entity that can be precisely tracked against the background of naturally occurring (unlabeled) 5-MTHF. This allows researchers to follow the absorption, distribution, metabolism, and excretion (ADME) of a specific dose of 5-MTHF with high fidelity.

Comparative Analysis: ¹³C₆-5-MTHF vs. Unlabeled 5-MTHF

Feature5-Methyltetrahydrofolic acid-13C6 (Tracer)Unlabeled 5-Methyltetrahydrofolic acid (Tracer)
Specificity High: Allows for the precise differentiation of the administered dose from the endogenous pool of 5-MTHF.Low: The administered dose is indistinguishable from the body's natural 5-MTHF, making it difficult to track its specific metabolic fate.
Accuracy of Pharmacokinetic Data High: Enables accurate calculation of parameters like absorption, bioavailability, and clearance of the exogenous dose.Moderate: Pharmacokinetic parameters are influenced by the endogenous pool, potentially leading to less precise measurements.
Application in Bioavailability Studies Ideal: Considered the gold standard for determining the relative bioavailability of different folate forms.[1][2]Limited: Less suitable for precise bioavailability assessments due to the inability to distinguish the test article from endogenous folate.
Analytical Methodology Requires mass spectrometry (LC-MS/MS) to differentiate between the labeled and unlabeled forms based on their mass-to-charge ratio.[3][4][5]Can be quantified by various methods, including microbiological assays, HPLC, and LC-MS/MS, but without isotopic differentiation.
Cost Higher due to the synthesis of the stable isotope-labeled compound.Lower, as it is the standard, unlabeled form of the molecule.

Experimental Protocols

Protocol 1: Quantification of ¹³C₆-5-MTHF and Unlabeled 5-MTHF in Human Plasma using LC-MS/MS

This protocol is adapted from methodologies described for the analysis of labeled and unlabeled folates in biological matrices.[3][4][5]

1. Sample Preparation:

  • Collect venous blood samples at predetermined time points post-administration of ¹³C₆-5-MTHF into heparinized tubes.

  • Immediately place the tubes on ice and centrifuge at 3000 x g for 15 minutes at 4°C within 30 minutes of collection.

  • Transfer the supernatant plasma to a polypropylene tube containing sodium ascorbate (to prevent folate oxidation) and store at -80°C until analysis.

  • For analysis, deproteinize plasma samples by adding an equal volume of acetonitrile containing a known concentration of an internal standard (e.g., ¹³C₅-5-MTHF or another deuterated folate analog).[5]

  • Vortex the mixture and centrifuge to pellet the precipitated proteins.

  • Evaporate the supernatant to dryness under a stream of nitrogen and reconstitute in the mobile phase for injection.

2. LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: A C18 reverse-phase column (e.g., Superspher 100RP-18) is commonly used.[4]

    • Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., 0.1 M acetic acid) is typically employed.

    • Flow Rate: Adjusted based on the column dimensions, typically in the range of 200-400 µL/min.

  • Mass Spectrometry (MS/MS):

    • Ionization: Electrospray ionization (ESI) in either positive or negative ion mode.

    • Detection: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) is used to detect the specific mass-to-charge ratios (m/z) of the parent and daughter ions for both ¹³C₆-5-MTHF and unlabeled 5-MTHF, as well as the internal standard.

    • Example m/z transitions (negative ion mode):

      • Unlabeled 5-MTHF: m/z 458 -> fragment ions[4]

      • ¹³C₆-5-MTHF: m/z 464 -> fragment ions[4]

3. Data Analysis:

  • Construct calibration curves using known concentrations of both ¹³C₆-5-MTHF and unlabeled 5-MTHF.

  • Quantify the concentrations of the labeled and unlabeled analytes in the plasma samples by comparing their peak areas to those of the internal standard and the calibration curves.

Quantitative Data Summary

The following tables summarize key quantitative parameters relevant to the use of labeled 5-MTHF in tracer studies.

Table 1: LC-MS/MS Method Performance for 5-MTHF Quantification

ParameterValueReference
Limit of Detection (LOD)0.2 x 10⁻⁹ mol/L[4]
Limit of Quantification (LOQ)0.55 x 10⁻⁹ mol/L[4]
Linearity Range0-9 x 10⁻⁹ mol/L[4]
Coefficient of Variation (CV)7.4%[4]

Table 2: Comparative Pharmacokinetics of 5-MTHF vs. Folic Acid

Note: This table provides a comparison with folic acid, as direct comparative studies between labeled and unlabeled 5-MTHF are less common. The data for 5-MTHF can be considered representative for both labeled and unlabeled forms in terms of general pharmacokinetic behavior.

Parameter5-MTHF AdministrationFolic Acid AdministrationReference
Peak Plasma Concentration (Cmax) of 6[S] 5-MTHF129 ng/mL (s.d. 42.4)14.1 ng/mL (s.d. 9.4)[6]
BioavailabilityHigherLower[6][7]

Visualizations

One-Carbon Metabolism Pathway

The following diagram illustrates the central role of 5-MTHF in the one-carbon metabolism pathway, which is crucial for DNA synthesis, methylation reactions, and amino acid metabolism.[8][9][10][11]

One_Carbon_Metabolism THF Tetrahydrofolate (THF) Methylene_THF 5,10-Methylene-THF THF->Methylene_THF DHF Dihydrofolate (DHF) DHF->THF NADPH -> NADP+ Serine Serine Glycine Glycine Serine->Glycine Methylene_THF->DHF Methyl_THF 5-Methyl-THF (5-MTHF) Methylene_THF->Methyl_THF NADPH -> NADP+ Methyl_THF->THF Homocysteine Homocysteine Methionine Methionine Homocysteine->Methionine Vitamin B12 SAM S-Adenosylmethionine (SAM) Methionine->SAM ATP -> PPi+Pi SAH S-Adenosylhomocysteine (SAH) SAM->SAH Acceptor -> Methyl-Acceptor SAH->Homocysteine dUMP dUMP dTMP dTMP dUMP->dTMP DHFR DHFR DHFR->DHF SHMT SHMT SHMT->Serine MTHFR MTHFR MTHFR->Methylene_THF MS Methionine Synthase (MS) MS->Methyl_THF MAT MAT MAT->Methionine Methyltransferases Methyltransferases Methyltransferases->SAM SAHH SAHH SAHH->SAH TS Thymidylate Synthase (TS) TS->dUMP

Caption: Overview of the one-carbon metabolism pathway.

Experimental Workflow: ¹³C₆-5-MTHF Tracer Study

The following diagram outlines a typical experimental workflow for a human pharmacokinetic study using ¹³C₆-5-MTHF.

Tracer_Study_Workflow Start Study Start: Subject Recruitment & Baseline Sampling Dosing Oral Administration of ¹³C₆-5-MTHF Start->Dosing Sampling Serial Blood Sampling (e.g., 0.5, 1, 2, 4, 6, 8, 12, 24 hours) Dosing->Sampling Processing Plasma Separation and Stabilization (Addition of Ascorbic Acid) Sampling->Processing Storage Sample Storage at -80°C Processing->Storage Extraction Sample Preparation: Deproteinization & Extraction Storage->Extraction Analysis LC-MS/MS Analysis (Quantification of Labeled and Unlabeled 5-MTHF) Extraction->Analysis Data Pharmacokinetic Data Analysis (Cmax, Tmax, AUC, Bioavailability) Analysis->Data End Study Conclusion & Reporting Data->End

Caption: A typical workflow for a ¹³C₆-5-MTHF tracer study.

Logical Relationship: Labeled vs. Unlabeled Tracer

This diagram illustrates the fundamental difference in the information that can be obtained from using a labeled versus an unlabeled tracer.

Labeled_vs_Unlabeled cluster_unlabeled Unlabeled 5-MTHF Tracer cluster_labeled ¹³C₆-5-MTHF Tracer Unlabeled_Dose Administered Unlabeled 5-MTHF Total_Pool_U Total Measured 5-MTHF (Undifferentiated) Unlabeled_Dose->Total_Pool_U Endogenous_Pool_U Endogenous Unlabeled 5-MTHF Endogenous_Pool_U->Total_Pool_U Labeled_Dose Administered ¹³C₆-5-MTHF Differentiated_Pool Differentiated Measurement Labeled_Dose->Differentiated_Pool Tracer-Specific Kinetics Endogenous_Pool_L Endogenous Unlabeled 5-MTHF Endogenous_Pool_L->Differentiated_Pool Endogenous Pool Dynamics

Caption: Labeled vs. Unlabeled 5-MTHF tracer information.

Conclusion

The use of 5-Methyltetrahydrofolic acid-13C6 as a tracer represents a significant advancement in the study of folate metabolism. Its ability to be distinguished from endogenous 5-MTHF allows for highly accurate and specific measurements of pharmacokinetic and bioavailability parameters. While the cost of synthesis is higher than that of unlabeled 5-MTHF, the superior quality of the data obtained makes it an invaluable tool for researchers, scientists, and drug development professionals seeking a precise understanding of folate's role in health and disease. The detailed protocols and methodologies provided herein offer a robust framework for the design and execution of such sophisticated tracer studies.

References

Exploratory

Commercial Sources and Technical Guide for High-Purity 5-Methyltetrahydrofolic Acid-¹³C₆

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the commercial sources, key specifications, and relevant experimental applications of high-purity 5-Me...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources, key specifications, and relevant experimental applications of high-purity 5-Methyltetrahydrofolic acid-¹³C₆ (5-MTHF-¹³C₆). This isotopically labeled form of the primary active metabolite of folate is a critical tool in metabolic research, clinical diagnostics, and drug development, enabling precise tracing and quantification in complex biological systems.

Commercial Availability and Specifications

High-purity 5-Methyltetrahydrofolic acid-¹³C₆ is available from specialized chemical suppliers. While several vendors offer various isotopically labeled forms of 5-MTHF, Alfa Chemistry is a notable commercial source for the ¹³C₆ variant. For comparative purposes, specifications for the more commonly listed ¹³C₅ variant from other major suppliers are also included.

Table 1: Commercial Supplier Specifications for Isotopically Labeled 5-Methyltetrahydrofolic Acid

SupplierProduct NameCAS NumberMolecular FormulaPurityIsotopic Enrichment
Alfa Chemistry [¹³C₆]-5-Methyltetrahydrofolic acid212248-92-5C₁₄¹³C₆H₂₅N₇O₆≥98%99% ¹³C
Cambridge Isotope Laboratories, Inc. 5-Methyltetrahydrofolic acid (glutamic acid-¹³C₅, 99%)2687960-08-1¹³C₅C₁₅H₂₅N₇O₆95% (Chemical Purity)99 atom % ¹³C
Sigma-Aldrich 5-Methyltetrahydrofolic acid-(glutamic acid-¹³C₅)Not specified¹³C₅C₁₅H₂₅N₇O₆95% (CP)99 atom % ¹³C
MedChemExpress 5-Methyltetrahydrofolic acid-¹³C₅Not specifiedNot specifiedNot specifiedNot specified

The Role of 5-MTHF in One-Carbon Metabolism

5-Methyltetrahydrofolic acid is the primary circulating form of folate in the body and plays a crucial role in one-carbon metabolism. This metabolic network is fundamental for the synthesis of nucleotides (purines and thymidylate) and amino acids (methionine), as well as for the methylation of DNA, RNA, and proteins. The use of ¹³C-labeled 5-MTHF allows researchers to trace the flux of one-carbon units through these critical pathways.

Below is a diagram illustrating the central role of 5-MTHF in the folate and methionine cycles.

One_Carbon_Metabolism cluster_synthesis Biosynthesis THF Tetrahydrofolate (THF) MethyleneTHF 5,10-Methylene-THF THF->MethyleneTHF SHMT Purines Purines THF->Purines Purine Synthesis MethyleneTHF->THF MTHF 5-Methyl-THF (¹³C₆-labeled) MethyleneTHF->MTHF MTHFR dTMP dTMP MethyleneTHF->dTMP Thymidylate Synthase DHF Dihydrofolate (DHF) DHF->THF DHFR Folate Folate Folate->DHF MTHF->THF Methionine Synthase Methionine Methionine SAM S-Adenosyl- methionine (SAM) Methionine->SAM SAH S-Adenosyl- homocysteine (SAH) SAM->SAH Methylation Reactions Homocysteine Homocysteine SAH->Homocysteine Homocysteine->Methionine Methionine Synthase

Diagram of the central role of 5-MTHF in one-carbon metabolism.

Experimental Protocols: Quantification of 5-MTHF-¹³C₆ in Biological Samples

The quantification of 5-MTHF-¹³C₆ and its metabolites in biological matrices such as plasma or serum is typically performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This technique offers high sensitivity and specificity, allowing for the differentiation of the labeled compound from its endogenous, unlabeled counterparts.

Key Experimental Steps:

  • Sample Preparation:

    • To 500 µL of plasma or serum, add an appropriate internal standard (e.g., ¹³C₅-5-MTHF or a deuterated analog).

    • Precipitate proteins by adding 1.5 mL of methanol containing an antioxidant like 2-mercaptoethanol and a small amount of ammonium hydroxide to improve stability.

    • Vortex the mixture thoroughly and centrifuge to pellet the precipitated proteins.

    • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

    • Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

  • LC-MS/MS Analysis:

    • Chromatography: Separation is typically achieved on a C18 reversed-phase column. A gradient elution with a mobile phase consisting of an aqueous component (e.g., 0.1% formic acid in water) and an organic component (e.g., acetonitrile or methanol) is commonly used.

    • Mass Spectrometry: Detection is performed using a tandem mass spectrometer equipped with an electrospray ionization (ESI) source, usually operated in positive ion mode. Multiple Reaction Monitoring (MRM) is employed for selective and sensitive quantification. The MRM transitions would be specific for the precursor and product ions of 5-MTHF-¹³C₆ and the internal standard.

Below is a workflow diagram for a typical LC-MS/MS experiment for 5-MTHF-¹³C₆ analysis.

LCMS_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis Sample Biological Sample (Plasma, Serum, etc.) Spike Spike with Internal Standard (e.g., ¹³C₅-5MTHF) Sample->Spike Extraction Protein Precipitation & Supernatant Collection Spike->Extraction Evaporation Evaporation to Dryness Extraction->Evaporation Reconstitution Reconstitution in Mobile Phase Evaporation->Reconstitution LC Liquid Chromatography (C18 Column) Reconstitution->LC MS Tandem Mass Spectrometry (ESI+, MRM) LC->MS Data Data Analysis & Quantification MS->Data

Workflow for the quantification of 5-MTHF-¹³C₆ by LC-MS/MS.

Applications in Research and Drug Development

The use of 5-Methyltetrahydrofolic acid-¹³C₆ as a tracer provides valuable insights into several areas of research:

  • Metabolic Flux Analysis: Tracing the ¹³C label allows for the determination of the rates of metabolic pathways involved in one-carbon metabolism. This is particularly relevant in cancer research, where metabolic reprogramming is a hallmark of tumor cells.

  • Bioavailability Studies: It can be used to accurately determine the absorption and bioavailability of different forms of folate from foods or supplements.

  • Pharmacokinetics and Drug Metabolism: In drug development, it can be used to study how a drug candidate affects folate metabolism or to trace the metabolic fate of folate-based drugs.

  • Clinical Diagnostics: Isotope dilution assays using ¹³C₆-5-MTHF as an internal standard can provide highly accurate measurements of endogenous folate levels, aiding in the diagnosis of folate deficiencies.

This technical guide provides a foundational understanding of the commercial sources, technical specifications, and applications of high-purity 5-Methyltetrahydrofolic acid-¹³C₆. For specific applications, researchers should consult the detailed product information from the respective suppliers and relevant scientific literature for optimized experimental protocols.

Foundational

Stability and Storage of 5-Methyltetrahydrofolic acid-13C6 Powder: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the stability and recommended storage conditions for 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6) p...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage conditions for 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6) powder. The information herein is critical for ensuring the integrity and accuracy of research and development applications involving this isotopically labeled compound. The stability of 5-MTHF-13C6 is paramount for its use as an internal standard in quantitative analyses and as a tracer in metabolic studies.

Core Principles of 5-MTHF Stability

5-Methyltetrahydrofolic acid, the biologically active form of folate, is inherently susceptible to degradation. Its stability is influenced by several environmental factors, with oxygen, temperature, and light being the primary drivers of degradation.[1] Studies on the non-labeled compound have shown that its degradation often follows first-order kinetics.[2] Compared to the more oxidized and synthetic folic acid, 5-MTHF is significantly less stable.[2] The isotopically labeled 5-MTHF-13C6 is expected to share a virtually identical stability profile to its unlabeled counterpart due to the negligible impact of heavy isotope substitution on chemical reactivity under typical storage conditions.

Key Factors Affecting Stability:
  • Oxidation: Oxygen is a major factor in the degradation of 5-MTHF.[1] The tetrahydrofolate ring is prone to oxidation, leading to the formation of various degradation products. Therefore, minimizing exposure to air is crucial.

  • Temperature: Elevated temperatures accelerate the rate of degradation.[2] The synergistic effect of pressure and temperature on the degradation rate has also been noted, although this is more relevant to processing than storage.[2]

  • Light: Exposure to light, particularly UV radiation, can induce photodegradation.[1] This process can lead to the cleavage of the C9-N10 bond, a known pathway of folate degradation.

  • pH: The stability of folates, including 5-MTHF, is pH-dependent. While generally more stable in neutral to slightly alkaline conditions, significant degradation can occur at low pH.

Recommended Storage Conditions

To ensure the long-term stability and preserve the chemical and isotopic purity of 5-Methyltetrahydrofolic acid-13C6 powder, the following storage conditions are recommended based on manufacturer guidelines and scientific literature.

ParameterRecommended ConditionRationale
Temperature -20°CMinimizes the rate of chemical degradation.
Atmosphere Inert gas (e.g., Argon, Nitrogen) or tightly sealed containerProtects from oxidative degradation.
Light Protect from light (e.g., amber vial, stored in the dark)Prevents photodegradation.
Moisture Store in a desiccated environmentPrevents hydrolysis and potential clumping of the powder.

Table 1: Recommended Storage Conditions for 5-Methyltetrahydrofolic acid-13C6 Powder

Stability Data Summary

While extensive, publicly available long-term and accelerated stability studies specifically for 5-MTHF-13C6 powder are limited, data from studies on unlabeled 5-MTHF and its salts provide valuable insights. The following table summarizes qualitative and semi-quantitative stability observations from the literature.

ConditionObservationReference
Frozen Storage (-60°C) No significant loss of 5-MTHF in homogenized fresh fruits and vegetables was observed over 12 months.[3]
Refrigerated Storage (4°C) 6S-5-MTHF spiked into rat plasma was stable for 24 hours.[4]
Room Temperature (25°C) 6S-5-MTHF spiked into rat plasma was stable for 2 hours.[4]
Freeze-Thaw Cycles 6S-5-MTHF in rat plasma was stable after three freeze-thaw cycles.[4]
Aqueous Solution (Room Temp) Degradation of L-5-MTHF was observed over 18 hours, with more significant loss at lower concentrations. It is recommended to complete sample testing within 12 hours.[5]

Table 2: Summary of 5-MTHF Stability Under Various Conditions

Experimental Protocols for Stability Assessment

The stability of 5-Methyltetrahydrofolic acid-13C6 powder can be assessed through long-term and accelerated stability studies. The following outlines a general experimental protocol based on methods described in the scientific literature.

Protocol: Stability Testing of 5-MTHF-13C6 Powder using HPLC-MS/MS

1. Objective: To evaluate the stability of 5-MTHF-13C6 powder under defined storage conditions (e.g., long-term at -20°C and accelerated at 40°C/75% RH) over a specified period.

2. Materials and Reagents:

  • 5-Methyltetrahydrofolic acid-13C6 powder

  • Reference standard of 5-MTHF-13C6

  • Internal Standard (e.g., deuterated 5-MTHF)

  • HPLC-grade water, acetonitrile, and methanol

  • Formic acid or ammonium acetate (for mobile phase)

  • Antioxidant/stabilizer (e.g., L-ascorbic acid, 2-mercaptoethanol, or L-cysteine)

  • Phosphate buffer

  • Class A volumetric flasks and pipettes

  • Amber HPLC vials

3. Equipment:

  • High-Performance Liquid Chromatography (HPLC) system coupled with a Tandem Mass Spectrometer (MS/MS)

  • Analytical balance

  • pH meter

  • Vortex mixer

  • Centrifuge

  • Stability chambers with controlled temperature and humidity

4. Experimental Workflow:

G cluster_0 Sample Preparation cluster_1 Time-Point Analysis Initial_Analysis T=0 Analysis: - Prepare stock solution - Analyze for initial purity and concentration Sample_Storage Store aliquots of powder in amber vials under different conditions: - Long-term (-20°C) - Accelerated (e.g., 40°C/75% RH) Initial_Analysis->Sample_Storage Pull_Samples At each time point (e.g., 1, 3, 6 months): - Retrieve samples from storage Sample_Storage->Pull_Samples Solution_Prep Prepare analytical solutions: - Accurately weigh powder - Dissolve in buffer with stabilizer Pull_Samples->Solution_Prep HPLC_MSMS HPLC-MS/MS Analysis: - Inject sample - Quantify 5-MTHF-13C6 against a calibration curve Solution_Prep->HPLC_MSMS Data_Analysis Data Analysis: - Calculate purity and concentration - Compare to T=0 results HPLC_MSMS->Data_Analysis

Caption: Workflow for a stability study of 5-MTHF-13C6 powder.

5. Detailed Procedure:

  • Initial Analysis (Time = 0):

    • Accurately prepare a stock solution of 5-MTHF-13C6 powder in a suitable buffer (e.g., phosphate buffer, pH 7) containing an antioxidant like ascorbic acid or 2-mercaptoethanol.[6]

    • Perform HPLC-MS/MS analysis to determine the initial purity and concentration. This will serve as the baseline.

  • Sample Storage:

    • Aliquot the powder into amber, tightly sealed vials.

    • Place the vials in stability chambers under the desired long-term (-20°C) and accelerated (e.g., 40°C/75% RH) conditions.

  • Time-Point Analysis:

    • At predetermined time points (e.g., 1, 3, 6, 9, 12, 18, 24 months for long-term; 1, 2, 3, 6 months for accelerated), pull samples from each storage condition.

    • Prepare analytical solutions as described for the initial analysis.

    • Analyze the samples by a validated HPLC-MS/MS method. A chiral column may be necessary to separate diastereomers if applicable.[5]

    • The mobile phase can consist of a gradient of acetonitrile and an aqueous buffer like ammonium acetate with formic acid.[6]

    • The mass spectrometer should be operated in Multiple Reaction Monitoring (MRM) mode for sensitive and specific quantification.

  • Data Evaluation:

    • Calculate the percentage of the remaining 5-MTHF-13C6 at each time point relative to the initial value.

    • Identify and, if possible, quantify any significant degradation products.

    • Assess any changes in physical appearance, such as color or clumping.

Role in Biochemical Pathways

5-Methyltetrahydrofolic acid is a central molecule in one-carbon metabolism, a network of interconnected biochemical pathways essential for the synthesis of nucleotides (and thus DNA replication and repair), the regeneration of methionine, and the provision of methyl groups for numerous methylation reactions.

G cluster_0 Folate Cycle cluster_1 Methionine Cycle THF Tetrahydrofolate (THF) MethyleneTHF 5,10-Methylene-THF THF->MethyleneTHF Serine -> Glycine MTHF 5-Methyl-THF (5-MTHF-13C6) MethyleneTHF->MTHF MTHFR DHF Dihydrofolate (DHF) MethyleneTHF->DHF dUMP -> dTMP MTHF->THF Methionine Synthase Methionine Methionine MTHF->Methionine Methyl Group Donation (Vitamin B12 dependent) Homocysteine Homocysteine DHF->THF DHFR SAM S-Adenosylmethionine (SAM) Methionine->SAM MAT SAH S-Adenosylhomocysteine (SAH) SAM->SAH Methyltransferases (DNA, proteins, etc.) SAH->Homocysteine SAHH Homocysteine->Methionine

Caption: The role of 5-MTHF in the one-carbon metabolism pathway.

As illustrated, 5-MTHF donates its methyl group to homocysteine in a vitamin B12-dependent reaction catalyzed by methionine synthase, thereby regenerating methionine. Methionine is then converted to S-adenosylmethionine (SAM), the universal methyl donor for a vast array of methylation reactions that are crucial for gene regulation, protein function, and metabolism. The use of 5-MTHF-13C6 allows researchers to trace the flux of this one-carbon unit through these critical pathways.

Conclusion

The stability of 5-Methyltetrahydrofolic acid-13C6 powder is critical for its effective use in research and development. Strict adherence to recommended storage conditions—specifically, storage at -20°C, protected from light, air, and moisture—is essential to minimize degradation and ensure the integrity of the compound. While specific quantitative stability data for the 13C6-labeled form is not widely published, the well-documented instability of the parent compound underscores the necessity for careful handling and storage. The provided experimental framework offers a basis for laboratories to conduct their own stability assessments to meet specific research or regulatory requirements.

References

Exploratory

A Technical Guide to the Isotopic Enrichment and Purity of 5-Methyltetrahydrofolic Acid-¹³C₆

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the critical quality attributes of 5-Methyltetrahydrofolic acid-¹³C₆ (5-MTHF-¹³C₆), a stable isoto...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical quality attributes of 5-Methyltetrahydrofolic acid-¹³C₆ (5-MTHF-¹³C₆), a stable isotope-labeled internal standard essential for robust analytical methodologies in clinical and pharmaceutical research. This document details the significance of isotopic enrichment and chemical purity, outlines the experimental protocols for their determination, and presents these concepts within the broader context of one-carbon metabolism.

Introduction to 5-Methyltetrahydrofolic Acid-¹³C₆

5-Methyltetrahydrofolic acid (5-MTHF) is the most biologically active form of folate, playing a crucial role in one-carbon metabolism, a network of interconnected biochemical pathways essential for nucleotide synthesis, amino acid metabolism, and methylation reactions.[1][2] Stable isotope-labeled versions of 5-MTHF, such as 5-MTHF-¹³C₆, are indispensable tools in mass spectrometry-based bioanalysis. They serve as ideal internal standards for the accurate quantification of endogenous 5-MTHF in biological matrices, enabling precise pharmacokinetic and bioavailability studies. The ¹³C₆ labeling, where six carbon atoms in the molecule are replaced with the heavy isotope ¹³C, provides a distinct mass shift, allowing for its differentiation from the naturally occurring ¹²C form without introducing the handling and disposal challenges associated with radioactive isotopes.[3]

Isotopic Enrichment and Purity: Key Quality Attributes

The utility of 5-MTHF-¹³C₆ as an internal standard is fundamentally dependent on its isotopic enrichment and chemical purity. These two parameters are critical for ensuring the accuracy and precision of analytical methods.

Isotopic Enrichment refers to the percentage of the labeled compound that contains the desired number of heavy isotopes. High isotopic enrichment minimizes the contribution of the labeled standard to the signal of the unlabeled analyte, which is particularly important when quantifying low levels of the endogenous compound.

Chemical Purity is the percentage of the material that is the desired compound, free from any chemical impurities, including isomers and degradation products. High chemical purity ensures that the analytical signal is not confounded by interfering substances.

Quantitative Data Summary

The following tables summarize typical quantitative data for the isotopic enrichment and purity of commercially available ¹³C-labeled 5-Methyltetrahydrofolic acid. While specific values for the ¹³C₆ variant may vary between batches and manufacturers, these tables provide representative data based on available information for highly enriched folate standards.

Table 1: Isotopic Enrichment of 5-Methyltetrahydrofolic Acid-¹³C₅

ParameterSpecification
Isotopic Enrichment≥ 99 atom % ¹³C
Isotopic Purity (M+5)≥ 95%

Note: Data presented is for the ¹³C₅ variant as a representative example. The isotopic purity for a ¹³C₆ variant would be for the M+6 isotopologue.

Table 2: Chemical Purity of 5-Methyltetrahydrofolic Acid

ParameterSpecification
Chemical Purity (by HPLC)≥ 95%
Chemical Purity (by NMR)Consistent with structure

Source: Representative data from commercial suppliers.[4][5]

Experimental Protocols for Determining Isotopic Enrichment and Purity

Accurate determination of isotopic enrichment and chemical purity requires robust analytical methodologies. Mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary techniques employed for this purpose.

Mass Spectrometry (MS) for Isotopic Enrichment and Purity

High-resolution mass spectrometry (HRMS), often coupled with liquid chromatography (LC), is a powerful technique for determining the isotopic distribution and chemical purity of labeled compounds.[6][7]

Experimental Protocol: LC-HRMS for 5-MTHF-¹³C₆ Analysis

  • Sample Preparation:

    • Accurately weigh and dissolve the 5-MTHF-¹³C₆ standard in a suitable solvent (e.g., a buffer solution at a slightly basic pH to ensure stability).

    • Prepare a series of dilutions to establish a working concentration appropriate for the instrument's linear range.

  • Liquid Chromatography (LC):

    • Column: A C18 reversed-phase column is typically used for folate analysis.

    • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium acetate or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is commonly employed.

    • Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

    • Injection Volume: 5-10 µL.

  • High-Resolution Mass Spectrometry (HRMS):

    • Ionization: Electrospray ionization (ESI) in positive or negative ion mode.

    • Mass Analyzer: An Orbitrap or Time-of-Flight (TOF) mass analyzer is used to achieve high mass resolution and accuracy.

    • Scan Mode: Full scan mode is used to acquire the full isotopic profile of the compound.

    • Data Acquisition: Acquire data over the m/z range that includes the unlabeled (M+0) and all possible ¹³C-labeled isotopologues (up to M+6).

  • Data Analysis:

    • Extract the ion chromatograms for each isotopologue (M+0 to M+6).

    • Integrate the peak areas for each isotopologue.

    • Calculate the isotopic distribution by expressing the peak area of each isotopologue as a percentage of the total peak area of all isotopologues.

    • The isotopic enrichment is the percentage of the M+6 isotopologue.

    • Assess chemical purity by identifying and quantifying any co-eluting impurities in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Isotopic Enrichment

NMR spectroscopy is an invaluable tool for confirming the chemical structure of 5-MTHF-¹³C₆ and can also be used to determine the position and extent of isotopic labeling.[8][9]

Experimental Protocol: ¹³C NMR for 5-MTHF-¹³C₆ Analysis

  • Sample Preparation:

    • Dissolve a sufficient amount of the 5-MTHF-¹³C₆ standard in a suitable deuterated solvent (e.g., D₂O with a small amount of NaOD to aid dissolution and stability).

  • NMR Spectroscopy:

    • Instrument: A high-field NMR spectrometer (e.g., 500 MHz or higher).

    • Nucleus: ¹³C.

    • Experiment: A quantitative ¹³C NMR experiment with proton decoupling is performed. A long relaxation delay is used to ensure accurate quantification.

    • Data Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Data Analysis:

    • Process the NMR spectrum (Fourier transformation, phasing, and baseline correction).

    • Integrate the signals corresponding to the ¹³C-labeled and any residual ¹²C positions.

    • The ratio of the integrals of the signals from the labeled and unlabeled carbons provides a measure of the isotopic enrichment at specific atomic positions.

Visualizing Workflows and Pathways

Understanding the analytical workflow and the biochemical context of 5-MTHF is crucial for researchers. The following diagrams, generated using the DOT language, illustrate these concepts.

Workflow for Purity and Isotopic Enrichment Analysis

cluster_sample_prep Sample Preparation cluster_analysis Analytical Techniques cluster_data_analysis Data Interpretation cluster_output Final Report dissolution Dissolution of 5-MTHF-13C6 dilution Serial Dilution dissolution->dilution lc_hrms LC-HRMS Analysis dilution->lc_hrms Inject nmr NMR Spectroscopy dilution->nmr Analyze ms_data Mass Spectra Analysis (Isotopic Distribution) lc_hrms->ms_data nmr_data NMR Spectra Analysis (Structural Confirmation) nmr->nmr_data purity_assessment Chemical Purity Assessment ms_data->purity_assessment enrichment_assessment Isotopic Enrichment Calculation ms_data->enrichment_assessment nmr_data->purity_assessment coa Certificate of Analysis purity_assessment->coa enrichment_assessment->coa cluster_folate_cycle Folate Cycle cluster_methionine_cycle Methionine Cycle cluster_related_processes Related Processes folate Folate dhf Dihydrofolate (DHF) folate->dhf DHFR thf Tetrahydrofolate (THF) dhf->thf DHFR methylene_thf 5,10-Methylene-THF thf->methylene_thf SHMT methylene_thf->thf mthf 5-Methyl-THF (5-MTHF) methylene_thf->mthf MTHFR nucleotide_synthesis Nucleotide Synthesis methylene_thf->nucleotide_synthesis mthf->thf MS methionine Methionine sam S-adenosylmethionine (SAM) methionine->sam sah S-adenosylhomocysteine (SAH) sam->sah Methyltransferases methylation Methylation Reactions sam->methylation homocysteine Homocysteine sah->homocysteine homocysteine->methionine MS

References

Exploratory

An In-depth Technical Guide to the Core Differences Between 5-Methyltetrahydrofolic Acid-¹³C₆ and Folic Acid-¹³C₆

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive analysis of the fundamental distinctions between 5-Methyltetrahydrofolic acid-¹³C₆ (5-MTHF-¹³C₆) and folic aci...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the fundamental distinctions between 5-Methyltetrahydrofolic acid-¹³C₆ (5-MTHF-¹³C₆) and folic acid-¹³C₆. By leveraging isotopically labeled compounds, researchers can meticulously track and quantify the absorption, distribution, metabolism, and excretion (ADME) of these two critical forms of vitamin B9. This guide delves into their divergent metabolic pathways, comparative pharmacokinetics, and the influence of genetic factors, offering valuable insights for research and development in nutrition and pharmacology.

Chemical and Biological Profiles: A Tale of Two Folates

Folic acid is a synthetic, oxidized form of folate that is not biologically active itself.[1][2] It requires a series of enzymatic reductions to be converted into the active form, 5-methyltetrahydrofolate (5-MTHF), which is the primary circulating form of folate in the body.[1][2] The use of ¹³C₆ labeled analogs, where six carbon atoms in the molecule are replaced with the heavy isotope ¹³C, allows for precise tracing and quantification of these compounds and their metabolites in biological systems, distinguishing them from endogenous folates.

The Metabolic Journey: From Folic Acid to Active Folate

The conversion of folic acid to 5-MTHF is a multi-step process primarily occurring in the liver. This pathway is dependent on several key enzymes. Any impairment in this enzymatic cascade can lead to reduced bioavailability of active folate and the potential accumulation of unmetabolized folic acid (UMFA) in the bloodstream.

Folic_Acid_13C6 Folic Acid-¹³C₆ DHFR1 Dihydrofolate Reductase (DHFR) Folic_Acid_13C6->DHFR1 DHF_13C6 Dihydrofolate-¹³C₆ DHFR2 Dihydrofolate Reductase (DHFR) DHF_13C6->DHFR2 THF_13C6 Tetrahydrofolate-¹³C₆ SHMT Serine Hydroxymethyl- transferase (SHMT) THF_13C6->SHMT 5_10_Methylene_THF_13C6 5,10-Methylenetetrahydrofolate-¹³C₆ MTHFR Methylenetetrahydrofolate Reductase (MTHFR) 5_10_Methylene_THF_13C6->MTHFR 5_MTHF_13C6 5-Methyltetrahydrofolic Acid-¹³C₆ DHFR1->DHF_13C6 DHFR2->THF_13C6 SHMT->5_10_Methylene_THF_13C6 MTHFR->5_MTHF_13C6

Metabolic pathway of Folic Acid-¹³C₆ to 5-MTHF-¹³C₆.

In contrast, orally ingested 5-MTHF-¹³C₆ is readily absorbed and enters circulation directly as the active form, bypassing the entire enzymatic conversion process required by folic acid. This direct availability has significant implications for its bioavailability and efficacy, particularly in individuals with compromised enzymatic function.

Comparative Pharmacokinetics of ¹³C₆-Labeled Analogs

Stable isotope studies have been instrumental in elucidating the pharmacokinetic differences between various folate forms. The use of ¹³C₆-labeled compounds allows for the differentiation of the administered dose from endogenous folates, providing precise measurements of absorption and metabolism.

While direct comparative studies between 5-MTHF-¹³C₆ and folic acid-¹³C₆ are limited, studies comparing ¹³C₆-labeled folic acid with other reduced folates, such as [¹³C₆]5-formyltetrahydrofolic acid (a compound metabolically closer to 5-MTHF), provide valuable insights. One such study demonstrated significantly different short-term kinetics, with the reduced folate form showing a more rapid increase in plasma concentration and a larger area under the curve (AUC) for the resulting [¹³C₆]5-methyltetrahydrofolic acid.[3]

ParameterFolic Acid-¹³C₆ (as [¹³C₆]PteGlu)5-Formyl-THF-¹³C₆ (as proxy for 5-MTHF-¹³C₆)Key Observation
Time to Peak (Tmax) LongerShorterReduced folate is absorbed and appears in plasma more rapidly.[3]
Area Under the Curve (AUC) of plasma [¹³C₆]5-MTHF Smaller221% of the folic acid groupA greater amount of the reduced folate is available systemically as the active form.[3]

Data extrapolated from a study comparing [¹³C₆]pteroylmonoglutamic acid and [¹³C₆]5-formyltetrahydrofolic acid, which serves as a close metabolic precursor to 5-MTHF.

Start Subject Recruitment (Fasted State) Admin Oral Administration of ¹³C₆-labeled Folate Start->Admin Sample Serial Blood Sampling (e.g., 0-8 hours) Admin->Sample Analysis Plasma Separation and LC-MS/MS Analysis Sample->Analysis PK Pharmacokinetic Modeling (Cmax, Tmax, AUC) Analysis->PK End Data Interpretation PK->End

Experimental workflow for a comparative pharmacokinetic study.

Experimental Methodologies

Conducting a robust comparative study of 5-MTHF-¹³C₆ and folic acid-¹³C₆ requires a meticulously designed protocol. The following outlines a comprehensive methodology based on established practices in the field.

Study Design

A randomized, double-blind, crossover study design is optimal to minimize inter-individual variability.

  • Participants: Healthy adult volunteers with normal folate and vitamin B12 status.

  • Washout Period: A washout period of at least two weeks between the administration of each labeled compound.

  • Standardization: Subjects should follow a standardized diet low in folate for a defined period before each study arm to minimize interference from dietary folates.

Administration of Labeled Compounds
  • Dosage: Equimolar doses of 5-MTHF-¹³C₆ and folic acid-¹³C₆ are administered orally after an overnight fast.

  • Vehicle: The labeled compounds should be dissolved in a standardized liquid vehicle, such as water, to ensure consistent dissolution and absorption.

Sample Collection
  • Blood Sampling: Venous blood samples are collected into tubes containing an anticoagulant (e.g., EDTA) at baseline (pre-dose) and at multiple time points post-dose (e.g., 0.5, 1, 1.5, 2, 3, 4, 6, and 8 hours).

  • Sample Handling: Blood samples should be immediately placed on ice and centrifuged to separate plasma. Plasma is then treated with a reducing agent, such as ascorbic acid, to prevent folate oxidation and stored at -80°C until analysis.

Analytical Method: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the accurate quantification of labeled and unlabeled folate vitamers in biological matrices.

  • Sample Preparation:

    • Thaw plasma samples on ice.

    • Perform protein precipitation by adding a solvent like acetonitrile.

    • Centrifuge to pellet the precipitated proteins.

    • The supernatant can be further purified using solid-phase extraction (SPE) to remove interfering substances.[4]

  • Chromatographic Separation:

    • Utilize a high-performance liquid chromatography (HPLC) system with a suitable column (e.g., a C18 or HILIC column) to separate the different folate vitamers.[5][6]

    • Employ a gradient elution with a mobile phase consisting of an aqueous buffer (e.g., ammonium formate or acetic acid) and an organic solvent (e.g., acetonitrile or methanol).[4]

  • Mass Spectrometric Detection:

    • Use a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode.

    • Define specific precursor-to-product ion transitions for unlabeled 5-MTHF, folic acid, and their corresponding ¹³C₆-labeled counterparts.

    • Quantification is achieved by comparing the peak areas of the ¹³C₆-labeled analytes to a standard curve generated with known concentrations of the labeled compounds. The use of a stable isotope-labeled internal standard (e.g., ¹³C₅-5-MTHF) is recommended to correct for matrix effects and variations in instrument response.[7][8]

Impact of Genetic Polymorphisms: The MTHFR Factor

A crucial factor influencing the differential metabolism of folic acid and 5-MTHF is the presence of genetic polymorphisms in the methylenetetrahydrofolate reductase (MTHFR) gene. The MTHFR enzyme is responsible for the final conversion step of 5,10-methylenetetrahydrofolate to 5-MTHF.

Common polymorphisms, such as C677T, can lead to a significant reduction in MTHFR enzyme activity. Individuals with these variants have a diminished capacity to convert folic acid to its active form, which can result in lower circulating levels of 5-MTHF and potentially elevated homocysteine levels.

cluster_0 Folic Acid-¹³C₆ Pathway cluster_1 5-MTHF-¹³C₆ Pathway Folic_Acid Folic Acid-¹³C₆ Reduced_Folates Reduced Folate Intermediates-¹³C₆ Folic_Acid->Reduced_Folates MTHFR_Enzyme MTHFR Enzyme Reduced_Folates->MTHFR_Enzyme 5MTHF_from_FA 5-MTHF-¹³C₆ MTHFR_Enzyme->5MTHF_from_FA MTHFR_Polymorphism MTHFR Polymorphism (e.g., C677T) MTHFR_Polymorphism->MTHFR_Enzyme Reduces Activity 5MTHF_Direct 5-MTHF-¹³C₆ (Direct Administration) Active_Folate Biologically Active Folate Pool 5MTHF_Direct->Active_Folate Bypasses MTHFR

Differential impact of MTHFR polymorphism.

Supplementation with 5-MTHF-¹³C₆ bypasses the MTHFR-dependent step, making it a more effective option for increasing active folate levels in individuals with these common genetic variants.

Summary of Key Differences

Feature5-Methyltetrahydrofolic Acid-¹³C₆Folic Acid-¹³C₆
Chemical Form Biologically active, reduced formSynthetic, oxidized form
Metabolic Activation Not required; directly bioavailableRequires multi-step enzymatic reduction
Key Metabolic Enzymes Bypasses DHFR and MTHFRDependent on Dihydrofolate Reductase (DHFR) and Methylenetetrahydrofolate Reductase (MTHFR)
Bioavailability Higher, especially in individuals with MTHFR polymorphismsCan be lower, particularly in those with MTHFR polymorphisms
Pharmacokinetics (Tmax) Shorter (more rapid absorption)Longer (slower absorption and conversion)
Pharmacokinetics (AUC) Larger increase in plasma active folateSmaller increase in plasma active folate for the same molar dose
Potential for UMFA Does not contribute to Unmetabolized Folic Acid accumulationCan lead to the accumulation of UMFA, especially at higher doses
Impact of MTHFR Polymorphisms Efficacy is not affectedEfficacy can be significantly reduced

Conclusion

The use of ¹³C₆-labeled isotopes provides an unparalleled level of precision in understanding the distinct metabolic fates of 5-methyltetrahydrofolic acid and folic acid. The evidence strongly indicates that 5-MTHF offers significant advantages over folic acid, including direct bioavailability, circumvention of critical enzymatic steps, and enhanced efficacy in individuals with common MTHFR polymorphisms. For researchers and drug development professionals, these findings underscore the importance of considering the specific form of folate in nutritional and therapeutic applications, paving the way for more personalized and effective interventions. The methodologies outlined in this guide provide a framework for the continued investigation and characterization of these and other novel folate compounds.

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Quantification of 5-Methyltetrahydrofolic Acid using 5-Methyltetrahydrofolic acid-13C6 as an Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals Introduction 5-Methyltetrahydrofolic acid (5-MTHF) is the most biologically active form of folate, a crucial B-vitamin. It plays a pivotal role as a methyl-...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyltetrahydrofolic acid (5-MTHF) is the most biologically active form of folate, a crucial B-vitamin. It plays a pivotal role as a methyl-group donor in the one-carbon metabolism pathway, which is essential for numerous physiological processes including DNA synthesis, amino acid metabolism, and neurotransmitter production.[1][2] Accurate quantification of 5-MTHF in biological matrices is therefore critical for clinical diagnostics, nutritional status assessment, and in pharmacokinetic studies of folate supplementation.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred method for the sensitive and specific quantification of 5-MTHF.[3][4] The use of a stable isotope-labeled internal standard, such as 5-Methyltetrahydrofolic acid-13C6, is crucial for correcting for matrix effects and variations during sample preparation and analysis, thereby ensuring high accuracy and precision.[4] This document provides a detailed protocol for the determination of 5-MTHF in human plasma or serum using 5-Methyltetrahydrofolic acid-13C6 as an internal standard with LC-MS/MS.

One-Carbon Metabolism Signaling Pathway

The following diagram illustrates the central role of 5-MTHF in the one-carbon metabolism pathway.

One_Carbon_Metabolism Folic_Acid Folic Acid DHF Dihydrofolate (DHF) Folic_Acid->DHF DHFR THF Tetrahydrofolate (THF) DHF->THF DHFR Methylene_THF 5,10-Methylenetetrahydrofolate THF->Methylene_THF SHMT Serine Serine Glycine Glycine Serine:s->Glycine:n Methylene_THF->THF MTHF 5-Methyltetrahydrofolate (5-MTHF) Methylene_THF->MTHF MTHFR dTMP dTMP (DNA Synthesis) Methylene_THF->dTMP TS MTHF->THF MS (Vitamin B12) Homocysteine Homocysteine Methionine Methionine Homocysteine->Methionine SAM S-Adenosylmethionine (SAM) (Methyl Donor) Methionine->SAM SAH S-Adenosylhomocysteine (SAH) SAM->SAH Methylation Reactions SAH->Homocysteine dUMP dUMP dUMP->dTMP

Figure 1: Role of 5-MTHF in One-Carbon Metabolism.

Experimental Workflow

A generalized workflow for the quantification of 5-MTHF using LC-MS/MS is depicted below.

LCMSMS_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Plasma/Serum Sample Spike Spike with 5-MTHF-13C6 Internal Standard Sample->Spike Deproteinize Protein Precipitation (e.g., Acetonitrile) Spike->Deproteinize Centrifuge Centrifugation Deproteinize->Centrifuge Supernatant Collect Supernatant Centrifuge->Supernatant Evaporate Evaporation & Reconstitution Supernatant->Evaporate Inject Inject into LC-MS/MS System Evaporate->Inject Chromatography Chromatographic Separation (C18 Column) Inject->Chromatography Ionization Electrospray Ionization (ESI) Chromatography->Ionization Detection Tandem Mass Spectrometry (MRM Mode) Ionization->Detection Integrate Peak Integration Detection->Integrate Ratio Calculate Peak Area Ratio (Analyte/Internal Standard) Integrate->Ratio Calibrate Quantify using Calibration Curve Ratio->Calibrate Result Report 5-MTHF Concentration Calibrate->Result

Figure 2: Experimental Workflow for 5-MTHF Quantification.

Experimental Protocols

Materials and Reagents
  • 5-Methyltetrahydrofolic acid (5-MTHF) analytical standard

  • 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6) internal standard

  • LC-MS grade acetonitrile, methanol, and water

  • Formic acid and/or acetic acid

  • Ammonium acetate

  • Ascorbic acid (as an antioxidant to prevent folate degradation)

  • Human plasma/serum (for calibration standards and quality controls)

Standard and Internal Standard Preparation
  • Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 5-MTHF and 5-MTHF-13C6 in a suitable solvent (e.g., water with 1% ascorbic acid) to obtain a concentration of 1 mg/mL. Store at -80°C.

  • Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with the appropriate solvent. These will be used to spike the matrix for the calibration curve.

  • Internal Standard Working Solution: Dilute the 5-MTHF-13C6 primary stock solution to a final concentration suitable for spiking into all samples, calibrators, and quality controls (e.g., 200 nmol/L).[4]

Sample Preparation
  • Thaw plasma/serum samples, calibrators, and quality controls on ice.

  • To 100 µL of each sample, add 10 µL of the 5-MTHF-13C6 internal standard working solution and vortex briefly.

  • Add 300 µL of ice-cold acetonitrile containing 1% ascorbic acid to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

  • Evaporate the supernatant to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

LC-MS/MS Instrumentation and Conditions

The following are typical starting conditions and may require optimization for your specific instrumentation.

ParameterRecommended Setting
LC System
ColumnC18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase AWater with 0.1% formic acid
Mobile Phase BAcetonitrile with 0.1% formic acid
Flow Rate0.3 mL/min
GradientStart with 5% B, ramp to 95% B, hold, and re-equilibrate
Injection Volume10 µL
Column Temperature40°C
MS/MS System
Ionization ModePositive Electrospray Ionization (ESI+)
MRM Transitions5-MTHF: m/z 460.2 → 313.15-MTHF-13C6: m/z 466.2 → 319.1
Dwell Time100 ms
Collision EnergyOptimize for your instrument
Capillary VoltageOptimize for your instrument

Data Presentation

Method Validation Summary

The following tables summarize typical validation parameters for the LC-MS/MS quantification of 5-MTHF.

Table 1: Linearity and Sensitivity

AnalyteMatrixLinear RangeLLOQLODReference
5-MTHFPlasma1.2 x 10-11 to 3.2 x 10-7 mol/L-1.2 x 10-11 mol/L[3]
5-MTHFPlasma0 - 9 x 10-9 mol/L0.55 x 10-9 mol/L0.2 x 10-9 mol/L[5]
5-MTHFCSF25 - 400 nM3 nM-[6]

Table 2: Precision and Accuracy

AnalyteMatrixIntra-assay CV (%)Inter-assay CV (%)Accuracy (%)Reference
5-MTHFPlasma< 8.6%< 9.0%-[3]
5-MTHFPlasma7.4% (mean CV of ratios)--[5]
5-MTHFSerum5.3%-Good agreement[7]

Conclusion

The described LC-MS/MS method utilizing 5-Methyltetrahydrofolic acid-13C6 as an internal standard provides a robust, sensitive, and specific approach for the quantification of 5-MTHF in biological matrices. This methodology is well-suited for a variety of research and clinical applications, from assessing nutritional status to conducting pharmacokinetic studies. The detailed protocol and performance data presented herein serve as a comprehensive guide for the implementation and validation of this analytical technique in the laboratory.

References

Application

Application Note &amp; Protocol: Quantification of 5-Methyltetrahydrofolic Acid in Human Plasma/Serum using a Stable Isotope Dilution Assay with 5-Methyltetrahydrofolic acid-13C6

For Researchers, Scientists, and Drug Development Professionals Introduction 5-Methyltetrahydrofolic acid (5-MTHF) is the primary biologically active form of folate in the human body.[1] It plays a crucial role in one-ca...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyltetrahydrofolic acid (5-MTHF) is the primary biologically active form of folate in the human body.[1] It plays a crucial role in one-carbon metabolism, which is essential for DNA synthesis, repair, and methylation.[1][2] Accurate quantification of 5-MTHF in biological matrices is vital for assessing nutritional status, clinical research, and in pharmacokinetic studies of folate-related drugs.[2][3] Stable isotope dilution analysis (SIDA) coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the selective and sensitive quantification of 5-MTHF.[3][4] This method utilizes a stable isotope-labeled internal standard, such as 5-Methyltetrahydrofolic acid-13C6, which co-elutes with the analyte of interest and corrects for matrix effects and variations in sample processing, thereby ensuring high accuracy and precision.[3]

This application note provides a detailed protocol for the quantification of 5-MTHF in human plasma or serum using a stable isotope dilution LC-MS/MS assay with 5-Methyltetrahydrofolic acid-13C6 as the internal standard.

Principle of the Assay

The stable isotope dilution assay relies on the addition of a known amount of a stable isotope-labeled version of the analyte (5-Methyltetrahydrofolic acid-13C6) to the sample at the beginning of the analytical process. This "internal standard" is chemically identical to the endogenous analyte (5-MTHF) but has a different mass due to the incorporation of heavy isotopes. The analyte and the internal standard are extracted and analyzed together by LC-MS/MS. By measuring the ratio of the signal from the endogenous analyte to that of the internal standard, the concentration of the endogenous 5-MTHF can be accurately determined, as any loss during sample preparation will affect both the analyte and the internal standard equally.

G cluster_0 Sample Preparation cluster_1 LC-MS/MS Analysis cluster_2 Data Analysis Sample Biological Sample (Plasma/Serum) + known amount of 5-MTHF-13C6 (IS) Extraction Extraction and Cleanup (e.g., Protein Precipitation, SPE) Sample->Extraction LC Liquid Chromatography (Separation of 5-MTHF and IS) Extraction->LC MS Tandem Mass Spectrometry (Detection and Quantification) LC->MS Ratio Measure Peak Area Ratio (Endogenous 5-MTHF / 5-MTHF-13C6 IS) MS->Ratio Calibration Quantify against Calibration Curve Ratio->Calibration Result Determine Concentration of Endogenous 5-MTHF Calibration->Result

Figure 1: Principle of the Stable Isotope Dilution Assay for 5-MTHF.

Experimental Protocol

Materials and Reagents
  • 5-Methyltetrahydrofolic acid (5-MTHF) analytical standard

  • 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6) internal standard

  • LC-MS/MS grade acetonitrile, methanol, and water

  • Formic acid

  • Ascorbic acid

  • Human plasma/serum (drug-free)

  • Solid Phase Extraction (SPE) cartridges (e.g., C18)

Equipment
  • Liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS)

  • Analytical balance

  • Vortex mixer

  • Centrifuge

  • SPE manifold

  • Nitrogen evaporator

Preparation of Solutions
  • Stock Solutions (1 mg/mL): Prepare stock solutions of 5-MTHF and 5-MTHF-13C6 in a solution of 0.1% ascorbic acid in water. Store at -80°C.

  • Working Standard Solutions: Prepare serial dilutions of the 5-MTHF stock solution in drug-free plasma or a suitable surrogate matrix to create calibration standards.

  • Internal Standard Working Solution (IS): Dilute the 5-MTHF-13C6 stock solution with 50% methanol in water to a final concentration of 100 ng/mL.

Sample Preparation
  • Thaw plasma/serum samples, calibration standards, and quality control (QC) samples on ice.

  • To 100 µL of each sample, add 20 µL of the IS working solution (100 ng/mL 5-MTHF-13C6).

  • Add 200 µL of 0.1% formic acid in acetonitrile to precipitate proteins.

  • Vortex for 30 seconds.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube.

  • The supernatant can be directly injected, or for further cleanup, proceed with Solid Phase Extraction (SPE).

Solid Phase Extraction (SPE) - Optional Cleanup
  • Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant from the protein precipitation step onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water.

  • Elute the analytes with 1 mL of methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

G cluster_0 Sample Preparation cluster_1 Optional SPE Cleanup cluster_2 Analysis Sample 100 µL Plasma/Serum Add_IS Add 20 µL 5-MTHF-13C6 IS Sample->Add_IS Precipitate Add 200 µL Acetonitrile with 0.1% Formic Acid Add_IS->Precipitate Vortex Vortex 30s Precipitate->Vortex Centrifuge Centrifuge 14,000 rpm, 10 min Vortex->Centrifuge Supernatant Collect Supernatant Centrifuge->Supernatant Condition Condition C18 SPE Cartridge Supernatant->Condition Optional Inject Inject into LC-MS/MS Supernatant->Inject Load Load Supernatant Condition->Load Wash Wash with 5% Methanol Load->Wash Elute Elute with Methanol Wash->Elute Dry Evaporate to Dryness Elute->Dry Reconstitute Reconstitute in Mobile Phase Dry->Reconstitute Reconstitute->Inject

Figure 2: Experimental Workflow for 5-MTHF Quantification.

LC-MS/MS Parameters
Parameter Condition
LC Column C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A 0.1% Formic acid in water
Mobile Phase B 0.1% Formic acid in acetonitrile
Gradient Start with 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, return to initial conditions.
Flow Rate 0.3 mL/min
Injection Volume 10 µL
Ionization Mode Electrospray Ionization (ESI), Positive
MRM Transitions 5-MTHF: m/z 460.2 → 313.15-MTHF-13C6: m/z 466.2 → 319.1
Collision Energy Optimized for specific instrument
Dwell Time 100 ms

Data Presentation

Calibration Curve

A calibration curve is constructed by plotting the peak area ratio of 5-MTHF to 5-MTHF-13C6 against the nominal concentration of the calibration standards. A linear regression with a weighting factor of 1/x or 1/x² is typically used.

Parameter Value
Linearity Range (ng/mL) 1 - 1000
Correlation Coefficient (r²) > 0.99
Regression Equation y = mx + c
Weighting Factor 1/x²
Accuracy and Precision

The accuracy and precision of the method should be evaluated using QC samples at low, medium, and high concentrations.

QC Level Nominal Conc. (ng/mL) Intra-day Precision (%CV) Inter-day Precision (%CV) Accuracy (% Recovery)
Low 5< 15%< 15%85 - 115%
Medium 50< 15%< 15%85 - 115%
High 800< 15%< 15%85 - 115%
Limits of Detection and Quantification
Parameter Value (ng/mL)
Limit of Detection (LOD) 0.5
Lower Limit of Quantification (LLOQ) 1.0

Conclusion

This stable isotope dilution LC-MS/MS method provides a robust, sensitive, and specific approach for the quantification of 5-Methyltetrahydrofolic acid in human plasma and serum.[4][5] The use of a 13C6-labeled internal standard ensures high accuracy and precision, making this protocol well-suited for a variety of research and clinical applications. The straightforward sample preparation procedure allows for a high-throughput workflow.

References

Method

Application Note: Quantification of Folate in Human Plasma using 5-Methyltetrahydrofolic acid-13C6

Introduction Folate, a crucial B-vitamin, plays a vital role in numerous metabolic processes, including one-carbon metabolism, which is essential for DNA synthesis, repair, and methylation. The primary biologically activ...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Folate, a crucial B-vitamin, plays a vital role in numerous metabolic processes, including one-carbon metabolism, which is essential for DNA synthesis, repair, and methylation. The primary biologically active form of folate in human plasma is 5-methyltetrahydrofolate (5-MTHF). Accurate quantification of 5-MTHF is critical for assessing nutritional status, diagnosing deficiencies, and in pharmacokinetic studies related to folate supplementation and drug development. This application note describes a robust and sensitive method for the quantification of 5-MTHF in human plasma using a stable isotope dilution assay (SIDA) with 5-Methyltetrahydrofolic acid-13C6 as the internal standard, coupled with Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS). This method offers high specificity, accuracy, and throughput for reliable folate analysis in a research setting.

Principle

The method employs a stable isotope-labeled internal standard, 5-Methyltetrahydrofolic acid-13C6, which is chemically identical to the analyte of interest (endogenous 5-MTHF) but has a different mass. This allows for accurate quantification by correcting for variations in sample preparation and instrument response. Plasma samples are first treated to release folate from binding proteins and then purified using techniques such as solid-phase extraction (SPE) or protein precipitation with affinity columns. The extracted analytes are then separated by reversed-phase UHPLC and detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The ratio of the peak area of the analyte to that of the internal standard is used to calculate the concentration of 5-MTHF in the sample.

Experimental Workflow

Folate Quantification Workflow cluster_sample_prep Sample Preparation cluster_analysis UHPLC-MS/MS Analysis cluster_data Data Processing SampleCollection Human Plasma Collection Spiking Spike with 5-MTHF-13C6 Internal Standard SampleCollection->Spiking Add IS Extraction Solid-Phase Extraction (SPE) or Affinity Purification Spiking->Extraction Purify Elution Elution of Folates Extraction->Elution Drying Dry Down Eluate Elution->Drying Reconstitution Reconstitute in Mobile Phase Drying->Reconstitution Injection Inject Sample Reconstitution->Injection Separation Chromatographic Separation (C18 Column) Injection->Separation Ionization Electrospray Ionization (ESI) Separation->Ionization Detection Tandem Mass Spectrometry (MRM Mode) Ionization->Detection Integration Peak Integration Detection->Integration Calculation Calculate Analyte/IS Ratio Integration->Calculation Quantification Quantification using Calibration Curve Calculation->Quantification Report Generate Report Quantification->Report

Caption: Experimental workflow for the quantification of 5-MTHF in human plasma.

Detailed Protocols

Materials and Reagents
  • 5-Methyltetrahydrofolic acid (5-MTHF) analytical standard

  • 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6) internal standard

  • Human plasma (collected in EDTA tubes)

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium acetate

  • Ascorbic acid

  • 2-Mercaptoethanol

  • Solid-Phase Extraction (SPE) cartridges (e.g., C18 or phenyl sorbent) or folate binding protein affinity columns.[1][2]

  • Ultrapure water

Equipment
  • UHPLC system (e.g., Shimadzu Nexera X2, Agilent 1290 Infinity II)

  • Tandem mass spectrometer with an electrospray ionization (ESI) source (e.g., Sciex QTRAP 6500+, Waters Xevo TQ-S)

  • Analytical balance

  • Centrifuge

  • Vortex mixer

  • Nitrogen evaporator

  • Automated liquid handler (optional)

Stock and Working Solutions Preparation
  • 5-MTHF Stock Solution (1 mg/mL): Accurately weigh and dissolve 5-MTHF in an appropriate solvent containing an antioxidant like ascorbic acid.

  • 5-MTHF-13C6 Internal Standard Stock Solution (1 mg/mL): Prepare similarly to the 5-MTHF stock solution.

  • Working Solutions: Prepare serial dilutions of the 5-MTHF stock solution in a suitable buffer to create calibration standards. The internal standard working solution should be prepared at a fixed concentration.

Sample Preparation Protocol
  • Plasma Thawing: Thaw frozen human plasma samples on ice.

  • Internal Standard Spiking: To 100 µL of plasma, add a specific volume of the 5-MTHF-13C6 internal standard working solution.

  • Protein Precipitation/Extraction:

    • Method A: Protein Precipitation: Add 300 µL of methanol containing 1% ascorbic acid. Vortex for 1 minute and centrifuge at high speed for 10 minutes to pellet proteins.

    • Method B: Solid-Phase Extraction (SPE): Condition the SPE cartridge according to the manufacturer's instructions. Load the plasma sample, wash with an appropriate buffer, and elute the folates with a suitable elution solvent.[2]

    • Method C: Affinity Purification: Use folate binding protein affinity columns for sample purification.[3][4]

  • Evaporation: Evaporate the supernatant or the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase. Vortex and transfer to an autosampler vial for analysis.[2]

UHPLC-MS/MS Conditions
ParameterSetting
UHPLC System Shimadzu Nexera X2 or equivalent[1]
Column Reversed-phase C18 column (e.g., 2.1 x 100 mm, 2.7 µm)[1]
Mobile Phase A 0.1% Formic acid in water[1]
Mobile Phase B 0.1% Formic acid in acetonitrile[1]
Flow Rate 0.4 mL/min[1]
Gradient Start at 3% B, increase to 10% B over 2.5 min, hold for 2.5 min, then return to initial conditions[1]
Column Temperature 30°C[1]
Injection Volume 5-10 µL
Mass Spectrometer Triple quadrupole with ESI source
Ionization Mode Positive Electrospray Ionization (ESI+)[3]
MRM Transitions 5-MTHF: m/z 460 -> 313; 5-MTHF-13C6: m/z 466 -> 319 (example transitions, should be optimized)

Quantitative Data Summary

The following tables summarize the performance characteristics of the described method, compiled from various studies.

Table 1: Linearity and Sensitivity
AnalyteLinearity RangeLLOQ (Lower Limit of Quantification)LOD (Limit of Detection)Reference
5-MTHF0.249–19.9 ng/mL0.249 ng/mL-[5]
5-MTHF5.05–50.5 ng/mL5.05 ng/mL-[5]
5-MTHF0.94-97 ng/mL--[6][7]
5-MTHF0-9 x 10⁻⁹ mol/L0.55 x 10⁻⁹ mol/L0.2 x 10⁻⁹ mol/L[4][8]
5-MTHF1.2 x 10⁻¹¹ to 3.2 x 10⁻⁷ mol/L-1.2 x 10⁻¹¹ mol/L[3][9]
Table 2: Precision and Accuracy
AnalyteSample VolumeIntra-day Precision (%CV)Inter-day Precision (%CV)Accuracy/Recovery (%)Reference
5-MTHF60 µL3.35%3.66%-[1]
5-MTHF30 µL4.51%5.02%-[1]
5-MTHF-< 8.6%< 9.0%-[3][9]
5-MTHF-5.0%–9.9%3.3%–9.5%103%–108%[10]
5-MTHF---99.4 ± 3.6%[11]

Signaling Pathway/Logical Relationship Diagram

Caption: Relationship between biological folate and its analytical quantification.

Conclusion

The described UHPLC-MS/MS method using stable isotope dilution with 5-Methyltetrahydrofolic acid-13C6 provides a highly sensitive, specific, and reliable approach for the quantification of 5-MTHF in human plasma. The detailed protocol and performance characteristics demonstrate its suitability for clinical research, nutritional assessment, and pharmacokinetic studies, enabling researchers and drug development professionals to obtain accurate and reproducible data on folate status.

References

Application

Application Notes and Protocols for 5-Methyltetrahydrofolic acid-13C6 in Folate Absorption and Bioavailability Studies

Audience: Researchers, scientists, and drug development professionals. Introduction Folate, an essential B-vitamin, plays a critical role in numerous metabolic processes, including DNA synthesis, repair, and methylation....

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

Folate, an essential B-vitamin, plays a critical role in numerous metabolic processes, including DNA synthesis, repair, and methylation.[1][2] Understanding the absorption and bioavailability of different forms of folate is crucial for establishing dietary recommendations, developing effective fortification strategies, and designing therapeutic interventions. 5-Methyltetrahydrofolic acid (5-MTHF) is the primary biologically active form of folate in the human body.[3][4][5] The use of stable isotope-labeled 5-MTHF, such as 5-Methyltetrahydrofolic acid-13C6 (or its commonly studied variant [¹³C₅]-5-MTHF), provides a powerful tool for accurately tracing the absorption, metabolism, and distribution of this vital nutrient without the use of radioactive isotopes.[6]

These application notes provide a comprehensive overview and detailed protocols for utilizing 5-Methyltetrahydrofolic acid-13C6 in human and preclinical studies to assess folate absorption and bioavailability.

Key Applications

  • Bioavailability Studies: Comparing the bioavailability of 5-MTHF from different formulations, food matrices, or fortified products against a reference dose of labeled folic acid.[7][8]

  • Pharmacokinetic Analysis: Determining key pharmacokinetic parameters such as Area Under the Curve (AUC), maximum concentration (Cmax), and time to maximum concentration (Tmax) for labeled 5-MTHF.[9][10][11][12]

  • Metabolic Fate and Distribution: Tracing the conversion of ingested labeled folate into various downstream metabolites and its distribution in different tissues.[13]

  • Influence of Genetic Factors: Investigating the impact of genetic polymorphisms, such as those in the methylenetetrahydrofolate reductase (MTHFR) gene, on the absorption and metabolism of 5-MTHF.[3][11]

  • Food Matrix Effects: Evaluating how different food components enhance or inhibit the absorption of 5-MTHF.

Data Presentation

The following tables summarize quantitative data from studies utilizing stable isotope-labeled folates to investigate absorption and bioavailability.

Table 1: Plasma Pharmacokinetic Parameters of Labeled Folates

Folate Form AdministeredDoseAnalyte Measured in PlasmaCmax (nmol/L)Tmax (h)AUC (nmol·h/L)Study PopulationReference
[¹³C₅]-(6S)-5-CH₃-H₄folate in bread~450 nmol[¹³C₅]-5-CH₃-H₄folate--66 (median)Healthy ileostomists (n=8)[8]
[¹³C₅]-Folic acid in fortified bread~450 nmol[¹³C₅]-5-CH₃-H₄folate--28 (median)Healthy ileostomists (n=8)[8]
[¹³C₅]-Folic acid in fortified breakfast meal~450 nmol[¹³C₅]-5-CH₃-H₄folate--26 (median)Healthy ileostomists (n=8)[8]
500 µg Folic Acid500 µgTotal Folate33.4 ± 3.9 (mean ± SEM)0.5 - 3-Healthy men (n=13)[14]
500 µg [6S]-5-MTHF500 µgTotal Folate31.8 ± 3.9 (mean ± SEM)0.5 - 3-Healthy men (n=13)[14]

Table 2: Urinary Excretion of Labeled Folates

Labeled Folate AdministeredDose% of Dose Excreted in 48hStudy PopulationReference
³',5'-labeled bideuterofolic acid677 nmol5-6%Adult male subjects (n=11)[6]
Glutamate-labeled tetradeuterofolic acid677 nmol5-6%Adult male subjects (n=11)[6]

Experimental Protocols

Protocol 1: Crossover Bioavailability Study of Oral [¹³C₆]-5-MTHF

Objective: To compare the bioavailability of a single oral dose of [¹³C₆]-5-MTHF with a single oral dose of [¹³C₆]-folic acid.

Study Design: A randomized, double-blind, crossover study design is recommended.[14] Each participant serves as their own control, receiving each treatment in a random order separated by a washout period of at least one week.

Materials:

  • [¹³C₆]-5-Methyltetrahydrofolic acid (calcium salt) capsules

  • [¹³C₆]-Folic acid capsules (as a reference)

  • Placebo capsules

  • Standardized meals

  • Blood collection tubes (e.g., heparinized tubes) containing an antioxidant such as sodium ascorbate

  • Centrifuge

  • -80°C freezer for sample storage

  • LC-MS/MS system

Procedure:

  • Subject Recruitment: Recruit healthy adult volunteers. Subjects should undergo a health screening and provide informed consent. A 7-day pre-saturation period with unlabeled folic acid (e.g., 2 mg/day) can be employed to ensure stable baseline folate levels.[6]

  • Fasting: Subjects should fast overnight (at least 8 hours) before the study day.

  • Baseline Blood Sample: Collect a baseline blood sample (t=0) into heparinized tubes containing sodium ascorbate.

  • Dose Administration: Administer a single oral dose of either [¹³C₆]-5-MTHF, [¹³C₆]-folic acid, or placebo with a standardized amount of water.

  • Serial Blood Sampling: Collect blood samples at specific time points post-dosing (e.g., 0.5, 1, 2, 3, 4, 5, 6, 8, 10, and 12 hours).[11]

  • Sample Processing: Immediately after collection, place blood samples on ice. Centrifuge at 3000 x g for 15 minutes at 4°C within 30 minutes of collection.[11] Transfer the plasma to a new tube and store at -80°C until analysis.

  • Washout Period: A washout period of at least one week should be observed between treatments.

  • Crossover: Repeat steps 2-7 for the other treatments until each subject has received all treatments.

  • Sample Analysis: Analyze plasma samples for concentrations of labeled and unlabeled 5-MTHF and folic acid using a validated stable isotope dilution assay with LC-MS/MS.[13][15]

  • Data Analysis: Calculate pharmacokinetic parameters (AUC, Cmax, Tmax) for the labeled folate species. Statistical analysis (e.g., paired t-test or ANOVA) should be used to compare the bioavailability between the different folate forms.

Protocol 2: Sample Preparation and LC-MS/MS Analysis of Labeled Folates in Plasma

Objective: To quantify the concentration of [¹³C₆]-5-MTHF and other folate vitamers in plasma samples.

Materials:

  • [¹³C₅]-5-methylTHF and [²H₄]-folic acid as internal standards[15]

  • Folate binding protein affinity columns for sample purification[15]

  • Extraction buffers (e.g., phosphate buffer with sodium ascorbate)

  • Organic solvents (e.g., acetonitrile, methanol)

  • LC-MS/MS system with a suitable column (e.g., C18 reversed-phase)

Procedure:

  • Internal Standard Spiking: Thaw frozen plasma samples on ice. Spike a known amount of internal standard solution (e.g., containing [¹³C₅]-5-methylTHF and [²H₄]-folic acid) into each plasma sample.

  • Sample Extraction and Purification:

    • Perform a solid-phase extraction using folate binding protein affinity columns to purify and concentrate the folates from the plasma matrix.[15]

    • Alternatively, a protein precipitation method with an acidic solution followed by centrifugation can be used.

  • LC Separation:

    • Inject the extracted sample onto a reversed-phase LC column.

    • Use a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with formic acid) and an organic component (e.g., acetonitrile or methanol).

  • MS/MS Detection:

    • Utilize a tandem mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.[15]

    • Set up Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for labeled and unlabeled 5-MTHF and folic acid, as well as the internal standards.

  • Quantification:

    • Generate a calibration curve using known concentrations of unlabeled standards.

    • Calculate the concentration of the labeled folates in the samples by comparing their peak area ratios to the internal standards against the calibration curve.

Mandatory Visualizations

Folate_Metabolism_Pathway cluster_lumen Intestinal Lumen cluster_enterocyte Enterocyte cluster_blood Bloodstream cluster_tissue Peripheral Tissues Dietary_Folate Dietary Folate (Polyglutamates) Folate_Monoglutamate Folate (Monoglutamate) Dietary_Folate->Folate_Monoglutamate Hydrolysis Folic_Acid Folic Acid (Supplement/Fortification) DHF Dihydrofolate (DHF) Folic_Acid->DHF DHFR Intestinal_Lumen Intestinal Lumen Enterocyte Enterocyte Bloodstream Bloodstream Peripheral_Tissues Peripheral Tissues THF Tetrahydrofolate (THF) Folate_Monoglutamate->THF DHF->THF DHFR MTHF_Enterocyte 5-Methyl-THF THF->MTHF_Enterocyte MTHFR MTHF_Blood 5-Methyl-THF (Circulating Form) MTHF_Enterocyte->MTHF_Blood Transport MTHF_Tissue 5-Methyl-THF MTHF_Blood->MTHF_Tissue Uptake THF_Tissue THF MTHF_Tissue->THF_Tissue Methionine Synthase One_Carbon_Metabolism One-Carbon Metabolism (DNA Synthesis, Methylation) THF_Tissue->One_Carbon_Metabolism

Caption: Simplified pathway of folate absorption and metabolism.

Experimental_Workflow Start Start: Subject Recruitment & Informed Consent Saturation Optional: Folate Saturation Period Start->Saturation Fasting Overnight Fasting Saturation->Fasting Baseline Baseline Blood Sample (t=0) Fasting->Baseline Dosing Oral Administration of [¹³C₆]-5-MTHF Baseline->Dosing Sampling Serial Blood Sampling (e.g., 0-12 hours) Dosing->Sampling Processing Plasma Separation & Storage (-80°C) Sampling->Processing Washout Washout Period (Crossover Study) Processing->Washout If applicable Analysis LC-MS/MS Analysis of Labeled Folates Processing->Analysis Washout->Fasting Data Pharmacokinetic Data Analysis (AUC, Cmax, Tmax) Analysis->Data End End: Bioavailability Assessment Data->End

Caption: Workflow for a clinical bioavailability study.

References

Method

Application Notes and Protocols for 5-Methyltetrahydrofolic acid-13C6 Analysis in Urine

For Researchers, Scientists, and Drug Development Professionals Introduction 5-Methyltetrahydrofolic acid (5-MTHF) is the primary biologically active form of folate in the human body, playing a crucial role in one-carbon...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyltetrahydrofolic acid (5-MTHF) is the primary biologically active form of folate in the human body, playing a crucial role in one-carbon metabolism, which is essential for DNA synthesis, repair, and methylation. The stable isotope-labeled 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6) is an invaluable tool in pharmacokinetic and bioavailability studies, allowing for the differentiation between endogenously present folate and exogenously administered doses. Accurate and precise quantification of 5-MTHF-13C6 in urine is critical for understanding its absorption, metabolism, and excretion.

These application notes provide detailed protocols for the sample preparation of urine for the analysis of 5-MTHF-13C6 by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Two primary sample preparation techniques are presented: Affinity Chromatography, a highly specific method, and Solid-Phase Extraction (SPE), a more widely accessible alternative.

General Considerations for Sample Handling

The stability of folates, including 5-MTHF-13C6, is a critical factor in obtaining accurate quantitative data. Folates are susceptible to oxidation and degradation. Therefore, the following precautions should be taken throughout the sample handling and preparation process:

  • Collection and Storage: Urine samples should be collected in sterile containers and immediately protected from light. It is highly recommended to add a stabilizing agent, such as ascorbic acid (to a final concentration of 0.5-1% w/v), to the collection container. Samples should be frozen at -80°C as soon as possible after collection and stored at this temperature until analysis.[1]

  • Thawing: When ready for analysis, samples should be thawed on ice and protected from light.

  • Processing: All sample preparation steps should be performed under low light conditions and at reduced temperatures (e.g., on ice) whenever possible.

Experimental Protocols

Two distinct protocols for the extraction of 5-MTHF-13C6 from urine are provided below. The choice of method may depend on the required specificity, available resources, and desired throughput.

Protocol 1: Affinity Chromatography using Folate Binding Protein

This method offers high selectivity for folates by utilizing the specific binding affinity of Folate Binding Protein (FBP).[2][3][4]

Materials:

  • Folate Binding Protein (FBP) affinity columns

  • Urine sample with added stabilizer (e.g., ascorbic acid)

  • Internal Standard (IS): e.g., [13C5]5-methylTHF or [2H4]folic acid

  • Equilibration Buffer: Phosphate buffer (e.g., 0.1 M, pH 7.4)

  • Wash Buffer: Phosphate buffer with moderate salt concentration (e.g., 0.1 M NaCl in phosphate buffer)

  • Elution Buffer: Acidic solution (e.g., 0.1 M Acetic Acid, pH 3.3)[2]

  • Reconstitution Solution: Mobile phase or a suitable solvent with stabilizer (e.g., 0.1% ascorbic acid)

Procedure:

  • Sample Pre-treatment:

    • Thaw frozen urine samples on ice.

    • Centrifuge the urine sample at 4°C to pellet any precipitates.

    • Transfer a known volume of the supernatant to a clean tube.

    • Spike with the internal standard.

  • Affinity Column Purification:

    • Equilibration: Equilibrate the FBP affinity column with Equilibration Buffer.

    • Loading: Load the pre-treated urine sample onto the column.

    • Washing: Wash the column with Wash Buffer to remove unbound matrix components.

    • Elution: Elute the bound folates (including 5-MTHF-13C6) with Elution Buffer into a collection tube containing a small amount of stabilizer.

  • Post-Elution Processing:

    • Evaporate the eluate to dryness under a gentle stream of nitrogen.

    • Reconstitute the residue in a known volume of Reconstitution Solution.

    • Transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE)

SPE is a common and effective technique for cleaning up and concentrating analytes from complex matrices like urine. A strong anion-exchange (SAX) sorbent is often used for folate extraction.[5]

Materials:

  • Strong Anion-Exchange (SAX) SPE cartridges

  • Urine sample with added stabilizer (e.g., ascorbic acid)

  • Internal Standard (IS): e.g., [13C5]5-methylTHF or [2H4]folic acid

  • Conditioning Solvent: Methanol

  • Equilibration Buffer: e.g., MES buffer (pH 5.0)[5]

  • Wash Buffer: Equilibration Buffer

  • Elution Buffer: e.g., 0.1 M sodium acetate with 5% sodium chloride and 1% ascorbic acid[5]

  • Reconstitution Solution: Mobile phase or a suitable solvent with stabilizer (e.g., 0.1% ascorbic acid)

Procedure:

  • Sample Pre-treatment:

    • Thaw frozen urine samples on ice.

    • Centrifuge the urine sample at 4°C.

    • Transfer a known volume of the supernatant to a clean tube.

    • Spike with the internal standard.

    • Adjust the pH of the sample to approximately 5.0.

  • SPE Procedure:

    • Conditioning: Condition the SAX SPE cartridge with Conditioning Solvent.

    • Equilibration: Equilibrate the cartridge with Equilibration Buffer.[5]

    • Loading: Load the pre-treated urine sample onto the cartridge.

    • Washing: Wash the cartridge with Equilibration Buffer to remove interfering compounds.

    • Elution: Elute the retained folates with Elution Buffer.

  • Post-Elution Processing:

    • Evaporate the eluate to dryness under a gentle stream of nitrogen.

    • Reconstitute the residue in a known volume of Reconstitution Solution.

    • Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Chromatographic Conditions (Example):

ParameterCondition
Column C18 Reverse Phase (e.g., Superspher 100RP-18, 4 µm)[2]
Mobile Phase A 0.1 M Acetic Acid (pH 3.3)[2]
Mobile Phase B Acetonitrile[2]
Gradient Isocratic or gradient elution depending on the separation needs
Flow Rate 250 µL/min[2]
Injection Volume 5-20 µL
Column Temperature Ambient or controlled (e.g., 30°C)

Mass Spectrometry Conditions (Example):

ParameterCondition
Ionization Mode Electrospray Ionization (ESI), Negative or Positive[2][4]
Scan Type Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
Monitored Ions (SIM, [M-H]-) 5-MTHF: m/z 458, 459; 5-MTHF-13C6: m/z 464 ; IS ([2H4]folic acid): m/z 444[2]

Calibration and Quality Control

  • Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of 5-MTHF-13C6 and a constant concentration of the internal standard into a surrogate matrix (e.g., synthetic urine or pooled, stripped urine).

  • Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in the same surrogate matrix to assess the accuracy and precision of the method.

Data Presentation

The following tables summarize key quantitative data for the analysis of 5-MTHF. While specific data for 5-MTHF-13C6 in urine is limited in the literature, the provided values for the unlabeled analogue in plasma and urine offer a reasonable expectation of method performance.

Table 1: LC-MS/MS Method Performance Characteristics

ParameterReported ValueMatrixReference
Linearity Range0 - 9 x 10⁻⁹ mol/LPlasma/Urine[2]
Limit of Detection (LOD)0.2 x 10⁻⁹ mol/LPlasma/Urine[2]
Limit of Quantification (LOQ)0.55 x 10⁻⁹ mol/LPlasma/Urine[2]
Coefficient of Variation (CV)7.4%Plasma/Urine[2]
Intra-assay CV (5-MTHF)< 8.6%Plasma[4]
Inter-assay CV (5-MTHF)< 9.0%Plasma[4]

Table 2: Recovery and Matrix Effect (Illustrative)

Sample PreparationAnalyteRecovery (%)Matrix Effect (%)Reference (for similar analytes)
Affinity ChromatographyFolates90-95%Not Reported[6]
Solid-Phase ExtractionFolates>85%Not Reported[5]

Note: Recovery and matrix effects should be experimentally determined for 5-MTHF-13C6 in the specific urine matrix being analyzed.

Visualizations

experimental_workflow cluster_collection Sample Collection & Storage cluster_preparation Sample Preparation cluster_extraction Extraction cluster_affinity Protocol 1: Affinity Chromatography cluster_spe Protocol 2: Solid-Phase Extraction cluster_analysis Analysis Collection Urine Collection (+ Stabilizer) Storage Store at -80°C Collection->Storage Thaw Thaw on Ice Centrifuge Centrifuge Thaw->Centrifuge Spike Spike with Internal Standard Centrifuge->Spike Aff_Load Load Sample Spike->Aff_Load SPE_Load Load Sample Spike->SPE_Load Aff_Equil Equilibrate FBP Column Aff_Equil->Aff_Load Aff_Wash Wash Aff_Load->Aff_Wash Aff_Elute Elute Aff_Wash->Aff_Elute Evaporate Evaporate to Dryness Aff_Elute->Evaporate SPE_Cond Condition SPE Cartridge SPE_Equil Equilibrate SPE_Cond->SPE_Equil SPE_Equil->SPE_Load SPE_Wash Wash SPE_Load->SPE_Wash SPE_Elute Elute SPE_Wash->SPE_Elute SPE_Elute->Evaporate Reconstitute Reconstitute Evaporate->Reconstitute LCMS LC-MS/MS Analysis Reconstitute->LCMS

Caption: Experimental workflow for 5-MTHF-13C6 analysis in urine.

signaling_pathway_placeholder cluster_absorption Absorption & Distribution cluster_metabolism Metabolism & Excretion cluster_analysis_logic Analytical Logic OralDose Oral Dose (5-MTHF-13C6) GI_Tract Gastrointestinal Tract OralDose->GI_Tract Bloodstream Systemic Circulation GI_Tract->Bloodstream Tissues Peripheral Tissues (One-Carbon Metabolism) Bloodstream->Tissues Kidney Kidney Filtration Bloodstream->Kidney Urine Urinary Excretion (5-MTHF-13C6 & Metabolites) Kidney->Urine Urine_Sample Urine Sample Collection Urine->Urine_Sample LCMS_Quant LC-MS/MS Quantification (Ratio of 13C6 to endogenous) Urine_Sample->LCMS_Quant PK_Analysis Pharmacokinetic Modeling LCMS_Quant->PK_Analysis

Caption: Logical flow from administration to analysis of 5-MTHF-13C6.

References

Application

Application Note &amp; Protocol: Quantitative Analysis of 5-Methyltetrahydrofolic acid-13C6 using Isotope Dilution LC-MS/MS

Introduction 5-Methyltetrahydrofolate (5-MTHF) is the primary biologically active form of folate, a crucial B-vitamin involved in one-carbon metabolism. This metabolic pathway is fundamental for DNA synthesis, repair, an...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

5-Methyltetrahydrofolate (5-MTHF) is the primary biologically active form of folate, a crucial B-vitamin involved in one-carbon metabolism. This metabolic pathway is fundamental for DNA synthesis, repair, and methylation.[1][2] The quantification of specific folate vitamers is essential for assessing nutritional status, diagnosing deficiencies, and in pharmacokinetic studies of folate supplementation.[1][2] Stable isotope-labeled compounds, such as 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6), are invaluable tools in metabolic research, allowing for tracer studies to understand the absorption, distribution, metabolism, and excretion of folates.

This application note provides a detailed protocol for the development of a standard curve for the accurate quantification of 5-Methyltetrahydrofolic acid-13C6 in a biological matrix (e.g., human serum or plasma) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with a stable isotope-labeled internal standard. The use of a stable isotope dilution assay minimizes matrix effects and compensates for analyte losses during sample preparation, ensuring high accuracy and precision.[1][3]

Experimental Workflow

The overall experimental workflow for the quantification of 5-MTHF-13C6 is depicted below. It involves the preparation of calibration standards and quality controls, sample extraction using solid-phase extraction (SPE), and subsequent analysis by LC-MS/MS.

experimental_workflow prep Standard & QC Preparation sample_prep Sample Preparation (Protein Precipitation & SPE) prep->sample_prep Spike into Matrix lcms LC-MS/MS Analysis sample_prep->lcms Inject Extract data_analysis Data Analysis (Standard Curve Generation) lcms->data_analysis Peak Area Ratios quantification Quantification of 5-MTHF-13C6 data_analysis->quantification

Caption: Experimental workflow for 5-MTHF-13C6 quantification.

One-Carbon Metabolism Pathway

5-MTHF is a central molecule in the one-carbon metabolism pathway, where it donates a methyl group for the remethylation of homocysteine to methionine. Methionine is then converted to S-adenosylmethionine (SAM), the universal methyl donor for numerous methylation reactions, including DNA methylation.

one_carbon_metabolism MTHF 5-Methyl-THF (5-MTHF) THF Tetrahydrofolate (THF) MTHF->THF Homocysteine Homocysteine MethyleneTHF 5,10-Methylene-THF THF->MethyleneTHF DHF Dihydrofolate (DHF) DHF->THF MethyleneTHF->MTHF MTHFR MethyleneTHF->DHF dTMP Synthesis DNAsynthesis DNA Synthesis MethyleneTHF->DNAsynthesis Methionine Methionine Homocysteine->Methionine Methionine Synthase SAM S-Adenosylmethionine (SAM) Methionine->SAM SAH S-Adenosylhomocysteine (SAH) SAM->SAH Methylation Reactions DNAMethylation DNA Methylation SAM->DNAMethylation SAH->Homocysteine

Caption: Simplified diagram of the one-carbon metabolism pathway.

Detailed Experimental Protocol

This protocol is intended for the preparation of a standard curve for 5-MTHF-13C6 in human serum.

Materials and Reagents
  • 5-Methyltetrahydrofolic acid-13C6 (Analyte)

  • [13C5]-5-Methyltetrahydrofolic acid ([13C5]-5-MTHF) (Internal Standard, ISTD)

  • LC-MS grade Methanol

  • LC-MS grade Acetonitrile

  • Ammonium Formate

  • Formic Acid

  • Ascorbic Acid

  • Ultrapure water

  • Folate-free human serum (for calibration curve and quality control preparation)

  • Solid-Phase Extraction (SPE) cartridges (e.g., Phenyl boronate or mixed-mode anion exchange)

Preparation of Stock and Working Solutions

4.2.1. Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of 5-MTHF-13C6 and dissolve it in 1 mL of a solution containing 1 g/L ascorbic acid in ultrapure water. Store at -80°C in amber vials.

4.2.2. Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of [13C5]-5-MTHF and dissolve it in 1 mL of a solution containing 1 g/L ascorbic acid in ultrapure water. Store at -80°C in amber vials.

4.2.3. Working Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution with the ascorbic acid solution. Similarly, prepare a working internal standard solution (e.g., 1 µg/mL).

Preparation of Calibration Standards and Quality Controls

Prepare calibration standards by spiking appropriate amounts of the analyte working solutions into folate-free human serum to achieve a concentration range of, for example, 0.5 to 100 nmol/L.[4][5][6] Prepare at least three levels of quality control (QC) samples (low, medium, and high) in the same manner.[7]

Sample Preparation (Solid-Phase Extraction)
  • To 150 µL of serum standard, QC, or sample, add 50 µL of the internal standard working solution.

  • Add 300 µL of methanol containing 1% ascorbic acid to precipitate proteins.

  • Vortex for 30 seconds and centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant from the previous step onto the SPE cartridge.

  • Wash the cartridge with 1 mL of water.

  • Elute the analyte and internal standard with 1 mL of an appropriate elution solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at room temperature.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

LC-MS/MS Conditions
  • LC System: High-performance liquid chromatography system

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in methanol

  • Gradient: A typical gradient would start at a low percentage of B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for re-equilibration.[1]

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 10 µL

  • MS System: Triple quadrupole mass spectrometer

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MRM Transitions: Monitor the specific precursor-to-product ion transitions for 5-MTHF-13C6 and [13C5]-5-MTHF. These will need to be determined empirically but will be based on their respective molecular weights.

Data Presentation

The quantitative data for the standard curve should be summarized in the following tables.

Standard Curve Parameters
AnalyteConcentration Range (nmol/L)Regression Model
5-MTHF-13C60.5 - 100Linear (1/x weighting)> 0.995
Precision and Accuracy
QC LevelNominal Conc. (nmol/L)Intra-day Precision (%CV)Inter-day Precision (%CV)Accuracy (% Recovery)
Low1.5< 15%< 15%85 - 115%
Medium25< 15%< 15%85 - 115%
High75< 15%< 15%85 - 115%
Limit of Detection and Quantification
ParameterValue (nmol/L)
Limit of Detection (LOD)~0.15
Limit of Quantification (LOQ)0.5

Note: The data presented in these tables are representative and should be determined experimentally during method validation.

Conclusion

The described LC-MS/MS method using stable isotope dilution provides a robust, sensitive, and accurate platform for the quantification of 5-Methyltetrahydrofolic acid-13C6 in biological matrices. The detailed protocol for the development of a standard curve is a critical component of method validation and ensures reliable data for research and clinical applications.

References

Method

Application Notes and Protocols for 5-Methyltetrahydrofolic acid-13C6 in Nutritional Research

For Researchers, Scientists, and Drug Development Professionals Introduction 5-Methyltetrahydrofolic acid (5-MTHF) is the most biologically active form of folate, playing a crucial role in one-carbon metabolism, which is...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyltetrahydrofolic acid (5-MTHF) is the most biologically active form of folate, playing a crucial role in one-carbon metabolism, which is essential for DNA synthesis, repair, and methylation.[1][2][3] The stable isotope-labeled variant, 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6), serves as a powerful tool in nutritional research, allowing for precise tracing and quantification of folate absorption, bioavailability, and metabolism without the use of radioactive isotopes.[4][5][6] This document provides detailed application notes and experimental protocols for the use of 5-MTHF-13C6 in nutritional research.

Application Notes

The primary applications of 5-MTHF-13C6 in nutritional research include:

  • Bioavailability Studies: 5-MTHF-13C6 is used to accurately determine the bioavailability of different forms of folate from supplements, fortified foods, and natural food sources.[7][8][9] By administering a known amount of the labeled compound and measuring its appearance in plasma or urine, researchers can distinguish the test dose from the endogenous folate pool.[5][6] This allows for a precise assessment of how much of the ingested folate is absorbed and becomes available for metabolic processes.

  • Metabolism and Pharmacokinetics: As a tracer, 5-MTHF-13C6 enables detailed investigation of the metabolic fate of folate.[1][10] Researchers can track its conversion to other folate forms, its tissue distribution, and its rate of elimination.[10][11] This is critical for understanding how factors like genetic variations (e.g., in the MTHFR gene), disease states, and drug interactions affect folate metabolism.[12][13]

  • Folate Status Assessment: Stable isotope dilution assays using 5-MTHF-13C6 can provide a more accurate assessment of an individual's folate status compared to traditional methods.[11][14] By measuring the dilution of the labeled compound in the body's folate pools, researchers can estimate total body folate reserves.[11]

  • Clinical Diagnostics: In clinical settings, labeled 5-MTHF can be used to diagnose disorders of folate metabolism and transport, particularly cerebral folate deficiency, by measuring its concentration in cerebrospinal fluid.[15]

Quantitative Data Summary

The following tables summarize key quantitative data from studies utilizing stable isotope-labeled folates for analysis in biological matrices.

Table 1: Analytical Method Performance for Labeled 5-MTHF Quantification

ParameterMatrixAnalytical MethodValueReference
Limit of Detection (LOD)PlasmaLC-MS/MS1.2 x 10⁻¹¹ mol/L[10]
Limit of Quantification (LOQ)PlasmaLC-MS0.55 x 10⁻⁹ mol/L[5][6]
Linearity RangePlasmaLC-MS/MS1.2 x 10⁻¹¹ to 3.2 x 10⁻⁷ mol/L[10]
Linearity RangePlasmaLC-MS0 - 9 x 10⁻⁹ mol/L[5][6]
Intra-assay CVPlasmaLC-MS/MS< 8.6%[10]
Inter-assay CVPlasmaLC-MS/MS< 9.0%[10]
Mean CV of RatiosPlasmaLC-MS7.4%[5][6]
Recovery RatePlasma-81.7–87.9%[12]

CV: Coefficient of Variation

Table 2: Pharmacokinetic Parameters of Different Folate Forms

Folate FormParameterValueComparisonReference
(6S)-5-MethylTHF-2CholiAUC₀₋₈h (Total Folate)1.64-fold highervs. Folic Acid[16]
(6S)-5-MethylTHF-2CholiAUC₀₋₈h ((6S)-5-MTHF)2.56-fold highervs. Folic Acid[16]
(6S)-5-MTHF-CaGeometric Mean Ratio of AUCs2.29vs. Folic Acid[17]
Racemic 6[R,S] 5-MTHFPeak Concentration (6[S] 5-MTHF)> 7-fold highervs. Folic Acid[13]

iAUC: incremental Area Under the Curve

Experimental Protocols

Protocol for a Human Bioavailability Study

This protocol outlines a general procedure for assessing the bioavailability of a folate source using 5-MTHF-13C6.

4.1.1. Study Design

A randomized, double-blind, crossover study design is recommended to minimize inter-individual variability.[16][18]

4.1.2. Subject Preparation

  • Recruit healthy adult volunteers.[11][18]

  • For studies on urinary excretion, subjects may be given saturation doses of unlabeled folic acid (e.g., 2 mg/day) for 7 days prior to the study to ensure tissues are saturated.[4]

  • Subjects should undergo an overnight fast before the administration of the labeled folate.[4]

4.1.3. Dosing

  • Administer a single oral dose of the test folate compound containing a known amount of 5-MTHF-13C6. The exact dose will depend on the specific research question.

4.1.4. Sample Collection

  • Collect serial blood samples at baseline (pre-dose) and at various time points post-dose (e.g., 0.5, 1, 2, 4, 6, 8, and 24 hours).[10][17]

  • Collect complete urine samples for 48 hours post-dose.[4]

  • Process blood samples to obtain plasma or serum and store immediately at -80°C until analysis.[12]

4.1.5. Sample Preparation and Analysis

  • Extraction: Extract folates from plasma/urine using solid-phase extraction with folate binding protein affinity columns.[5][6][10]

  • Quantification: Analyze the concentrations of labeled ([M+6]) and unlabeled 5-MTHF using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[5][6][10]

    • Chromatographic Separation: Use a C18 reverse-phase column.[5][6]

    • Mass Spectrometry: Employ electrospray ionization (ESI) in either positive or negative mode, with selected ion monitoring (SIM) or multiple reaction monitoring (MRM) to detect the specific m/z ratios for unlabeled and 13C6-labeled 5-MTHF.[5][6][10]

4.1.6. Data Analysis

  • Calculate pharmacokinetic parameters such as the area under the curve (AUC), maximum concentration (Cmax), and time to maximum concentration (Tmax) for the labeled 5-MTHF.[16][17]

  • Determine bioavailability by comparing the AUC of the test compound to a reference compound or an intravenous dose.

Protocol for In Vitro Cellular Uptake Studies

This protocol describes a general method for investigating the cellular uptake of 5-MTHF-13C6.

4.2.1. Cell Culture

  • Culture the cell line of interest (e.g., Caco-2 for intestinal absorption studies) under standard conditions.

  • Seed cells in appropriate culture plates and grow to confluence.

4.2.2. Uptake Assay

  • Wash the cells with a pre-warmed buffer (e.g., Hank's Balanced Salt Solution).

  • Incubate the cells with a known concentration of 5-MTHF-13C6 in the buffer for various time points.

  • To stop the uptake, wash the cells rapidly with ice-cold buffer.

  • Lyse the cells to release intracellular contents.

4.2.3. Analysis

  • Quantify the amount of 5-MTHF-13C6 in the cell lysate using LC-MS/MS as described in the bioavailability protocol.

  • Normalize the uptake to the total protein concentration of the cell lysate.

Visualizations

Signaling Pathways and Logical Relationships

Caption: Overview of the Folate and Methionine Cycles.

Bioavailability_Workflow Start Start: Subject Recruitment & Fasting Dosing Oral Administration of 5-MTHF-13C6 Start->Dosing Sample_Collection Serial Blood & Urine Collection Dosing->Sample_Collection Sample_Processing Plasma/Serum Separation & Storage at -80°C Sample_Collection->Sample_Processing Extraction Solid-Phase Extraction (Affinity Chromatography) Sample_Processing->Extraction Analysis LC-MS/MS Quantification of Labeled & Unlabeled 5-MTHF Extraction->Analysis Data_Analysis Pharmacokinetic Modeling & Bioavailability Calculation Analysis->Data_Analysis End End: Results Interpretation Data_Analysis->End

Caption: Experimental Workflow for a Human Bioavailability Study.

References

Application

Application Notes and Protocols for Studying Cellular Uptake and Metabolism of 5-Methyltetrahydrofolic acid-13C6 in Cell Culture

Audience: Researchers, scientists, and drug development professionals. Introduction 5-Methyltetrahydrofolic acid (5-MTHF) is the most biologically active form of folate, playing a crucial role as a primary methyl group d...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Methyltetrahydrofolic acid (5-MTHF) is the most biologically active form of folate, playing a crucial role as a primary methyl group donor in the one-carbon metabolism pathway. This pathway is fundamental for the synthesis of nucleotides (purines and thymidylate), amino acids (methionine and serine), and for epigenetic regulation through DNA and histone methylation. Dysregulation of folate metabolism is implicated in various pathologies, including cancer, cardiovascular diseases, and neural tube defects.

Stable isotope tracing using 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6) is a powerful technique to quantitatively investigate the cellular uptake, metabolic fate, and flux through the one-carbon metabolism network. By tracking the incorporation of the heavy carbon isotopes from 5-MTHF-13C6 into downstream metabolites, researchers can gain detailed insights into the dynamics of folate-dependent pathways under various physiological and pathological conditions.

These application notes provide detailed protocols for cell culture-based assays to study the uptake and metabolism of 5-MTHF-13C6, including experimental workflows, sample preparation, and analytical methods.

Key Cellular Uptake Mechanisms

The cellular uptake of 5-MTHF is primarily mediated by two distinct transport systems:

  • Folate Receptor Alpha (FRα): A high-affinity, GPI-anchored protein that internalizes folates via receptor-mediated endocytosis.[1] FRα is overexpressed in various cancers, making it an attractive target for drug delivery.[2][3]

  • Proton-Coupled Folate Transporter (PCFT): A transporter that mediates folate uptake at an optimal acidic pH.[4][5] PCFT is crucial for intestinal folate absorption and also plays a role in folate transport across the choroid plexus.[5][6] It has been implicated in the export of folates from acidified endosomes during FRα-mediated endocytosis.[5][7][8]

Metabolic Fate of 5-Methyltetrahydrofolic Acid

Once inside the cell, the 13C6-labeled methyl group from 5-MTHF-13C6 is transferred to homocysteine to form methionine, a reaction catalyzed by methionine synthase (MS). This reaction requires vitamin B12 as a cofactor.[9] The resulting tetrahydrofolate (THF) can then be utilized in other reactions of the one-carbon pathway. The labeled carbon atoms can be traced through various metabolic branches, including:

  • Methionine Cycle: For the synthesis of S-adenosylmethionine (SAM), the universal methyl donor.

  • Thymidylate Synthesis: For the production of dTMP from dUMP, essential for DNA synthesis.

  • Purine Synthesis: For the de novo synthesis of purine rings.

Data Presentation

Quantitative Data on Intracellular 5-MTHF Concentrations

The following table summarizes representative intracellular concentrations of 5-MTHF in different cell lines under varying folate conditions. This data provides a baseline for comparison when conducting 5-MTHF-13C6 uptake experiments.

Cell LineConditionIntracellular 5-MTHF Concentration (pmol/mg protein)Reference
Lymphoblastoid Cell Lines (LCLs)Folate-depleted~7[1]
LCLs50 nM Folic Acid Supplementation (72h)~14[1]
LCLs50 nM 5-MTHF Supplementation (72h)~52[1]
MCF-7 (Human Breast Cancer)2.2 µM 5-MTHF (24h)87 ± 10[10]
Human Umbilical Vein Endothelial Cells (HUVECs)200 nM 5-MTHF51 ± 12 fmol/min/mg protein (uptake rate)[6]

Experimental Protocols

Protocol 1: Cellular Uptake Assay of 5-MTHF-13C6

This protocol describes a method to quantify the cellular uptake of 5-MTHF-13C6 in cultured cells.

Materials:

  • Cell line of interest (e.g., HeLa, MCF-7, KB)

  • Complete cell culture medium

  • Folate-free cell culture medium

  • 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6)

  • Phosphate-buffered saline (PBS), ice-cold

  • Lysis buffer (e.g., 80% methanol, ice-cold)

  • Cell scraper

  • Microcentrifuge tubes

  • Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

  • Cell Seeding: Seed cells in appropriate culture vessels (e.g., 6-well plates) and allow them to adhere and grow to a desired confluency (typically 70-80%).

  • Folate Depletion (Optional): To enhance uptake via folate receptors, culture cells in folate-free medium for 24-48 hours prior to the experiment.

  • Labeling with 5-MTHF-13C6:

    • Prepare a stock solution of 5-MTHF-13C6 in a suitable solvent (e.g., water with antioxidant like ascorbic acid).

    • Remove the culture medium from the cells and wash once with warm PBS.

    • Add folate-free medium containing a known concentration of 5-MTHF-13C6 (e.g., 200 nM) to the cells.[6]

    • Incubate for a specific time course (e.g., 0, 5, 15, 30, 60 minutes) at 37°C in a CO2 incubator.

  • Stopping the Uptake:

    • To terminate the uptake, aspirate the labeling medium and immediately wash the cells three times with ice-cold PBS.

  • Cell Lysis and Metabolite Extraction:

    • Add a defined volume of ice-cold 80% methanol to each well.[2]

    • Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

    • Incubate on ice for 20 minutes to allow for complete protein precipitation.

    • Centrifuge at high speed (e.g., 14,000 g) for 10 minutes at 4°C.

    • Collect the supernatant containing the intracellular metabolites.

  • Sample Analysis:

    • Analyze the supernatant by LC-MS/MS to quantify the intracellular concentration of 5-MTHF-13C6.

    • Normalize the data to the total protein content of each sample, determined from the cell pellet using a standard protein assay (e.g., BCA assay).

Protocol 2: Analysis of 5-MTHF-13C6 Metabolism by LC-MS/MS

This protocol outlines the procedure for tracing the metabolic fate of the 13C6 label from 5-MTHF-13C6 into downstream metabolites of the one-carbon pathway.

Materials:

  • Same as Protocol 1

  • Internal standards for key metabolites (e.g., 13C5-Methionine)

Procedure:

  • Cell Culture and Labeling: Follow steps 1-3 from Protocol 1, extending the incubation time with 5-MTHF-13C6 to allow for metabolic conversion (e.g., 1, 4, 8, 24 hours).

  • Metabolite Extraction: Follow steps 4-5 from Protocol 1.

  • Sample Preparation for LC-MS/MS:

    • Dry the metabolite extract under a gentle stream of nitrogen or by vacuum centrifugation.

    • Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 50% methanol in water).

    • Include internal standards in the reconstitution solvent for accurate quantification.

  • LC-MS/MS Analysis:

    • Develop or utilize an established LC-MS/MS method to separate and detect the labeled and unlabeled forms of key metabolites in the one-carbon pathway, including:

      • 5-MTHF

      • Tetrahydrofolate (THF)

      • 5,10-Methylenetetrahydrofolate

      • 10-Formyltetrahydrofolate

      • Methionine

      • S-Adenosylmethionine (SAM)

      • S-Adenosylhomocysteine (SAH)

      • Serine

      • Glycine

      • Purine and pyrimidine nucleotides

    • Use multiple reaction monitoring (MRM) or high-resolution mass spectrometry to specifically detect the mass isotopologues of each metabolite.

  • Data Analysis:

    • Calculate the fractional enrichment of the 13C label in each metabolite at different time points.

    • Determine the relative abundance of different labeled isotopologues to infer pathway activity.

    • Metabolic flux analysis can be performed using specialized software to quantify the rates of metabolic reactions.[8]

Mandatory Visualizations

Cellular_Uptake_of_5MTHF cluster_extracellular Extracellular Space cluster_cell_membrane Cell Membrane cluster_intracellular Intracellular Space 5MTHF_ext 5-MTHF-13C6 FRa Folate Receptor α (FRα) 5MTHF_ext->FRa Binding PCFT Proton-Coupled Folate Transporter (PCFT) 5MTHF_ext->PCFT Transport (low pH) Endosome Endosome FRa->Endosome Endocytosis 5MTHF_int 5-MTHF-13C6 PCFT->5MTHF_int Endosome->5MTHF_int Release (acidification) via PCFT

Cellular uptake pathways of 5-MTHF.

One_Carbon_Metabolism 5MTHF_13C6 5-MTHF-13C6 THF THF 5MTHF_13C6->THF MS (B12) Met_13C1 Methionine (13C1) Methylene_THF 5,10-Methylene-THF THF->Methylene_THF Hcy Homocysteine Hcy->Met_13C1 MS (B12) SAM_13C1 SAM (13C1) Met_13C1->SAM_13C1 SAH SAH SAM_13C1->SAH Methyltransferase Methylation Methylation Reactions (DNA, RNA, proteins) SAM_13C1->Methylation SAH->Hcy Serine Serine Glycine Glycine Serine->Glycine SHMT dTMP dTMP Methylene_THF->dTMP Formyl_THF 10-Formyl-THF Methylene_THF->Formyl_THF dUMP dUMP dUMP->dTMP TS Purines Purine Synthesis Formyl_THF->Purines

Metabolic fate of the 13C label from 5-MTHF-13C6.

Experimental_Workflow cluster_cell_culture Cell Culture & Labeling cluster_sample_prep Sample Preparation cluster_analysis Analysis Seed Seed Cells Deplete Folate Depletion (optional) Seed->Deplete Label Incubate with 5-MTHF-13C6 Deplete->Label Wash Wash with Ice-Cold PBS Label->Wash Lyse Lyse Cells & Extract Metabolites Wash->Lyse Centrifuge Centrifuge & Collect Supernatant Lyse->Centrifuge LCMS LC-MS/MS Analysis Centrifuge->LCMS Data Data Processing & Interpretation LCMS->Data

Experimental workflow for 5-MTHF-13C6 tracing.

References

Technical Notes & Optimization

Troubleshooting

minimizing ion suppression for 5-Methyltetrahydrofolic acid-13C6 in mass spectrometry

Technical Support Center: 5-Methyltetrahydrofolic acid-13C6 Analysis This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug developmen...

Author: BenchChem Technical Support Team. Date: December 2025

Technical Support Center: 5-Methyltetrahydrofolic acid-13C6 Analysis

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression when analyzing 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6) by mass spectrometry.

Troubleshooting Ion Suppression

Ion suppression is a common matrix effect in LC-MS/MS analysis that can lead to inaccurate quantification of your analyte.[1][2] This guide will walk you through identifying and mitigating ion suppression for 5-MTHF-13C6.

Q1: My 5-MTHF-13C6 signal is low or inconsistent. How do I know if ion suppression is the cause?

A1: Low or variable signal intensity for your internal standard, 5-MTHF-13C6, can be an indicator of ion suppression. Since 5-MTHF-13C6 is a stable isotope-labeled internal standard, it should co-elute and behave chromatographically similarly to the unlabeled 5-MTHF. Therefore, it is expected to experience similar ion suppression. However, significant suppression can still lead to a signal that is too low for reliable detection.

To confirm ion suppression, you can perform a post-column infusion experiment. This involves infusing a constant flow of a 5-MTHF standard into the mass spectrometer while injecting a blank, extracted sample matrix. A dip in the baseline signal at the retention time of 5-MTHF indicates the presence of co-eluting matrix components that are causing ion suppression.

A quantitative assessment can be made using the post-extraction spike method.[1] This involves comparing the peak area of 5-MTHF-13C6 in a clean solution to the peak area in a blank matrix sample that has been spiked with the standard after extraction. A lower peak area in the matrix sample confirms ion suppression. The matrix factor (MF) can be calculated as follows:

MF = (Peak area in the presence of matrix) / (Peak area in the absence of matrix)

An MF value less than 1 indicates ion suppression, while a value greater than 1 suggests ion enhancement. For regulatory compliance, the coefficient of variation (CV) of the internal standard-normalized MF across at least six different lots of matrix should not be greater than 15%.[3]

Q2: What are the most common causes of ion suppression for 5-MTHF-13C6 in biological samples?

A2: The primary causes of ion suppression in the analysis of 5-MTHF-13C6 from biological matrices like plasma or serum are endogenous matrix components that co-elute with the analyte. These can include:

  • Phospholipids: These are abundant in plasma and are a major source of ion suppression in reversed-phase chromatography.[4]

  • Salts and Proteins: High concentrations of salts and residual proteins from incomplete sample cleanup can also interfere with the ionization process.

  • Other Endogenous Molecules: Various other small molecules present in the biological matrix can compete for ionization.

The following diagram illustrates the general mechanism of ion suppression in the electrospray ionization (ESI) source.

IonSuppression cluster_ESI ESI Source Analyte 5-MTHF-13C6 Droplet Charged Droplet Analyte->Droplet Ionization Matrix Matrix Components (e.g., Phospholipids) Matrix->Droplet Co-elution & Competition GasPhase Gas Phase Ions Droplet->GasPhase Desolvation MS Mass Spectrometer (Detector) GasPhase->MS Detection TroubleshootingWorkflow Start Low or Inconsistent 5-MTHF-13C6 Signal AssessSuppression Assess Ion Suppression (Post-Column Infusion or Post-Extraction Spike) Start->AssessSuppression OptimizeSamplePrep Optimize Sample Preparation (e.g., switch to SPE) AssessSuppression->OptimizeSamplePrep Suppression Confirmed CheckMS Check MS Parameters (e.g., source cleaning) AssessSuppression->CheckMS No Significant Suppression OptimizeChroma Optimize Chromatography (e.g., change gradient) OptimizeSamplePrep->OptimizeChroma Reevaluate Re-evaluate Signal OptimizeChroma->Reevaluate CheckMS->Reevaluate

References

Optimization

Technical Support Center: 5-Methyltetrahydrofolic Acid-13C6 HPLC Analysis

Welcome to the technical support center for the HPLC analysis of 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you resolve co...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the HPLC analysis of 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you resolve common issues with poor peak shape during your chromatographic experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape for 5-Methyltetrahydrofolic acid-13C6 in reversed-phase HPLC?

A1: Poor peak shape for 5-MTHF-13C6, including peak tailing, fronting, or broadening, can stem from several factors. The most frequent causes include:

  • Secondary Silanol Interactions: Residual, un-endcapped silanol groups on the silica-based stationary phase can interact with the polar functional groups of 5-MTHF, leading to peak tailing.[1][2][3]

  • Mobile Phase pH: The pH of the mobile phase is critical. If the pH is close to the pKa of 5-MTHF, both ionized and unionized forms of the molecule can exist, resulting in peak distortion or splitting.[4][5]

  • Metal Chelation: 5-MTHF can chelate with metal ions present in the HPLC system (e.g., stainless steel frits, tubing) or from the sample matrix. This interaction can cause significant peak tailing.[6]

  • Analyte Instability: 5-MTHF is susceptible to oxidation. Degradation of the analyte during sample preparation or analysis can lead to the appearance of shoulder peaks or a distorted primary peak.[7][8]

  • Column Overload: Injecting too concentrated a sample can saturate the stationary phase, often resulting in peak fronting.[9][10]

  • Inappropriate Sample Solvent: Using a sample solvent that is stronger than the initial mobile phase can cause peak distortion, particularly fronting.[1][11]

Q2: Why is my 5-MTHF-13C6 peak tailing?

A2: Peak tailing is the most common peak shape issue for 5-MTHF and is often attributed to:

  • Silanol Interactions: The primary cause is often the interaction between the analyte and acidic silanol groups on the column packing material.[2][3]

  • Metal Contamination: Contamination of the column or mobile phase with metal ions can lead to chelation with 5-MTHF, causing tailing.[12]

  • Low Buffer Concentration: Insufficient buffer capacity in the mobile phase can lead to pH shifts within the column, causing tailing.[11]

  • Column Degradation: A void at the head of the column or a contaminated inlet frit can disrupt the sample band, leading to tailing.[1]

Q3: What is causing my 5-MTHF-13C6 peak to show fronting?

A3: Peak fronting is typically caused by:

  • Sample Overload: Injecting an excessive amount of the analyte.[9][10]

  • Sample Solvent Effects: Dissolving the sample in a solvent significantly stronger than the mobile phase.[1][11]

  • Low Column Temperature: In some cases, operating at a temperature that is too low can lead to fronting.

Q4: My 5-MTHF-13C6 peak is split or has a shoulder. What should I do?

A4: A split or shoulder peak can be due to:

  • Co-elution with an impurity or degradant: Ensure the purity of your standard and consider the stability of the analyte in your sample matrix. 5-MTHF can oxidize, leading to degradation products.[8]

  • Mobile phase pH close to analyte pKa: This can cause the presence of multiple ionic forms of the analyte.[4][5]

  • Column contamination or void: A partially blocked frit or a void at the column inlet can distort the peak.[6]

  • Injector issues: Problems with the injector can cause the sample to be introduced onto the column in a distorted band.

Troubleshooting Guides

Guide 1: Addressing Peak Tailing

This guide provides a systematic approach to diagnosing and resolving peak tailing for 5-MTHF-13C6.

Troubleshooting Workflow for Peak Tailing

G start Poor Peak Shape: Tailing Observed check_ph 1. Optimize Mobile Phase pH (Adjust to pH 2.5-3.5 or >7) start->check_ph Start Troubleshooting add_chelator 2. Add a Metal Chelator (e.g., EDTA to mobile phase) check_ph->add_chelator Tailing Persists solution Symmetrical Peak Shape Achieved check_ph->solution Issue Resolved use_endcapped_column 3. Use a High-Purity, End-Capped Column add_chelator->use_endcapped_column Tailing Persists add_chelator->solution Issue Resolved reduce_concentration 4. Reduce Sample Concentration/Injection Volume use_endcapped_column->reduce_concentration Tailing Persists use_endcapped_column->solution Issue Resolved passivate_system 5. Passivate HPLC System reduce_concentration->passivate_system Tailing Persists reduce_concentration->solution Issue Resolved passivate_system->solution Issue Resolved

Caption: A step-by-step workflow for troubleshooting peak tailing.

Detailed Steps:

  • Optimize Mobile Phase pH: The interaction with residual silanols is highly pH-dependent. Lowering the mobile phase pH to around 2.5-3.5 will protonate the silanol groups, minimizing their interaction with the analyte.[2] Alternatively, increasing the pH to above 7 can deprotonate the analyte, but care must be taken regarding the stability of the silica-based column at high pH.

  • Add a Metal Chelator: To counteract the effects of metal chelation, add a small concentration of a chelating agent like ethylenediaminetetraacetic acid (EDTA) to the mobile phase. A concentration of 0.1-0.5 mM EDTA is often sufficient.

  • Use a High-Purity, End-Capped Column: Modern, high-purity silica columns that are extensively end-capped will have fewer free silanol groups, reducing the potential for secondary interactions.[6] Consider using a column with a different stationary phase chemistry if the problem persists.

  • Reduce Sample Concentration: High sample concentrations can exacerbate tailing. Try diluting your sample and/or reducing the injection volume.[12]

  • Passivate the HPLC System: If metal chelation is suspected to be a major issue, passivating the HPLC system with a strong acid (e.g., nitric acid) can help to remove metal contaminants from the flow path. Caution: Always follow your instrument manufacturer's guidelines for passivation procedures.

Guide 2: Addressing Peak Fronting and Splitting

This guide provides solutions for less common, but still problematic, peak shapes.

Troubleshooting Workflow for Peak Fronting/Splitting

G start Poor Peak Shape: Fronting or Splitting Observed check_solvent 1. Match Sample Solvent to Initial Mobile Phase start->check_solvent Start Troubleshooting reduce_load 2. Reduce Injection Volume and/or Sample Concentration check_solvent->reduce_load Problem Persists solution Symmetrical Peak Shape Achieved check_solvent->solution Issue Resolved check_column 3. Inspect Column (Check for voids, replace frit) reduce_load->check_column Problem Persists reduce_load->solution Issue Resolved check_stability 4. Verify Analyte Stability (Use fresh sample, add stabilizer) check_column->check_stability Problem Persists check_column->solution Issue Resolved check_stability->solution Issue Resolved

Caption: A workflow for resolving peak fronting and splitting issues.

Detailed Steps:

  • Match Sample Solvent: Ensure your sample is dissolved in a solvent that is weaker than or identical to your initial mobile phase composition.[1] Injecting a sample in a strong solvent like pure acetonitrile into a highly aqueous mobile phase is a common cause of fronting.

  • Reduce Injection Volume and Concentration: This is the primary solution for peak fronting caused by column overload.[9][10] Systematically reduce the injected mass of the analyte until the peak shape becomes symmetrical.

  • Inspect the Column: For split peaks, check for a void at the column inlet or a partially blocked inlet frit. A void can be seen as a depression in the packing material at the top of the column. If a void is present, the column may need to be replaced.[6]

  • Verify Analyte Stability: 5-MTHF is prone to oxidation. Prepare samples freshly and use a stabilizer in your sample solvent, such as ascorbic acid or L-cysteine.[13] Store stock solutions and samples at low temperatures and protected from light.[14]

Data and Protocols

Table 1: Recommended Starting Mobile Phase Conditions
ParameterRecommendationRationale
Mobile Phase A 0.1% Formic Acid or Acetic Acid in WaterProvides an acidic pH to minimize silanol interactions.[15]
Mobile Phase B Acetonitrile or MethanolCommon organic modifiers for reversed-phase HPLC.
Buffer 10-25 mM Ammonium Acetate or FormateHelps to control the pH and improve peak shape.
pH 3.0 - 3.5In this range, silanol interactions are suppressed.[2]
Additives 0.1 mM EDTA (optional)To chelate metal ions and reduce peak tailing.[16]
Experimental Protocol: Preparation of a Stabilized Mobile Phase

This protocol describes the preparation of a mobile phase designed to improve the peak shape of 5-MTHF-13C6.

Materials:

  • HPLC-grade water

  • HPLC-grade acetonitrile

  • Formic acid (or Acetic Acid)

  • Ammonium acetate

  • EDTA (optional)

  • 0.22 µm membrane filter

Procedure:

  • Prepare the Aqueous Component (Mobile Phase A):

    • To approximately 900 mL of HPLC-grade water, add the desired amount of ammonium acetate to achieve a final concentration of 10-25 mM.

    • If using EDTA, add it now to a final concentration of 0.1 mM.

    • Adjust the pH to 3.0-3.5 using formic acid (or acetic acid).

    • Bring the final volume to 1 L with HPLC-grade water.

  • Filter and Degas:

    • Filter the prepared aqueous mobile phase through a 0.22 µm membrane filter.

    • Degas the mobile phase using vacuum filtration, sonication, or helium sparging.

  • Prepare the Organic Component (Mobile Phase B):

    • Use HPLC-grade acetonitrile or methanol. Filtering and degassing are also recommended.

  • System Setup:

    • Place the prepared mobile phases in the appropriate reservoirs on your HPLC system.

    • Thoroughly flush the system with the new mobile phase before analysis.

References

Troubleshooting

common pitfalls in 5-Methyltetrahydrofolic acid-13C6 experimental design

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6). This resource provides troubleshooting guides and freq...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common pitfalls in experimental design and execution.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My 5-MTHF-13C6 signal is low or undetectable in my LC-MS/MS analysis. What are the potential causes?

A1: Low or undetectable signal is a common issue that can arise from several factors related to sample handling, preparation, and the inherent stability of 5-MTHF.

  • Degradation during Storage and Handling: 5-Methyltetrahydrofolate is highly susceptible to oxidation.[1] Exposure to oxygen, light, and elevated temperatures can lead to significant degradation.[1] Long-term storage at suboptimal temperatures (e.g., -20°C) can also result in a decrease in 5-MTHF concentrations over time.[2]

  • Improper Sample Preparation: The extraction and preparation of samples containing 5-MTHF are critical. Without the addition of antioxidants to your extraction buffer, you can expect significant losses. Common antioxidants used to preserve 5-MTHF during sample processing include ascorbic acid and 2-mercaptoethanol.[3][4]

  • Suboptimal LC-MS/MS Conditions: The settings on your mass spectrometer are crucial for detecting 5-MTHF-13C6. Ensure that the correct precursor and product ions are being monitored in your multiple reaction monitoring (MRM) method.

  • Freeze-Thaw Cycles: Repeatedly freezing and thawing samples can lead to degradation of folates. It is recommended to aliquot samples after collection to avoid multiple freeze-thaw cycles.[5]

Troubleshooting Steps:

  • Review your storage conditions: Ensure samples are stored at -80°C and protected from light.

  • Optimize your sample preparation protocol: Incorporate antioxidants like ascorbic acid or 2-mercaptoethanol into your extraction solutions.[3][4]

  • Verify LC-MS/MS parameters: Confirm the MRM transitions for 5-MTHF-13C6 and use a suitable internal standard, such as [(13)C(5)]5-methylTHF, for accurate quantification.[6]

  • Minimize freeze-thaw cycles: Aliquot samples upon collection to be used for single experiments.

Q2: I'm observing high variability in my 5-MTHF-13C6 measurements between replicate samples. What could be the cause?

A2: High variability often points to inconsistencies in sample processing and the stability of 5-MTHF.

  • Inconsistent Antioxidant Addition: If antioxidants are not added consistently across all samples, the degree of 5-MTHF degradation will vary, leading to high variability.

  • Timing of Sample Processing: Delays in processing whole blood samples can lead to a significant decrease in serum 5-MTHF levels.[2] It is crucial to process all samples in a timely and consistent manner.

  • Matrix Effects in Mass Spectrometry: The sample matrix (e.g., plasma, cell lysate) can interfere with the ionization of 5-MTHF-13C6, leading to ion suppression or enhancement. This can cause variability if the matrix composition differs between samples. The use of a stable isotope-labeled internal standard that co-elutes with the analyte can help correct for matrix effects.

Troubleshooting Steps:

  • Standardize your workflow: Ensure that all samples are processed with the same protocol, including the timing and amount of antioxidant addition.

  • Use an appropriate internal standard: A stable isotope-labeled internal standard, such as D4-5-MTHF or 13C5-5-MTHF, is essential for correcting for variability in sample preparation and matrix effects.[3][6]

  • Perform a matrix effect study: To assess the impact of your sample matrix, you can compare the signal of 5-MTHF-13C6 in a pure solution versus the signal when spiked into an extracted blank matrix.

Q3: Should I use 5-MTHF or folic acid in my cell culture experiments?

A3: The choice between 5-MTHF and folic acid depends on the specific research question and the cell type being used.

  • Directly Bioavailable Form: 5-MTHF is the biologically active form of folate and can be directly used by cells in the one-carbon metabolism pathway.[7]

  • Bypassing MTHFR Enzyme Activity: Folic acid requires a multi-step enzymatic reduction to become 5-MTHF, with the final step catalyzed by methylenetetrahydrofolate reductase (MTHFR).[8] In cells with low MTHFR activity, which can be due to common genetic polymorphisms, supplementation with 5-MTHF is more effective at increasing intracellular folate levels than folic acid.[9][10][11]

  • Experimental Context: If you are studying the direct effects of the active folate form or working with cells known to have low MTHFR activity, 5-MTHF is the preferred choice.[7][9]

Experimental Protocols

Protocol 1: Quantification of 5-MTHF-13C6 in Human Plasma by LC-MS/MS

This protocol is adapted from established methods for folate analysis in plasma.[6][12]

  • Sample Collection and Storage:

    • Collect whole blood in tubes containing an anticoagulant (e.g., EDTA).

    • Immediately place the tubes on ice and protect from light.

    • Centrifuge at 1,500 x g for 10 minutes at 4°C to separate plasma.

    • To 1 mL of plasma, add 10 µL of a 10 mg/mL ascorbic acid solution.

    • Store plasma samples at -80°C until analysis.

  • Sample Preparation:

    • Thaw plasma samples on ice.

    • To 200 µL of plasma, add 20 µL of an internal standard solution (e.g., [(13)C(5)]5-methylTHF in a suitable buffer).[6]

    • Add 400 µL of acetonitrile to precipitate proteins.

    • Vortex for 30 seconds and centrifuge at 10,000 x g for 5 minutes.

    • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

    • Reconstitute the sample in 100 µL of the initial mobile phase.

  • LC-MS/MS Analysis:

    • LC Column: C18 reverse-phase column (e.g., Hedera ODS-2).[4]

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in acetonitrile.

    • Gradient: A suitable gradient to separate 5-MTHF from other matrix components.

    • Mass Spectrometry: Use a tandem mass spectrometer in positive ion electrospray ionization (ESI+) mode.

    • MRM Transitions: Monitor the specific precursor and product ion transitions for 5-MTHF-13C6 and the internal standard. For unlabeled 5-MTHF, a common transition is m/z 460.2 → 313.3.[4] The transition for 5-MTHF-13C6 will be shifted by +6 Da (m/z 466.2 → 319.3).

Protocol 2: Cell Proliferation Assay with 5-MTHF Supplementation

This protocol provides a general framework for assessing the effect of 5-MTHF on cell proliferation.[7]

  • Cell Seeding:

    • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

    • Incubate for 24 hours to allow for cell attachment.

  • Treatment:

    • Prepare a range of 5-MTHF concentrations in fresh culture medium. It is recommended to also include a folic acid treatment arm for comparison.

    • Remove the old medium and replace it with the medium containing different concentrations of 5-MTHF or folic acid. Include a vehicle control (medium without added folate).

    • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

  • MTT Assay:

    • Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.

    • Add 100 µL of solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well.

    • Gently mix to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

Quantitative Data Summary

Table 1: LC-MS/MS Method Parameters for 5-MTHF Quantification

ParameterValueReference
Ionization ModePositive Electrospray (ESI+)[6]
MRM Transition (5-MTHF)m/z 460.2 → 313.3[4]
MRM Transition (5-MTHF-13C6)m/z 466.2 → 319.3Calculated
Linearity Range (Plasma)1.2 x 10⁻¹¹ to 3.2 x 10⁻⁷ mol/L[6][12]
Intra-assay CV< 8.6%[6][12]
Inter-assay CV< 9.0%[6][12]

Table 2: Stability of 5-MTHF Under Various Conditions

ConditionObservationReference
Storage at -20°C~20% decrease over 1 year (without ascorbic acid)[2]
Storage at Room Temp (24h)~30% decrease in serum[2]
Freeze-Thaw Cycles (≤3)Generally stable with small changes (<1 nmol/L)[2]
Presence of OxygenMain factor for degradation[1]
Addition of Vitamin C/EProtects from degradation[1]

Visualizations

Folate_Metabolism FA Folic Acid (Synthetic) DHF Dihydrofolate (DHF) FA->DHF DHFR THF Tetrahydrofolate (THF) DHF->THF DHFR MethyleneTHF 5,10-Methylene-THF THF->MethyleneTHF MTHF 5-Methyl-THF (5-MTHF) MethyleneTHF->MTHF MTHFR DNA_Synthesis DNA Synthesis (Thymidylate) MethyleneTHF->DNA_Synthesis MTHF_13C6 5-MTHF-13C6 (Tracer) MTHF_13C6->MTHF Enters Pool Methionine Methionine MTHF->Methionine MS Homocysteine Homocysteine Homocysteine->Methionine SAM S-adenosyl- methionine (SAM) Methionine->SAM SAH S-adenosyl- homocysteine (SAH) SAM->SAH Methyltransferases Methylation Methylation Reactions SAM->Methylation SAH->Homocysteine

Caption: Folate metabolism and one-carbon cycle.

Experimental_Workflow start Start: Experiment Design sample_collection Sample Collection (e.g., Plasma, Cells) + Antioxidant start->sample_collection storage Storage at -80°C (Protect from light) sample_collection->storage sample_prep Sample Preparation - Protein Precipitation - Add Internal Standard storage->sample_prep lcms LC-MS/MS Analysis (Quantification of 5-MTHF-13C6) sample_prep->lcms data_analysis Data Analysis - Isotope Enrichment - Flux Calculation lcms->data_analysis end End: Interpretation data_analysis->end

Caption: General workflow for 5-MTHF-13C6 experiments.

References

Optimization

Technical Support Center: Optimizing 5-Methyltetrahydrofolic acid-13C6 Extraction from Tissues

Welcome to the technical support center for the optimized extraction of 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6) from biological tissues. This resource provides researchers, scientists, and drug development profes...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the optimized extraction of 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6) from biological tissues. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and comprehensive experimental protocols to ensure accurate and reproducible quantification of this critical folate vitamer.

Frequently Asked Questions (FAQs)

Q1: Why is the extraction of 5-MTHF-13C6 from tissues challenging?

A1: The primary challenges in extracting 5-MTHF-13C6 from tissues stem from its inherent instability. 5-MTHF is highly susceptible to degradation due to oxidation, temperature, light exposure, and pH shifts.[1][2][3] Additionally, the complex tissue matrix can interfere with extraction efficiency and subsequent analysis, a phenomenon known as the matrix effect.[4][5]

Q2: What are the most critical steps to prevent degradation of 5-MTHF-13C6 during extraction?

A2: To minimize degradation, it is crucial to:

  • Work quickly and on ice: Low temperatures slow down enzymatic and chemical degradation processes.

  • Use antioxidants: The addition of antioxidants like ascorbic acid and 2-mercaptoethanol to all extraction buffers is essential to prevent oxidation.[6][7]

  • Protect from light: Conduct all procedures in low light conditions or using amber-colored tubes to prevent photodegradation.[2]

  • Control pH: Maintain a slightly acidic to neutral pH (around 6.0-7.0) during extraction, as 5-MTHF is unstable at highly acidic or alkaline pH.

Q3: How can I minimize the matrix effect in my LC-MS/MS analysis?

A3: The matrix effect, which is the alteration of ionization efficiency by co-eluting compounds from the tissue matrix, can be mitigated by:

  • Efficient sample cleanup: Incorporate a solid-phase extraction (SPE) step to remove interfering substances.[8]

  • Chromatographic separation: Optimize your liquid chromatography method to ensure 5-MTHF-13C6 is well-separated from matrix components.[8]

  • Use of a stable isotope-labeled internal standard: As you are working with 5-MTHF-13C6 as the analyte, you would ideally use a different isotopically labeled variant (e.g., 5-MTHF-d4) as an internal standard to compensate for matrix effects and variations in extraction recovery. If 5-MTHF-13C6 is your internal standard for quantifying endogenous 5-MTHF, its use is already a primary strategy to counteract these effects.[9]

Q4: What is the purpose of the tri-enzyme treatment in some protocols?

A4: The tri-enzyme treatment, typically involving amylase, protease, and a deconjugase (e.g., from rat plasma), is used to:

  • Break down the food matrix: Amylase and protease help to digest carbohydrates and proteins, releasing folates that may be entrapped.[6]

  • Deconjugate polyglutamates: Folates in tissues are often present as polyglutamates. The deconjugase enzyme cleaves the extra glutamate residues to yield the monoglutamate form (5-MTHF), which is the form typically analyzed by LC-MS/MS.[6]

Troubleshooting Guide

Problem Potential Cause(s) Recommended Solution(s)
Low or no recovery of 5-MTHF-13C6 1. Degradation during homogenization: Insufficient antioxidant protection, processing at room temperature. 2. Incomplete cell lysis: Inefficient homogenization technique. 3. Poor extraction from proteins: Inadequate protein precipitation. 4. Inefficient SPE cleanup: Incorrect cartridge conditioning, loading, washing, or elution steps.1. Ensure homogenization buffer contains fresh ascorbic acid (e.g., 1-2% w/v) and 2-mercaptoethanol (e.g., 0.2% v/v).[7] Keep samples on ice at all times. 2. Use a high-speed tissue homogenizer and ensure the tissue is completely disrupted. 3. Optimize the type and volume of precipitating agent (e.g., acetonitrile, methanol).[10] Ensure thorough vortexing and adequate incubation time at low temperatures. 4. Strictly follow a validated SPE protocol. Ensure the pH of the loading solution is optimal for binding.
High variability between replicate samples 1. Inconsistent homogenization: Non-uniform tissue disruption leading to variable extraction efficiency. 2. Precipitate carryover: Pipetting of the supernatant is not clean, leading to inconsistent matrix effects. 3. Inconsistent timing: Variations in the duration of critical steps (e.g., incubation, centrifugation) between samples.1. Homogenize each sample for the same duration and at the same speed. Visually inspect for complete homogenization. 2. Carefully aspirate the supernatant, leaving a small amount behind to avoid disturbing the protein pellet. 3. Standardize all incubation and centrifugation times across all samples.
Peak tailing or splitting in LC-MS/MS chromatogram 1. Column degradation: Accumulation of matrix components on the analytical column. 2. Inappropriate mobile phase: pH or organic solvent composition is not optimal for 5-MTHF. 3. Sample solvent mismatch: The solvent in which the final extract is dissolved is too different from the initial mobile phase.1. Use a guard column and implement a robust column washing protocol between runs. 2. An acidic mobile phase, such as one containing acetic or formic acid, can improve peak shape for folates on a C18 column.[7][11] 3. Evaporate the eluent to dryness and reconstitute in the initial mobile phase.

Experimental Protocols

Protocol 1: General Tissue Extraction with Protein Precipitation and SPE

This protocol is a robust method for extracting 5-MTHF-13C6 from a variety of soft tissues.

Materials:

  • Tissue sample (snap-frozen in liquid nitrogen)

  • Homogenization Buffer: 50 mM Ammonium Acetate, pH 6.0, containing 2% (w/v) Ascorbic Acid and 0.2% (v/v) 2-mercaptoethanol (Prepare fresh)

  • Protein Precipitation Solution: Acetonitrile containing 0.1% Formic Acid (pre-chilled to -20°C)

  • SPE Cartridges (e.g., C18 or a mixed-mode anion exchange)

  • SPE Conditioning Solution: Methanol

  • SPE Equilibration Solution: Water

  • SPE Wash Solution: 5% Methanol in Water

  • Elution Solution: 80% Methanol in Water with 0.1% Formic Acid

  • Reconstitution Solution: Initial mobile phase for LC-MS/MS analysis

Procedure:

  • Homogenization:

    • Weigh approximately 50-100 mg of frozen tissue.

    • Add 1 mL of ice-cold Homogenization Buffer.

    • Homogenize using a bead beater or rotor-stator homogenizer until the tissue is completely disrupted. Keep the sample on ice throughout.

  • Protein Precipitation:

    • Add 3 volumes (3 mL) of pre-chilled Protein Precipitation Solution to the homogenate.

    • Vortex vigorously for 1 minute.

    • Incubate at -20°C for 30 minutes to facilitate protein precipitation.

    • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Supernatant Collection:

    • Carefully transfer the supernatant to a new tube, avoiding the protein pellet.

  • Solid-Phase Extraction (SPE):

    • Condition the SPE cartridge with 1 mL of Methanol.

    • Equilibrate the cartridge with 1 mL of Water.

    • Load the supernatant onto the SPE cartridge.

    • Wash the cartridge with 1 mL of SPE Wash Solution.

    • Elute the 5-MTHF-13C6 with 1 mL of Elution Solution.

  • Sample Concentration and Reconstitution:

    • Evaporate the eluate to dryness under a gentle stream of nitrogen.

    • Reconstitute the dried extract in 100 µL of Reconstitution Solution.

    • Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Data Presentation

Table 1: Comparison of Extraction Buffer Antioxidant Concentrations on 5-MTHF-13C6 Recovery

Ascorbic Acid Conc. (w/v)2-Mercaptoethanol Conc. (v/v)Mean Recovery (%)Standard Deviation (%)
0.5%0.1%75.24.8
1.0%0.2%88.93.1
2.0%0.2%94.52.5

Note: Data are hypothetical and for illustrative purposes.

Table 2: Extraction Efficiency from Different Tissue Types

Tissue TypeMean Extraction Efficiency (%)Standard Deviation (%)
Liver91.33.5
Kidney87.64.1
Brain82.15.2
Spleen89.83.8

Note: Data are hypothetical and for illustrative purposes.

Visualizations

ExtractionWorkflow Start Start: Frozen Tissue Sample Homogenize 1. Homogenization (Ice-cold buffer with antioxidants) Start->Homogenize Precipitate 2. Protein Precipitation (Cold Acetonitrile) Homogenize->Precipitate Centrifuge 3. Centrifugation (4°C) Precipitate->Centrifuge CollectSupernatant 4. Collect Supernatant Centrifuge->CollectSupernatant Centrifuge->CollectSupernatant Supernatant Pellet Discard Pellet SPE 5. Solid-Phase Extraction (SPE) (Condition, Load, Wash, Elute) CollectSupernatant->SPE Evaporate 6. Evaporation (Nitrogen Stream) SPE->Evaporate Reconstitute 7. Reconstitution Evaporate->Reconstitute Analyze End: LC-MS/MS Analysis Reconstitute->Analyze

Caption: Workflow for 5-MTHF-13C6 extraction from tissue.

TroubleshootingTree Problem Low Recovery of 5-MTHF-13C6 CheckDegradation Was extraction buffer fresh with sufficient antioxidants? Problem->CheckDegradation CheckHomogenization Was tissue completely homogenized on ice? CheckDegradation->CheckHomogenization Yes SolutionDegradation Solution: Prepare fresh buffer with 2% Ascorbic Acid. CheckDegradation->SolutionDegradation No CheckPrecipitation Was protein precipitation complete (pellet size)? CheckHomogenization->CheckPrecipitation Yes SolutionHomogenization Solution: Increase homogenization time/speed. Keep on ice. CheckHomogenization->SolutionHomogenization No CheckSPE Was SPE protocol followed correctly? CheckPrecipitation->CheckSPE Yes SolutionPrecipitation Solution: Optimize solvent volume and incubation time at -20°C. CheckPrecipitation->SolutionPrecipitation No SolutionSPE Solution: Re-validate SPE steps, especially loading and elution. CheckSPE->SolutionSPE No FurtherInvestigation Investigate LC-MS/MS issues (e.g., source contamination) CheckSPE->FurtherInvestigation Yes

Caption: Troubleshooting decision tree for low recovery.

References

Troubleshooting

troubleshooting inconsistent results in 5-Methyltetrahydrofolic acid-13C6 tracer studies

Welcome to the technical support center for 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6) tracer studies. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6) tracer studies. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions related to the use of 5-MTHF-13C6 as a metabolic tracer.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to specific questions you may have about your 5-MTHF-13C6 tracer experiments.

Q1: Why am I seeing high variability in my 5-MTHF-13C6 enrichment results between samples?

High variability in isotopic enrichment can stem from several factors throughout the experimental workflow. Here’s a troubleshooting guide to help you identify the potential source of the inconsistency:

  • Sample Handling and Preparation:

    • Hemolysis: Red blood cells contain significantly higher concentrations of folates than plasma.[1][2] Hemolysis, the rupture of red blood cells, can release endogenous, unlabeled 5-MTHF into the plasma, diluting the 13C-labeled tracer and leading to artificially low and variable enrichment readings. Even low levels of hemolysis can impact results.[3][4][5]

      • Recommendation: Visually inspect plasma samples for any pink or red tinge. If hemolysis is suspected, it is advisable to discard the sample. Implement standardized, gentle blood collection and processing protocols to minimize the risk of hemolysis.

    • Inadequate Stabilization: 5-MTHF is susceptible to oxidation.[6] If samples are not properly stabilized at the time of collection, the tracer can degrade, leading to inconsistent measurements.

      • Recommendation: Use collection tubes containing a stabilizing agent like ascorbic acid. Ensure immediate and proper mixing after sample collection.

  • Tracer Administration and Dosing:

    • Inconsistent Dosing: Inaccurate or inconsistent administration of the 5-MTHF-13C6 tracer across subjects will directly lead to variable enrichment.

      • Recommendation: Develop and strictly adhere to a standardized dosing protocol. For animal studies, consider intravenous administration for better control over the delivered dose.[7][8]

    • Timing of Sample Collection: The kinetics of 5-MTHF-13C6 uptake and metabolism can vary. Inconsistent timing of blood draws relative to tracer administration will result in high variability.

      • Recommendation: Establish a strict and consistent schedule for all sample collections post-administration.[7]

  • Analytical Variability:

    • LC-MS/MS Method: Suboptimal liquid chromatography or mass spectrometry conditions can lead to inconsistent quantification.

      • Recommendation: Ensure your LC-MS/MS method is validated for linearity, accuracy, and precision.[9][10][11] Regularly run quality control samples to monitor instrument performance.

Q2: My 5-MTHF-13C6 tracer appears to be degrading. How can I improve its stability?

5-MTHF is an unstable compound, particularly sensitive to oxidation. Proper handling and storage are critical to maintain its integrity.

  • Storage: The lyophilized 5-MTHF-13C6 tracer should be stored at -20°C or lower, protected from light and moisture.

  • In Solution: Once reconstituted, use the tracer solution immediately. If short-term storage is necessary, keep it on ice and protected from light. For longer-term storage of solutions, snap-freeze aliquots in liquid nitrogen and store them at -80°C. Avoid repeated freeze-thaw cycles.

  • During Sample Processing: As with the samples themselves, the tracer can degrade during sample preparation. Work quickly and keep samples on ice whenever possible. The use of antioxidants like ascorbic acid in your extraction solvents is highly recommended.[6]

Q3: What are the key considerations for designing a 5-MTHF-13C6 tracer study to ensure consistent and reliable results?

A well-designed study is fundamental to obtaining high-quality data. Consider the following:

  • Define Clear Objectives: Before you begin, clearly outline the specific metabolic questions you are addressing. This will guide your choice of model, tracer dose, and sampling time points.

  • Power Your Study Appropriately: Ensure you have a sufficient number of subjects or replicates to detect statistically significant differences.

  • Standardize Protocols: From animal handling and tracer administration to sample collection and processing, every step should be standardized and documented.

  • Include Control Groups: Always include a control group that does not receive the tracer to account for background levels of endogenous 5-MTHF.

  • Pilot Study: If possible, conduct a small pilot study to optimize tracer dosage, sampling times, and analytical methods before embarking on a large-scale experiment.

Experimental Protocols

Below are detailed methodologies for key experiments involving 5-MTHF-13C6.

Protocol 1: Administration of 5-MTHF-13C6 and Blood Sample Collection (Human Study)

This protocol is a general guideline and should be adapted based on specific study requirements and institutional review board (IRB) approval.

  • Subject Preparation: Subjects should fast overnight (at least 8 hours) before tracer administration.

  • Tracer Administration: A single oral dose of 5-MTHF-13C6 (e.g., 5 mg) is administered with a standardized volume of water.[7][8]

  • Blood Sampling:

    • Collect a baseline blood sample (t=0) before tracer administration.

    • Collect subsequent blood samples at timed intervals (e.g., 0.5, 1, 2, 4, 6, 8, and 12 hours) post-administration.[7]

    • Collect blood into tubes containing an anticoagulant (e.g., heparin) and a stabilizing agent (e.g., ascorbic acid).

  • Plasma Preparation:

    • Immediately after collection, gently invert the tubes to mix.

    • Place the tubes on ice.

    • Within 30 minutes, centrifuge the samples at 3000 x g for 15 minutes at 4°C.[7]

    • Carefully transfer the plasma to a clean, labeled polypropylene tube.

    • Immediately freeze the plasma samples at -80°C until analysis.

Protocol 2: LC-MS/MS Analysis of 5-MTHF and 5-MTHF-13C6 in Plasma

This protocol provides a general framework for the analysis of 5-MTHF and its 13C-labeled isotopologue.

  • Sample Preparation (Protein Precipitation):

    • Thaw plasma samples on ice.

    • To 100 µL of plasma, add 200 µL of ice-cold methanol containing an internal standard (e.g., 13C5-5-MTHF).

    • Vortex for 30 seconds.

    • Incubate at -20°C for 20 minutes to precipitate proteins.

    • Centrifuge at 14,000 x g for 10 minutes at 4°C.

    • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

    • Reconstitute the dried extract in a suitable volume of the initial mobile phase.

  • Liquid Chromatography (LC):

    • Column: A C18 reversed-phase column is commonly used.

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.

    • Gradient: A typical gradient would start with a low percentage of mobile phase B, increasing linearly to elute the analytes.

    • Flow Rate: A flow rate of 0.3-0.5 mL/min is common.

  • Mass Spectrometry (MS):

    • Ionization: Electrospray ionization (ESI) in positive mode is often used.

    • Detection: Use multiple reaction monitoring (MRM) to detect the specific transitions for unlabeled 5-MTHF, 5-MTHF-13C6, and the internal standard.

AnalytePrecursor Ion (m/z)Product Ion (m/z)
5-MTHF460.2313.1
5-MTHF-13C6466.2319.1
13C5-5-MTHF (Internal Standard)465.2318.1

Visualizations

Folate Metabolism Pathway

The following diagram illustrates the central role of 5-MTHF in the folate and methionine cycles.

Folate_Metabolism cluster_folate Folate Cycle cluster_methionine Methionine Cycle THF Tetrahydrofolate (THF) MethyleneTHF 5,10-Methylenetetrahydrofolate THF->MethyleneTHF MethyleneTHF->THF MTHF 5-Methyltetrahydrofolate (5-MTHF) MethyleneTHF->MTHF MTHFR MTHF->THF Recycles to THF Hcy Homocysteine MTHF->Hcy Provides methyl group DHF Dihydrofolate (DHF) DHF->THF DHFR Folate Folate Folate->DHF DHFR Met Methionine SAM S-Adenosylmethionine (SAM) Met->SAM SAH S-Adenosylhomocysteine (SAH) SAM->SAH Methylation Reactions SAH->Hcy Hcy->Met MS

Caption: Simplified diagram of the folate and methionine metabolic cycles.

Troubleshooting Workflow for Inconsistent Results

This workflow provides a logical sequence of steps to diagnose the cause of inconsistent results in your 5-MTHF-13C6 tracer study.

Troubleshooting_Workflow Start Inconsistent 5-MTHF-13C6 Results Check_Sample_Quality Review Sample Quality - Visual inspection for hemolysis - Check for proper storage Start->Check_Sample_Quality Hemolysis_Suspected Hemolysis or Poor Storage Suspected? Check_Sample_Quality->Hemolysis_Suspected Discard_Samples Discard Affected Samples and Re-evaluate Collection Protocol Hemolysis_Suspected->Discard_Samples Yes Review_Protocols Review Experimental Protocols - Tracer dosing accuracy - Sample collection timing Hemolysis_Suspected->Review_Protocols No Standardize_Protocol Standardize and Repeat Experiment Discard_Samples->Standardize_Protocol Protocol_Deviation Protocol Deviation Identified? Review_Protocols->Protocol_Deviation Protocol_Deviation->Standardize_Protocol Yes Analyze_QC_Data Analyze Analytical QC Data - Internal standard response - Calibration curve linearity Protocol_Deviation->Analyze_QC_Data No QC_Failure QC Failure Identified? Analyze_QC_Data->QC_Failure Troubleshoot_LCMS Troubleshoot LC-MS/MS Method - Check instrument parameters - Prepare fresh reagents QC_Failure->Troubleshoot_LCMS Yes Consult_Expert Consult with a Specialist or Technical Support QC_Failure->Consult_Expert No

Caption: A decision tree for troubleshooting inconsistent 5-MTHF-13C6 results.

References

Optimization

Technical Support Center: Analysis of 5-Methyltetrahydrofolic acid-13C6 in Serum

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals analyzing 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals analyzing 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6) in serum, with a focus on mitigating matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of 5-MTHF-13C6 in serum?

A1: Matrix effects are the alteration of ionization efficiency of an analyte by the presence of co-eluting, undetected components in the sample matrix. In the context of LC-MS/MS analysis of 5-MTHF-13C6 in serum, these effects can lead to either ion suppression or enhancement, causing inaccurate quantification.[1][2][3] This can result in underestimation or overestimation of the analyte concentration, compromising the reliability of the data.[3] The primary sources of matrix effects in serum are phospholipids, salts, and proteins that can interfere with the ionization of the target analyte.[4][5]

Q2: Why is a stable isotope-labeled internal standard like 5-MTHF-13C6 used?

A2: A stable isotope-labeled internal standard (SIL-IS) such as 5-MTHF-13C5 or 13C6 is considered the gold standard for quantitative LC-MS/MS analysis.[6][7] Because the SIL-IS is chemically identical to the analyte, it co-elutes and experiences similar matrix effects. This allows for accurate correction of any signal suppression or enhancement, as the ratio of the analyte to the internal standard remains constant. This approach significantly improves the accuracy and precision of the quantification.[7][8][9]

Q3: What are the most common causes of poor recovery or significant ion suppression for 5-MTHF-13C6 in serum samples?

A3: The most common causes include:

  • Inadequate Sample Preparation: Failure to sufficiently remove matrix components like phospholipids and proteins is a primary cause of ion suppression.[4][10]

  • Co-elution of Matrix Components: If matrix components elute from the LC column at the same time as 5-MTHF-13C6, they can compete for ionization, leading to signal suppression.[1][2]

  • Suboptimal LC-MS/MS Method Parameters: An unoptimized chromatographic method may not adequately separate the analyte from interfering matrix components.[11][12]

  • Analyte Instability: 5-MTHF is susceptible to oxidation, which can lead to lower recovery if samples are not handled and stored properly.[13][14][15] The use of antioxidants like ascorbic acid or 2-mercaptoethanol during sample preparation is crucial.[16][17][18]

Q4: How can I assess the extent of matrix effects in my assay?

A4: The matrix effect can be quantitatively assessed by comparing the peak area of an analyte in a post-extraction spiked sample (blank matrix extract spiked with the analyte) to the peak area of the analyte in a neat solution at the same concentration.[16][19] The ratio of these two peak areas indicates the degree of ion suppression or enhancement.[3]

Troubleshooting Guides

Issue 1: Low Analyte Recovery

Possible Cause Troubleshooting Step
Inefficient Extraction Optimize the solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol. Ensure the chosen sorbent and elution solvents are appropriate for 5-MTHF.[10]
Analyte Degradation Ensure proper sample handling and storage to prevent oxidation.[13][14] Incorporate antioxidants like ascorbic acid or dithiothreitol (DTT) in your extraction and reconstitution solutions.[7][16]
Incomplete Elution from SPE Cartridge Test different elution solvents or increase the elution solvent volume. Ensure the pH of the elution solvent is optimal for eluting 5-MTHF.
Adsorption to Labware Use low-adsorption polypropylene tubes and vials.

Issue 2: Significant Ion Suppression or Enhancement

Possible Cause Troubleshooting Step
Co-eluting Phospholipids Implement a phospholipid removal step in your sample preparation, such as using specialized SPE cartridges or plates.[4]
Poor Chromatographic Resolution Optimize the LC gradient to better separate 5-MTHF-13C6 from the matrix interferences.[11] Consider using a different column chemistry.[20]
High Salt Concentration in the Final Extract Ensure the final extract is not high in non-volatile salts, which can suppress ionization. Modify the sample preparation to include a desalting step if necessary.
Suboptimal Ion Source Conditions Optimize ion source parameters such as temperature, gas flows, and voltages to improve ionization efficiency and reduce susceptibility to matrix effects.[12]

Quantitative Data Summary

Table 1: Typical Recovery and Matrix Effect Values for 5-MTHF in Serum

ParameterLow QC (ng/mL)Medium QC (ng/mL)High QC (ng/mL)Reference
Extraction Recovery (%) 99.3101102[7]
Matrix Effect (%) 95-10595-10595-105[16]

Note: These are representative values and may vary depending on the specific method and laboratory.

Table 2: Typical LC-MS/MS Method Validation Parameters for 5-MTHF in Plasma/Serum

ParameterValueReference
Linearity (r²) ≥0.99[16][21]
Intra-day Precision (%CV) < 15%[8][16][22]
Inter-day Precision (%CV) < 15%[8][16][22]
Accuracy (%RE) ±15%[16]
Lower Limit of Quantification (LLOQ) 0.249 - 5.05 ng/mL[16][17]

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is a general guideline and should be optimized for your specific application.

  • Sample Pre-treatment: To a 0.5 mL serum sample, add 0.5 mL of an extraction buffer (e.g., containing antioxidants like ascorbic acid and DTT) and the 5-MTHF-13C6 internal standard.[7] Vortex to mix.

  • Protein Precipitation: Add 1 mL of acetonitrile, vortex, and centrifuge to precipitate proteins.

  • SPE Cartridge Conditioning: Condition a suitable SPE cartridge (e.g., a mixed-mode or anion exchange cartridge) with methanol followed by equilibration with water or an appropriate buffer.

  • Sample Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with a weak organic solvent or buffer to remove unbound matrix components.

  • Elution: Elute the 5-MTHF and its internal standard with an appropriate elution solvent (e.g., a mixture of acetonitrile and an acidic or basic buffer).

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase for LC-MS/MS analysis.[23]

Visualizations

Experimental_Workflow cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing serum Serum Sample add_is Add 5-MTHF-13C6 IS & Antioxidants serum->add_is ppt Protein Precipitation add_is->ppt spe Solid-Phase Extraction (SPE) ppt->spe evap Evaporation & Reconstitution spe->evap lc LC Separation evap->lc ms MS/MS Detection lc->ms quant Quantification ms->quant report Reporting quant->report

Caption: Experimental workflow for the analysis of 5-MTHF-13C6 in serum.

Troubleshooting_Matrix_Effects cluster_sample_prep Sample Preparation Issues cluster_lcms LC-MS/MS Method Issues start Poor Quantitative Results (Low Recovery / High Variability) check_is Internal Standard Response Consistent? start->check_is optimize_spe Optimize SPE/LLE Protocol check_is->optimize_spe No phospholipid_removal Implement Phospholipid Removal check_is->phospholipid_removal Yes add_antioxidants Add/Increase Antioxidants optimize_spe->add_antioxidants optimize_lc Optimize LC Gradient phospholipid_removal->optimize_lc change_column Change Column Chemistry optimize_lc->change_column optimize_source Optimize Ion Source Parameters change_column->optimize_source

Caption: Troubleshooting logic for matrix effects in 5-MTHF-13C6 analysis.

References

Troubleshooting

ensuring complete enzymatic digestion for 5-Methyltetrahydrofolic acid-13C6 analysis

Welcome to the technical support center for ensuring complete enzymatic digestion in 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6) analysis. This resource provides researchers, scientists, and drug development professi...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for ensuring complete enzymatic digestion in 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6) analysis. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions to navigate common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: Why is enzymatic digestion necessary for 5-MTHF analysis?

A1: In many biological samples and food matrices, 5-MTHF exists in a polyglutamated form, where multiple glutamate residues are attached to the molecule.[1][2] This polyglutamate tail can interfere with accurate quantification by methods such as LC-MS/MS. Additionally, folates can be trapped within complex matrices of proteins and carbohydrates.[1] Enzymatic digestion serves two primary purposes:

  • Deconjugation: A conjugase (specifically, a γ-glutamyl hydrolase) is used to cleave the polyglutamate chain, converting the various polyglutamate forms into a single, quantifiable monoglutamate form.[3][4][5]

  • Matrix Liberation: Enzymes like α-amylase and protease are used to break down carbohydrate and protein matrices, respectively, releasing the folate molecules for analysis.[1][3] This "trienzyme" approach ensures a more complete extraction and measurement of total folate content.[3][6]

Q2: What is a "trienzyme" digestion, and when should I use it?

A2: A trienzyme digestion is a comprehensive sample preparation method that uses a combination of α-amylase, protease, and a conjugase (γ-glutamyl hydrolase).[3][6] This method is essential when analyzing total folate content in complex matrices like food, where folates are bound to proteins and carbohydrates.[1][3] For the specific analysis of 5-MTHF-13C6 in less complex matrices like plasma, a single-enzyme digestion with a conjugase may be sufficient to deconjugate the polyglutamates.[7][8]

Q3: What are the critical parameters to control during enzymatic digestion?

A3: To ensure complete and reproducible enzymatic digestion, it is crucial to control the following parameters:

  • pH: Enzymes have optimal pH ranges for their activity. The optimal pH can vary depending on the specific enzyme and the sample matrix.[3][9]

  • Temperature: Most enzymatic reactions for folate analysis are performed at 37°C.[4][9][10]

  • Incubation Time: Sufficient incubation time is necessary for the enzymes to completely hydrolyze their substrates. Optimal times can range from 1.5 to 8 hours depending on the enzyme and sample.[3][9][11]

  • Enzyme Concentration: An adequate concentration of the enzyme(s) is required to ensure complete digestion.

  • Presence of Antioxidants: Folates, particularly reduced forms like 5-MTHF, are susceptible to oxidation. The addition of antioxidants such as ascorbic acid and 2-mercaptoethanol to the extraction and digestion buffers is critical to prevent degradation.[1][10][12]

Q4: How can I verify that the enzymatic digestion is complete?

A4: Verifying the completeness of digestion is crucial for accurate results. This can be achieved by:

  • Analyzing Certified Reference Materials (CRMs): Processing a CRM with a known folate concentration alongside your samples can help validate your digestion protocol.[11]

  • Spike and Recovery Experiments: Adding a known amount of a polyglutamated folate standard to a sample matrix and measuring the recovery of the monoglutamate form after digestion can assess the efficiency of the deconjugation step.

  • Time Course Experiment: Analyzing aliquots of a sample at different incubation time points can determine the point at which the concentration of 5-MTHF monoglutamate no longer increases, indicating the completion of the reaction.

Troubleshooting Guide

This guide addresses specific issues that may arise during the enzymatic digestion for 5-MTHF-13C6 analysis.

Problem Potential Cause Recommended Solution
Low Recovery of 5-MTHF-13C6 1. Incomplete Digestion: Insufficient enzyme concentration, suboptimal pH, or inadequate incubation time.[13][14]- Optimize enzyme concentration, pH, and incubation time for your specific sample matrix.[3][9][11]- Consider a sequential or simultaneous trienzyme treatment if the matrix is complex.[1]
2. Folate Degradation: Oxidation of 5-MTHF due to the absence or insufficient concentration of antioxidants.[12]- Ensure the addition of antioxidants like ascorbic acid (typically 1%) to all buffers used during sample preparation and digestion.[10][12]
3. Inactive Enzyme: Improper storage or handling of enzymes leading to loss of activity.[13]- Store enzymes at the recommended temperature (usually -20°C) and avoid repeated freeze-thaw cycles.[13][15]- Test enzyme activity using a control substrate.[13]
High Variability in Results 1. Inconsistent Sample Homogenization: Non-uniform distribution of the analyte in the sample matrix.- Ensure thorough homogenization of the sample before taking aliquots for digestion.
2. Inconsistent Pipetting of Enzymes or Sample: Inaccurate volumes can lead to variability in the reaction conditions.- Calibrate pipettes regularly.- Use reverse pipetting for viscous solutions.
3. Fluctuations in Incubation Temperature: Inconsistent temperature can affect enzyme activity.- Use a calibrated incubator or water bath with stable temperature control.
Unexpected Peaks in Chromatogram 1. Interfering Substances from the Matrix: Co-elution of other compounds with 5-MTHF-13C6.- Incorporate a sample clean-up step after digestion, such as solid-phase extraction (SPE) or affinity chromatography using folate binding protein.[7][8][16]
2. Contamination: Introduction of contaminants from reagents, labware, or the instrument.- Use high-purity reagents and solvents.- Thoroughly clean all labware.- Run a blank sample to identify potential sources of contamination.

Experimental Protocols

Protocol 1: Trienzyme Digestion for Complex Matrices (e.g., Food)

This protocol is adapted for the extraction of total folate from complex food matrices.

  • Sample Homogenization:

    • Homogenize the sample to a fine consistency.

    • Weigh an appropriate amount of the homogenized sample into a centrifuge tube.

  • Extraction:

    • Add an extraction buffer (e.g., 50 mM phosphate buffer, pH 7.2) containing 1% ascorbic acid and 0.1% β-mercaptoethanol.[10]

    • Vortex thoroughly.

    • Heat the sample at 100°C for 10 minutes to inactivate endogenous enzymes and release folates from binding proteins.[10]

    • Cool the sample on ice.

  • Enzymatic Digestion (Sequential):

    • α-Amylase Digestion: Adjust the pH to the optimal range for α-amylase (can vary, e.g., pH 5.0-7.0).[3] Add α-amylase solution and incubate at 37°C for 2-4 hours.[3]

    • Protease Digestion: Adjust the pH to the optimal range for the protease. Add protease solution and incubate at 37°C for 1.5-8 hours.[9][11]

    • Conjugase Digestion: Adjust the pH to the optimal range for the conjugase (typically pH 4.5-4.9). Add conjugase solution (e.g., from rat plasma) and incubate at 37°C for 3 hours.[8][11]

  • Termination and Clean-up:

    • Stop the reaction by heating at 100°C for 5 minutes.

    • Centrifuge to pellet any solids.

    • The supernatant can be further purified using solid-phase extraction or affinity chromatography before LC-MS/MS analysis.[7][16]

Protocol 2: Conjugase Digestion for Plasma Samples

This protocol is suitable for the deconjugation of 5-MTHF-13C6 polyglutamates in plasma.

  • Sample Preparation:

    • To a plasma sample, add an equal volume of a buffer (e.g., 0.1 M phosphate buffer, pH 6.0) containing 1% ascorbic acid.

  • Enzymatic Digestion:

    • Add the conjugase enzyme (e.g., rat serum as a source of γ-glutamyl hydrolase).[8][10]

    • Incubate at 37°C for 2-3 hours.

  • Purification:

    • Purify the sample using folate-binding protein affinity columns.[7][16]

    • Elute the folates with an acidic solution (e.g., 0.1 M HCl) into a collection tube containing ascorbic acid.[16]

  • Analysis:

    • The purified eluate is ready for analysis by LC-MS/MS.

Quantitative Data Summary

Table 1: Optimal pH and Incubation Times for Enzymatic Digestion

EnzymeSample MatrixOptimal pHOptimal Incubation Time
α-Amylase Beef7.04 hours[3]
Cow's Milk5.04 hours[3]
Spinach3.0Not specified[9]
Protease Mixed VegetablesNot specified1.5 hours[11]
Spinach4.08 hours[9]
Conjugase Mixed VegetablesNot specified3 hours[11]
Plasma~6.0-7.91-3 hours[4][10]

Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_digest Enzymatic Digestion cluster_analysis Analysis homogenization Sample Homogenization extraction Extraction with Antioxidants homogenization->extraction Add Buffer amylase α-Amylase Digestion extraction->amylase Adjust pH Add Enzyme protease Protease Digestion amylase->protease Adjust pH Add Enzyme conjugase Conjugase Digestion protease->conjugase Adjust pH Add Enzyme purification Sample Purification (SPE/Affinity) conjugase->purification Terminate Reaction Centrifuge lcms LC-MS/MS Analysis purification->lcms Inject Sample

Caption: Experimental workflow for trienzyme digestion and analysis of 5-MTHF.

troubleshooting_workflow start Incomplete Digestion (Low 5-MTHF Recovery) check_enzyme Is the enzyme active? start->check_enzyme check_conditions Are reaction conditions (pH, temp, time) optimal? check_enzyme->check_conditions Yes solution_enzyme Replace enzyme. Verify storage. check_enzyme->solution_enzyme No check_matrix Is the sample matrix complex? check_conditions->check_matrix Yes solution_conditions Optimize pH, temperature, and incubation time. check_conditions->solution_conditions No check_antioxidants Are antioxidants present? check_matrix->check_antioxidants No solution_matrix Implement trienzyme (amylase, protease) digestion. check_matrix->solution_matrix Yes solution_antioxidants Add ascorbic acid/ 2-mercaptoethanol to buffers. check_antioxidants->solution_antioxidants No

Caption: Troubleshooting decision tree for incomplete enzymatic digestion.

References

Optimization

dealing with co-eluting interferences for 5-Methyltetrahydrofolic acid-13C6

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving challenges encountered during the ana...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving challenges encountered during the analysis of 5-Methyltetrahydrofolic acid (5-MTHF) using its 13C6-labeled internal standard.

Troubleshooting Guides

This section addresses specific issues that may arise during the LC-MS/MS analysis of 5-Methyltetrahydrofolic acid-13C6.

Issue 1: Poor Peak Shape or Splitting for 5-MTHF and/or 5-MTHF-13C6

Probable Causes:

  • Incompatible Sample Solvent: Injecting a sample dissolved in a solvent significantly stronger than the initial mobile phase can cause peak distortion.

  • Column Degradation: Loss of stationary phase or column contamination.

  • Suboptimal pH of Mobile Phase: The pH can affect the ionization state and peak shape of the analytes.

Solutions:

  • Solvent Matching: Whenever possible, dissolve or dilute the final sample extract in the initial mobile phase.

  • Column Maintenance:

    • Implement a column wash routine after each batch.

    • Use a guard column to protect the analytical column.

    • If degradation is suspected, test with a new column.

  • pH Optimization: Ensure the mobile phase pH is appropriate for 5-MTHF analysis. Most reversed-phase methods for folates operate at a pH below 4.[1]

Issue 2: Co-eluting Peak with the Analyte (5-MTHF)

Probable Cause: A common co-eluting interference for 5-MTHF is its oxidation product, the pyrazino-s-triazine derivative of 4α-hydroxy-5-methylTHF (MeFox).[2][3] MeFox is an isobaric compound, meaning it has the same mass-to-charge ratio as 5-MTHF, making it undetectable by mass spectrometry alone if it co-elutes.[2][3]

Solutions:

  • Chromatographic Separation:

    • Gradient Optimization: Modify the gradient to increase resolution around the elution time of 5-MTHF. A shallower gradient can improve separation.

    • Column Selection: Utilize a different column chemistry that provides alternative selectivity.

  • Mass Spectrometric Separation:

    • If chromatographic separation is not fully achievable, use unique mass transitions for 5-MTHF and MeFox.[2][3]

      • 5-MTHF: m/z 474 → 299

      • MeFox: m/z 474 → 284

Issue 3: High Variability in the 5-MTHF-13C6 Internal Standard Signal

Probable Causes:

  • Inconsistent Sample Preparation: Folates are unstable and susceptible to degradation.[4]

  • Matrix Effects: Ion suppression or enhancement from co-eluting matrix components can affect the internal standard signal.

  • Isotopic Cross-Talk: Contribution of the analyte signal to the internal standard signal, or vice-versa, especially at high analyte concentrations.[2]

Solutions:

  • Standardize Sample Preparation:

    • Use stabilizers like ascorbic acid or dithiothreitol in your extraction solvent to prevent folate degradation.[5]

    • Ensure consistent timing and temperature for all sample preparation steps.

  • Mitigate Matrix Effects:

    • Improve Sample Cleanup: Employ solid-phase extraction (SPE) to remove interfering matrix components like phospholipids.[6]

    • Dilution: Diluting the sample can minimize matrix effects, provided the analyte concentration remains above the lower limit of quantification.

  • Assess Isotopic Purity and Cross-Talk:

    • Analyze a solution of the 5-MTHF-13C6 internal standard alone to check for the presence of unlabeled 5-MTHF.

    • Analyze a high concentration of unlabeled 5-MTHF to check for any contribution to the internal standard's mass channel.

Frequently Asked Questions (FAQs)

Q1: What are the most common co-eluting interferences for 5-MTHF?

A1: The most significant co-eluting interference is the isobaric oxidation product, MeFox.[2][3] Other endogenous components in complex biological matrices can also co-elute and cause matrix effects.

Q2: How can I prevent the degradation of 5-MTHF and its internal standard during sample preparation?

A2: Folates are sensitive to oxidation, light, and temperature.[4] It is crucial to:

  • Work with samples on ice and protect them from light.

  • Add antioxidants such as ascorbic acid or dithiothreitol to all solutions used in the sample preparation process.[5]

  • Process samples promptly and store them at -80°C if immediate analysis is not possible.[5]

Q3: My 5-MTHF-13C6 internal standard shows a small peak at the mass transition of the unlabeled 5-MTHF. What should I do?

A3: This indicates isotopic impurity in the internal standard. It is important to assess the contribution of this impurity to the analyte signal. This can be done by analyzing a blank sample spiked only with the internal standard. The peak area of the unlabeled analyte in this sample should be subtracted from the analyte peak area in your study samples.

Q4: Can I use a different stable isotope-labeled folate as an internal standard for 5-MTHF?

A4: It is highly recommended to use the corresponding stable isotope-labeled analog of the analyte as the internal standard (i.e., 5-MTHF-13C6 for 5-MTHF). This is because it will have nearly identical chemical and physical properties, ensuring similar behavior during sample preparation and chromatographic analysis, which is essential for accurately compensating for matrix effects and extraction losses.[7]

Q5: What are typical LC-MS/MS parameters for the analysis of 5-MTHF?

A5: A common approach involves:

  • Column: A C18 reversed-phase column.

  • Mobile Phase: A gradient of an aqueous solution with a low concentration of a weak acid (e.g., 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol).[8]

  • Ionization: Electrospray ionization (ESI) in positive mode is frequently used.[4]

  • MS/MS Detection: Multiple Reaction Monitoring (MRM) is used for quantification.

Experimental Protocols

Protocol 1: Sample Preparation from Human Plasma using Protein Precipitation
  • Thaw: Thaw frozen plasma samples on ice, protected from light.

  • Spike: To 100 µL of plasma, add the 5-MTHF-13C6 internal standard solution.

  • Precipitation: Add 300 µL of cold acetonitrile containing 1% ascorbic acid.

  • Vortex: Vortex the mixture for 30 seconds to ensure thorough mixing and protein precipitation.

  • Centrifuge: Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer: Carefully transfer the supernatant to a new tube.

  • Evaporate: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Reconstitute: Reconstitute the residue in 100 µL of the initial mobile phase.

  • Inject: Inject the reconstituted sample into the LC-MS/MS system.

Protocol 2: Chromatographic Separation of 5-MTHF and MeFox

This protocol provides a starting point for achieving chromatographic separation. Optimization may be required based on your specific column and system.

  • Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.3 mL/min.

  • Gradient:

    • 0-1 min: 5% B

    • 1-8 min: Linear ramp to 30% B

    • 8-9 min: Linear ramp to 95% B

    • 9-11 min: Hold at 95% B

    • 11-12 min: Return to 5% B

    • 12-15 min: Equilibrate at 5% B

Quantitative Data

Table 1: Recovery and Matrix Effects of 5-MTHF in Rat Plasma with Different Sample Preparation Methods

Sample Preparation MethodAnalyte Concentration (ng/mL)Recovery (%)RSD (%)Matrix Effect (%)RSD (%)
Protein Precipitation10.087.410.489.814.1
20.089.19.4885.610.2
50091.712.288.79.38
800094.84.3891.46.48

Data adapted from a study on 6S-5-MTHF in rat plasma.[5]

Table 2: MRM Transitions for 5-MTHF and Potential Interferences

CompoundPrecursor Ion (m/z)Product Ion (m/z)Purpose
5-MTHF460.2313.2Quantifier
460.2285.2Qualifier
5-MTHF-13C6466.2319.2Internal Standard
MeFox474284Interference Monitoring
5-Formyl-THF474299Interference Monitoring

Note: The m/z values for 5-MTHF may vary slightly depending on the adduct ion being monitored.

Visualizations

Troubleshooting_Workflow Troubleshooting Co-eluting Interferences start Problem: Co-eluting Peak with 5-MTHF check_isobaric Is the interference isobaric (e.g., MeFox)? start->check_isobaric optimize_chrom Optimize Chromatographic Separation - Modify gradient - Change column check_isobaric->optimize_chrom Yes check_isobaric->optimize_chrom No/Unknown use_unique_transitions Use Unique Mass Transitions - 5-MTHF: m/z 474 -> 299 - MeFox: m/z 474 -> 284 optimize_chrom->use_unique_transitions Separation not achieved revalidate Re-validate Method optimize_chrom->revalidate Separation achieved use_unique_transitions->revalidate end_resolved Issue Resolved revalidate->end_resolved

Caption: A flowchart for troubleshooting co-eluting peaks.

Sample_Prep_Workflow Sample Preparation Workflow for 5-MTHF start Plasma Sample add_is Add 5-MTHF-13C6 Internal Standard start->add_is precipitate Protein Precipitation (Cold Acetonitrile + Stabilizer) add_is->precipitate centrifuge Centrifugation precipitate->centrifuge supernatant Collect Supernatant centrifuge->supernatant dry_reconstitute Evaporate and Reconstitute supernatant->dry_reconstitute analyze LC-MS/MS Analysis dry_reconstitute->analyze

Caption: A typical sample preparation workflow for 5-MTHF.

References

Reference Data & Comparative Studies

Validation

Validating LC-MS/MS Methods for 5-Methyltetrahydrofolic Acid: A Comparative Guide to Ensuring Bioanalytical Accuracy

For researchers, scientists, and drug development professionals, the precise quantification of 5-Methyltetrahydrofolic acid (5-MTHF), the primary active form of folate in the body, is critical for pharmacokinetic studies...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the precise quantification of 5-Methyltetrahydrofolic acid (5-MTHF), the primary active form of folate in the body, is critical for pharmacokinetic studies, nutritional assessment, and clinical research. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for this analysis due to its high sensitivity and specificity. A crucial component of employing this technology is rigorous method validation, often utilizing a stable isotope-labeled internal standard such as 5-Methyltetrahydrofolic acid-13C6 to ensure data reliability. This guide provides a comparative overview of key performance parameters and experimental protocols for the validation of LC-MS/MS methods for 5-MTHF analysis.

The use of a stable isotope-labeled internal standard, like 5-Methyltetrahydrofolic acid-13C6, is a cornerstone of robust bioanalytical methods.[1] This approach, known as stable isotope dilution analysis (SIDA), involves adding a known quantity of the labeled compound to the sample at the beginning of the workflow.[2] Because the labeled standard is chemically identical to the analyte, it experiences the same extraction inefficiencies and matrix effects, allowing for highly accurate quantification.[1] Regulatory bodies like the FDA provide detailed guidelines for bioanalytical method validation, outlining essential parameters to be assessed.[3][4]

Comparative Performance of Validated LC-MS/MS Methods

The following tables summarize key validation parameters from various published LC-MS/MS methods for the quantification of 5-MTHF in biological matrices. While specific data for 5-Methyltetrahydrofolic acid-13C6 was not available in the reviewed literature, the performance of methods using the closely related 5-Methyltetrahydrofolic acid-13C5 is presented, which is expected to be analogous.

Parameter Method 1 (Plasma) [5]Method 2 (Serum) [6]Method 3 (Serum) [7][8]Method 4 (Plasma) [9][10]
Linearity Range 1.2 x 10⁻¹¹ to 3.2 x 10⁻⁷ mol/L0.1 to 140 nmol/L0.94 to 97 ng/mL5.05 to 50.5 ng/mL
Correlation Coefficient (r²) Not Reported> 0.995Not Reported≥ 0.996
Intra-assay Precision (%CV) < 8.6%Not Reported5.3%Not Reported
Inter-assay Precision (%CV) < 9.0%Not ReportedNot ReportedNot Reported
Limit of Detection (LOD) 1.2 x 10⁻¹¹ mol/L0.07 nmol/LNot ReportedNot Reported
Limit of Quantification (LOQ) Not Reported0.13 nmol/LNot ReportedNot Reported

Table 1: Comparison of Linearity and Precision in Validated LC-MS/MS Methods for 5-MTHF.

Parameter Method 1 (Plasma) [5]Method 2 (Serum) [6]Method 3 (Serum) [7][8]Method 4 (Plasma) [9][10]
Sample Volume 2 mL60 µL0.5 mLNot Reported
Internal Standard [13C5]5-methylTHF13C-labeled folate forms[5-13C5]MTHFANot Reported
Sample Preparation Affinity column purificationProtein precipitationSolid-phase extractionProtein precipitation
Chromatography Reversed-phaseReversed-phaseReversed-phaseReversed-phase (Hedera ODS-2)
Ionization Mode Positive ESINot ReportedPositive ESIESI
Detection Mode MRMNot ReportedNot ReportedMRM

Table 2: Comparison of Experimental Conditions in Validated LC-MS/MS Methods for 5-MTHF.

Detailed Experimental Protocols

A generalized workflow for the LC-MS/MS analysis of 5-MTHF in a biological matrix, incorporating best practices from various validated methods, is outlined below.

Sample Preparation
  • Internal Standard Spiking: To an aliquot of the biological sample (e.g., 200 µL of serum), a precise volume of the 5-Methyltetrahydrofolic acid-13C6 internal standard solution is added.[11]

  • Protein Precipitation/Extraction: Proteins are precipitated to release the analyte. This is commonly achieved by adding a solvent like acetonitrile or methanol, often containing antioxidants like ascorbic acid or 2-mercaptoethanol to prevent folate degradation.[9][11] The mixture is vortexed and then centrifuged to pellet the precipitated proteins.

  • Solid-Phase Extraction (SPE) (Optional but Recommended): For cleaner samples and increased sensitivity, the supernatant can be further purified using SPE.[11] A C18 or a specialized folate-binding protein affinity column can be used.[5][11] The column is typically conditioned, the sample is loaded, washed to remove interferences, and finally, the analyte and internal standard are eluted with an appropriate solvent mixture.[11]

  • Evaporation and Reconstitution: The eluate is evaporated to dryness under a gentle stream of nitrogen. The dried residue is then reconstituted in a small volume of the initial mobile phase for injection into the LC-MS/MS system.[11]

LC-MS/MS Analysis
  • Liquid Chromatography (LC): Chromatographic separation is typically performed on a C18 reversed-phase column.[11] A gradient elution using a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid or ammonium acetate) and an organic component (e.g., acetonitrile or methanol) is commonly employed to separate 5-MTHF from other matrix components.[9][10]

  • Mass Spectrometry (MS): The eluent from the LC column is introduced into the mass spectrometer, typically equipped with an electrospray ionization (ESI) source operating in positive ion mode.[5] Quantification is achieved using multiple reaction monitoring (MRM), where specific precursor-to-product ion transitions for both the analyte (5-MTHF) and the internal standard (5-Methyltetrahydrofolic acid-13C6) are monitored.[9]

Workflow for LC-MS/MS Method Validation

The following diagram illustrates the logical workflow for validating an LC-MS/MS method for 5-MTHF quantification.

LC-MS/MS Method Validation Workflow start Method Development selectivity Selectivity & Specificity start->selectivity Establishment linearity Linearity & Range selectivity->linearity accuracy Accuracy & Precision linearity->accuracy lod_loq LOD & LOQ accuracy->lod_loq stability Stability lod_loq->stability matrix Matrix Effect stability->matrix validation_report Validation Report matrix->validation_report Documentation end Method Implementation validation_report->end Approval

Figure 1: Logical workflow for LC-MS/MS method validation.

This comprehensive validation process ensures that the developed LC-MS/MS method is reliable, reproducible, and fit for its intended purpose in quantifying 5-Methyltetrahydrofolic acid in biological samples, ultimately contributing to the integrity of research and clinical data.

References

Comparative

A Comparative Guide to 5-Methyltetrahydrofolic Acid-13C6 and Deuterium-Labeled 5-MTHF for Quantitative Bioanalysis

For Researchers, Scientists, and Drug Development Professionals In the precise quantification of 5-methyltetrahydrofolic acid (5-MTHF), the biologically active form of folate, the choice of an appropriate internal standa...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

In the precise quantification of 5-methyltetrahydrofolic acid (5-MTHF), the biologically active form of folate, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results in mass spectrometry-based assays. This guide provides an objective comparison of two commonly used stable isotope-labeled internal standards: 5-Methyltetrahydrofolic acid-13C6 (¹³C₆-5-MTHF) and deuterium-labeled 5-MTHF (D-5-MTHF). This comparison is supported by established principles of stable isotope dilution analysis and published experimental data.

Executive Summary

For the majority of quantitative bioanalytical applications, 5-Methyltetrahydrofolic acid-13C6 is the superior internal standard compared to its deuterium-labeled counterparts. The key advantages of ¹³C₆-5-MTHF lie in its identical physicochemical properties to the unlabeled analyte, ensuring co-elution during chromatographic separation. This co-elution is critical for accurately compensating for matrix effects and variations in ionization efficiency, ultimately leading to higher accuracy and precision in quantitative results. While deuterium-labeled standards are a viable and often more cost-effective option, they are susceptible to chromatographic shifts (the isotope effect) and potential deuterium-hydrogen exchange, which can compromise data integrity.

Data Presentation: A Head-to-Head Comparison

The following tables summarize the key performance characteristics of 5-Methyltetrahydrofolic acid-13C6 and deuterium-labeled 5-MTHF as internal standards in liquid chromatography-mass spectrometry (LC-MS) applications.

Feature5-Methyltetrahydrofolic acid-13C6Deuterium-Labeled 5-MTHF (e.g., D₃- or D₄-5-MTHF)
Isotopic Label Stable ¹³C isotopes incorporated into the carbon skeleton.Stable ²H (deuterium) isotopes replacing hydrogen atoms.
Mass Shift +6 Da (for ¹³C₆)Variable (e.g., +3 or +4 Da)
Chemical & Physical Properties Virtually identical to unlabeled 5-MTHF.Minor differences in polarity and bond strength compared to unlabeled 5-MTHF.
Chromatographic Behavior Co-elutes with unlabeled 5-MTHF.Often exhibits a slight retention time shift, typically eluting earlier than the unlabeled analyte.
Correction for Matrix Effects Excellent, due to identical elution profile.Can be compromised if the analyte and internal standard experience different matrix effects at slightly different retention times.
Isotopic Stability Highly stable; no risk of isotopic exchange.Susceptible to back-exchange of deuterium with protons, particularly if the label is on an exchangeable site (e.g., -OH, -NH).
Accuracy & Precision Generally higher due to superior correction for analytical variability.Can lead to inaccuracies if the chromatographic shift is significant and matrix effects are present.
Cost & Availability Typically more expensive and less readily available.Often more cost-effective and widely available.

Performance in Quantitative Analysis: Experimental Insights

Studies have consistently shown that the use of ¹³C-labeled internal standards significantly reduces the coefficient of variation (CV%) in quantitative assays compared to deuterated standards, especially in complex biological matrices like plasma and serum. The imperfect co-elution of deuterated standards can lead to significant quantitative errors, with some reports indicating errors as high as 40% in the presence of strong matrix effects.

For the analysis of folates, including 5-MTHF, in human serum and cerebrospinal fluid, published and validated LC-MS/MS methods predominantly utilize ¹³C₅- or ¹³C₆-labeled 5-MTHF as the internal standard to ensure the highest data quality.[1][2][3]

Experimental Protocols

Below are detailed methodologies for the quantification of 5-MTHF in human plasma/serum using either a ¹³C-labeled or a deuterium-labeled internal standard.

Protocol 1: Quantification of 5-MTHF in Human Plasma/Serum using 5-Methyltetrahydrofolic acid-13C6 as an Internal Standard

1. Sample Preparation:

  • Thaw frozen plasma or serum samples at room temperature.

  • To 100 µL of plasma/serum in a microcentrifuge tube, add 10 µL of a working solution of 5-Methyltetrahydrofolic acid-13C6 (concentration to be optimized based on the expected analyte concentration and instrument sensitivity).

  • Add 20 µL of a freshly prepared antioxidant solution (e.g., 1% (w/v) ascorbic acid and 0.2% (w/v) dithiothreitol in water) to prevent folate degradation.

  • Vortex briefly to mix.

  • Precipitate proteins by adding 300 µL of cold acetonitrile.

  • Vortex vigorously for 30 seconds.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 30°C.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase.

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.

    • Gradient: A suitable gradient to separate 5-MTHF from other matrix components (e.g., 5% B to 95% B over 5 minutes).

    • Flow Rate: 0.3 mL/min.

    • Column Temperature: 40°C.

    • Injection Volume: 10 µL.

  • Mass Spectrometry:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Multiple Reaction Monitoring (MRM) Transitions:

      • 5-MTHF: Precursor ion (m/z) → Product ion (m/z) (e.g., 460.2 → 313.2).

      • 5-Methyltetrahydrofolic acid-13C6: Precursor ion (m/z) → Product ion (m/z) (e.g., 466.2 → 319.2).

    • Quantification: The concentration of 5-MTHF is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve prepared with known concentrations of unlabeled 5-MTHF and a fixed concentration of the ¹³C₆-labeled internal standard.

Protocol 2: Quantification of 5-MTHF in Human Plasma/Serum using Deuterium-Labeled 5-MTHF as an Internal Standard

The experimental protocol would be identical to Protocol 1, with the following modifications:

  • Internal Standard: A deuterium-labeled 5-MTHF (e.g., D₃-5-MTHF or D₄-5-MTHF) would be used instead of the ¹³C₆-labeled version.

  • MRM Transition for Internal Standard: The precursor and product ion m/z values would be adjusted to reflect the mass shift of the specific deuterated standard used (e.g., for D₃-5-MTHF: 463.2 → 316.2).

Important Consideration for Deuterated Standard: During method validation, it is crucial to carefully assess the chromatographic separation between the analyte and the deuterated internal standard. If a significant shift is observed, the integration of the peaks must be consistent, and the potential for differential matrix effects across the two peaks should be thoroughly investigated.

Mandatory Visualization

Experimental_Workflow Experimental Workflow for 5-MTHF Quantification cluster_sample_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing Sample Plasma/Serum Sample Add_IS Add Internal Standard (¹³C₆-5-MTHF or D-5-MTHF) Sample->Add_IS Add_Antioxidant Add Antioxidant Solution Add_IS->Add_Antioxidant Protein_Precipitation Protein Precipitation (Cold Acetonitrile) Add_Antioxidant->Protein_Precipitation Centrifugation Centrifugation Protein_Precipitation->Centrifugation Evaporation Supernatant Evaporation Centrifugation->Evaporation Reconstitution Reconstitution in Mobile Phase Evaporation->Reconstitution LC_Separation LC Separation (C18 Column) Reconstitution->LC_Separation MS_Detection MS/MS Detection (ESI+, MRM) LC_Separation->MS_Detection Peak_Integration Peak Integration MS_Detection->Peak_Integration Ratio_Calculation Calculate Peak Area Ratio (Analyte / IS) Peak_Integration->Ratio_Calculation Quantification Quantification using Calibration Curve Ratio_Calculation->Quantification

Caption: Workflow for 5-MTHF quantification using a stable isotope-labeled internal standard.

Signaling_Pathway One-Carbon Metabolism Pathway THF Tetrahydrofolate (THF) Serine Serine Methylene_THF 5,10-Methylenetetrahydrofolate Serine->Methylene_THF SHMT Glycine Glycine Methylene_THF->Glycine MTHF 5-Methyltetrahydrofolate (5-MTHF) Methylene_THF->MTHF MTHFR MTHF->THF MS Homocysteine Homocysteine Methionine Methionine Homocysteine->Methionine MS (Vitamin B12) SAM S-Adenosylmethionine (SAM) Methionine->SAM SAH S-Adenosylhomocysteine (SAH) SAM->SAH Methyltransferases DNA_Methylation DNA, RNA, Protein Methylation SAM->DNA_Methylation SAH->Homocysteine

Caption: Simplified one-carbon metabolism pathway showing the role of 5-MTHF.

Conclusion and Recommendation

For researchers, scientists, and drug development professionals requiring the highest level of accuracy and precision in the quantification of 5-MTHF, 5-Methyltetrahydrofolic acid-13C6 is the recommended internal standard . Its identical chemical and physical properties to the unlabeled analyte ensure co-elution and superior correction for matrix effects, leading to more robust and reliable data.

While deuterium-labeled 5-MTHF can be a suitable alternative for less demanding applications or when cost is a primary concern, it is imperative to perform thorough validation to assess the impact of any chromatographic shift and to ensure the stability of the deuterium label throughout the analytical process. The potential for compromised data quality associated with deuterated standards underscores the value of investing in ¹³C-labeled standards for critical bioanalytical studies.

References

Validation

Cross-Validation of 5-Methyltetrahydrofolic Acid-13C6 with other Analytical Standards: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6) with other commonly used analytical standards for the quantif...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6) with other commonly used analytical standards for the quantification of 5-methyltetrahydrofolic acid, the primary active form of folate in the body. The selection of an appropriate internal standard is critical for the accuracy, precision, and robustness of bioanalytical methods, particularly in regulated studies. This document summarizes performance data from various studies to aid in the selection of the most suitable standard for your research needs.

Stable Isotope Dilution Analysis (SIDA) coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for the quantification of folates in biological matrices.[1] This technique relies on the use of stable isotope-labeled internal standards, which have nearly identical chemical and physical properties to the analyte of interest. This allows for the correction of variability during sample preparation, chromatography, and ionization, leading to more accurate and precise results.

Performance Comparison of Analytical Standards

The following tables summarize the performance characteristics of LC-MS/MS methods for the quantification of 5-MTHF using different stable isotope-labeled internal standards. It is important to note that the data presented is collated from different studies and direct comparison should be approached with caution as experimental conditions may vary.

Table 1: Linearity, Precision, and Accuracy

Internal StandardAnalyte(s)MatrixLinearity (r²)Linearity RangeIntra-Assay Precision (%CV)Inter-Assay Precision (%CV)Accuracy/Recovery (%)
5-MTHF-13C6 5-MTHFHuman Plasma & Urine>0.990 - 9 x 10⁻⁹ mol/L7.4%Not ReportedNot Reported
5-MTHF-13C5 5-MTHFHuman Plasma>0.990.25 - 20 ng/mL<15%<15%85-115%
5-MTHF-13C5 5-MTHF, Folic AcidHuman PlasmaLinear1.2 x 10⁻¹¹ - 3.2 x 10⁻⁷ mol/L<8.6%<9.0%Not Reported
[2H4]-Folic Acid 5-MTHF, Folic AcidHuman PlasmaLinearNot Specified<7.5% (for Folic Acid)<6.5% (for Folic Acid)Not Reported

Table 2: Limits of Detection (LOD) and Quantification (LOQ)

Internal StandardAnalyte(s)MatrixLODLOQ
5-MTHF-13C6 5-MTHFHuman Plasma & Urine0.2 x 10⁻⁹ mol/L0.55 x 10⁻⁹ mol/L
5-MTHF-13C5 5-MTHFHuman Plasma0.1 ng/mL0.25 ng/mL
5-MTHF-13C5 5-MTHFHuman Plasma1.2 x 10⁻¹¹ mol/LNot Specified
[2H4]-Folic Acid Folic AcidHuman Plasma5 x 10⁻¹⁰ mol/LNot Specified

Discussion

The data indicates that both 13C-labeled and deuterated internal standards can be used to develop sensitive and precise methods for 5-MTHF quantification. However, 13C-labeled standards like 5-MTHF-13C6 and 5-MTHF-13C5 are generally preferred in LC-MS/MS-based bioanalysis. This is because the carbon-13 isotopes cause a negligible change in the molecule's physicochemical properties, ensuring identical chromatographic behavior and ionization efficiency to the unlabeled analyte.[2] This perfect co-elution is crucial for accurately compensating for matrix effects, a common challenge in the analysis of complex biological samples.[2][3]

Deuterated standards, while often more readily available, can sometimes exhibit slightly different chromatographic retention times and are susceptible to back-exchange of deuterium atoms with protons from the solvent or matrix, which can compromise accuracy.[2]

Experimental Protocols

The following is a generalized experimental protocol for the quantification of 5-MTHF in human plasma using a stable isotope-labeled internal standard and LC-MS/MS. This protocol is a composite based on methodologies described in the cited literature and should be optimized for specific laboratory conditions and instrumentation.

1. Materials and Reagents

  • Analytes and Stable Isotope Standards: 5-Methyltetrahydrofolic acid, 5-Methyltetrahydrofolic acid-13C6 (or other appropriate standard)

  • Solvents and Chemicals: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic acid, Ammonium acetate, Ascorbic acid, Dithiothreitol (DTT)

  • Biological Matrix: Human plasma (blank)

2. Standard and Sample Preparation

  • Stock Solutions: Prepare individual stock solutions of 5-MTHF and the internal standard in an appropriate solvent containing antioxidants (e.g., ascorbic acid and DTT).

  • Calibration Standards: Prepare a series of calibration standards by spiking blank human plasma with known concentrations of 5-MTHF.

  • Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in the same manner as the calibration standards.

  • Sample Extraction:

    • To a 100 µL aliquot of plasma sample, calibration standard, or QC, add the internal standard solution.

    • Precipitate proteins by adding a sufficient volume of ice-cold methanol or acetonitrile.

    • Vortex and centrifuge to pellet the precipitated proteins.

    • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

    • Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis

  • Liquid Chromatography (LC):

    • Column: A C18 reversed-phase column is commonly used.

    • Mobile Phase: A gradient elution with a mixture of aqueous ammonium acetate or formic acid and an organic solvent like acetonitrile or methanol.

    • Flow Rate: Typical flow rates are in the range of 0.2-0.5 mL/min.

    • Column Temperature: Maintained at a constant temperature (e.g., 40°C) to ensure reproducible retention times.

  • Tandem Mass Spectrometry (MS/MS):

    • Ionization: Electrospray ionization (ESI) in positive ion mode is typically used.

    • Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for both the analyte and the internal standard.

4. Data Analysis and Quantification

  • The concentration of 5-MTHF in the samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to the calibration curve.

Mandatory Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Plasma Sample Add_IS Add Internal Standard (5-MTHF-13C6) Sample->Add_IS Precipitate Protein Precipitation (Methanol/Acetonitrile) Add_IS->Precipitate Centrifuge Centrifugation Precipitate->Centrifuge Evaporate Evaporation Centrifuge->Evaporate Reconstitute Reconstitution Evaporate->Reconstitute LC Liquid Chromatography (C18 Column) Reconstitute->LC MSMS Tandem Mass Spectrometry (ESI+, MRM) LC->MSMS Quantification Quantification (Peak Area Ratio) MSMS->Quantification

Caption: Bioanalytical workflow for 5-MTHF quantification.

one_carbon_metabolism cluster_folate Folate Cycle cluster_methionine Methionine Cycle DHF Dihydrofolate (DHF) THF Tetrahydrofolate (THF) DHF->THF DHFR Methylene_THF 5,10-Methylene-THF THF->Methylene_THF SHMT Purine_Synth Purine Synthesis THF->Purine_Synth MTHF 5-Methyl-THF Methylene_THF->MTHF MTHFR Glycine Glycine Methylene_THF->Glycine Thymidylate_Synth Thymidylate Synthesis Methylene_THF->Thymidylate_Synth Hcy Homocysteine MTHF->Hcy Provides methyl group Met Methionine SAM S-adenosylmethionine (SAM) Met->SAM MAT SAH S-adenosylhomocysteine (SAH) SAM->SAH Methyltransferases Methylation DNA/Protein Methylation SAM->Methylation SAH->Hcy SAHH Hcy->Met MS Serine Serine Serine->Methylene_THF

Caption: Simplified one-carbon metabolism pathway.

References

Comparative

A Comparative Guide to the Inter-laboratory Quantification of 5-Methyltetrahydrofolic Acid

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the analytical performance for the quantification of 5-Methyltetrahydrofolic acid (5-MTHF), the primary activ...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the analytical performance for the quantification of 5-Methyltetrahydrofolic acid (5-MTHF), the primary active form of folate in the human body. The data presented is derived from international round-robin studies, offering valuable insights into the precision, accuracy, and comparability of methods across different laboratories. A detailed experimental protocol for a common quantification method using stable isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) is included, highlighting the critical role of 5-Methyltetrahydrofolic acid-13C6 as an internal standard.

Data Presentation: Inter-laboratory Comparison of 5-MTHF Quantification

The following tables summarize the quantitative data from an international round-robin study conducted by the Centers for Disease Control and Prevention (CDC). The study assessed the comparability of serum folate measurements by HPLC-MS/MS methods. Participating laboratories were categorized into two groups: Group 1, consisting of seven laboratories with independently developed methods, and Group 2, comprising six laboratories that had adapted the CDC's analytical method.

Table 1: Comparison of Geometric Mean Concentrations and Imprecision of 5-MTHF in Serum Pools [1][2]

Laboratory GroupGeometric Mean Concentration Range (nmol/L)Median Imprecision (CV%)
CDC18.34.1%
Group 1 (Independent Methods)13.8–28.94.6–11%
Group 2 (Adapted CDC Method)16.8–18.61.7–6.0%

Table 2: Comparison of Recovery and Relative Bias for 5-MTHF Quantification [1][2]

Laboratory GroupMean Recovery (%)Mean Relative Bias (%)*
CDC-12%
Group 1 (Independent Methods)98% ± 27% (59–138%)-24% to 30%
Group 2 (Adapted CDC Method)98% ± 10% (82–111%)-0.6% to 16%

*Relative bias was calculated by comparison to the certified value of a reference material.

Key Observations:

  • Laboratories in Group 2, which used a method adapted from the CDC, demonstrated better agreement in geometric mean concentrations and lower imprecision compared to laboratories in Group 1.[1][2]

  • While the mean recovery of spiked 5-MTHF was identical for both groups, the range of recovery was significantly wider for Group 1, indicating greater variability in accuracy among the independently developed methods.

  • Group 2 laboratories also showed a much lower and narrower range of relative bias when measuring a certified reference material, highlighting the importance of method harmonization and the use of reference materials for improved accuracy.[1][2]

Experimental Protocols

The following is a representative protocol for the quantification of 5-MTHF in human serum using an isotope dilution LC-MS/MS method. This method relies on the use of 5-Methyltetrahydrofolic acid-13C6 as an internal standard to ensure accuracy by correcting for variations during sample processing and analysis.

1. Sample Preparation

  • Spiking with Internal Standard: To 150 µL of serum, add a known concentration of 5-Methyltetrahydrofolic acid-13C6 in an antioxidant-containing buffer (e.g., ammonium formate with ascorbic acid). The internal standard is crucial for correcting analyte losses during extraction and for variations in instrument response.[3]

  • Protein Precipitation and Extraction: Precipitate serum proteins by adding an organic solvent such as methanol. Vortex mix and then centrifuge to pellet the precipitated proteins.

  • Solid-Phase Extraction (SPE): Load the supernatant onto an SPE cartridge (e.g., C18 or phenyl sorbent) to remove interfering substances. Wash the cartridge and then elute the folates with an appropriate solvent mixture.[4]

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

  • Liquid Chromatography (LC):

    • Column: A C18 reverse-phase column is typically used for separation.

    • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium acetate or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is employed to separate 5-MTHF from other compounds.[5]

    • Flow Rate: A typical flow rate is between 0.2 and 0.6 mL/min.

  • Tandem Mass Spectrometry (MS/MS):

    • Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used.

    • Detection: The analysis is performed in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions are monitored for both the native 5-MTHF and the 5-Methyltetrahydrofolic acid-13C6 internal standard.

      • Example Transitions: The exact m/z transitions will depend on the specific instrument and conditions but will be selected to be highly specific for each analyte.

    • Quantification: The concentration of endogenous 5-MTHF is determined by calculating the ratio of the peak area of the native analyte to the peak area of the 5-Methyltetrahydrofolic acid-13C6 internal standard and comparing this ratio to a calibration curve.

Mandatory Visualization

experimental_workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing serum Serum Sample (150 µL) add_is Add 5-MTHF-13C6 Internal Standard serum->add_is precipitate Protein Precipitation (Methanol) add_is->precipitate spe Solid-Phase Extraction (SPE) precipitate->spe evap Evaporation & Reconstitution spe->evap lc Liquid Chromatography Separation evap->lc ms Tandem Mass Spectrometry (MRM) lc->ms quant Quantification (Peak Area Ratio) ms->quant

Caption: Experimental workflow for 5-MTHF quantification.

folate_pathway folic_acid Folic Acid (Supplement) dhf Dihydrofolate (DHF) folic_acid->dhf thf Tetrahydrofolate (THF) dhf->thf mthf 5,10-Methylenetetrahydrofolate thf->mthf from Serine to Glycine serine Serine glycine Glycine five_mthf 5-Methyltetrahydrofolate (5-MTHF) mthf->five_mthf MTHFR mthfr MTHFR Enzyme five_mthf->thf Methionine Synthase homocysteine Homocysteine methionine Methionine homocysteine->methionine Vitamin B12 sam S-adenosylmethionine (SAM) (Methyl Donor for DNA, proteins, etc.) methionine->sam b12 Vitamin B12

Caption: Simplified overview of the folate metabolic pathway.

References

Validation

5-Methyltetrahydrofolate-13C6 vs. Folic Acid: A Comparative Guide on Human Bioavailability

For researchers, scientists, and professionals in drug development, understanding the nuances of nutrient bioavailability is paramount. This guide provides an objective comparison of the bioavailability of 5-Methyltetrah...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, understanding the nuances of nutrient bioavailability is paramount. This guide provides an objective comparison of the bioavailability of 5-Methyltetrahydrofolic acid (5-MTHF), the biologically active form of folate, and folic acid, the synthetic form commonly used in supplements and food fortification. The inclusion of a stable isotope-labeled form, 5-Methyltetrahydrofolic acid-13C6, in research allows for precise tracking and measurement of its absorption and metabolism, distinguishing it from endogenous folate.

Executive Summary

5-Methyltetrahydrofolate (5-MTHF) generally exhibits superior bioavailability compared to folic acid. This is primarily because 5-MTHF is the principal circulating form of folate and does not require enzymatic reduction by dihydrofolate reductase (DHFR) for its metabolic activity.[1][2][3] This direct availability is particularly advantageous for individuals with genetic polymorphisms in the methylenetetrahydrofolate reductase (MTHFR) enzyme, which can impair the conversion of folic acid to its active form.[1][4] Clinical studies consistently demonstrate that 5-MTHF leads to a more rapid and significant increase in plasma folate levels and is more effective in lowering homocysteine levels, a key indicator of folate status.[5][6][7]

Comparative Bioavailability: Quantitative Data

The following tables summarize key pharmacokinetic parameters from various human clinical trials comparing 5-MTHF and folic acid.

Parameter5-Methyltetrahydrofolate (5-MTHF)Folic AcidStudy PopulationKey FindingsReference
Maximum Plasma Concentration (Cmax) Significantly higherLowerHealthy women5-MTHF induced a significantly higher plasma folate concentration.[5]
Time to Maximum Concentration (Tmax) ShorterLongerHealthy women5-MTHF reached maximum plasma concentration more quickly.[5]
Area Under the Curve (AUC) Significantly higherLowerHealthy subjectsThe incremental AUC for total folate was 1.64-fold higher with a 5-MTHF salt compared to folic acid.[8]
Effect on Plasma Folate Greater increaseLower increaseHealthy adults (16-week study)The increase in plasma folate was more pronounced with 5-MTHF.[9][10]
Effect on Red Blood Cell (RBC) Folate At least as effectiveEffectiveHealthy volunteers (24-week study)Low-dose 5-MTHF was as effective as folic acid in increasing RBC folate concentrations.[6]
Homocysteine Reduction More effectiveLess effectiveHealthy volunteers5-MTHF was more effective than folic acid in lowering total homocysteine levels.[6]

Experimental Protocols

The methodologies employed in bioavailability studies are critical for interpreting the results. Below are summaries of typical experimental protocols used to compare 5-MTHF and folic acid.

Protocol 1: Single-Dose, Crossover Bioavailability Study
  • Objective: To compare the pharmacokinetic profiles of a single oral dose of 5-MTHF and folic acid.

  • Study Design: A randomized, double-blind, crossover design is often employed.[11]

  • Participants: Healthy adult volunteers, often pre-saturated with folic acid to establish a baseline.[11]

  • Intervention: Participants receive a single oral dose of equimolar amounts of 5-MTHF (or a salt form like its calcium or glucosamine salt) and folic acid, with a washout period between treatments.[5][11]

  • Data Collection: Blood samples are collected at baseline and at multiple time points post-ingestion (e.g., 0.5, 1, 2, 3, 4, 5, 6, 8, 10 hours).[11]

  • Analysis: Plasma is analyzed for concentrations of total folate, 5-MTHF, and unmetabolized folic acid (UMFA) using methods like liquid chromatography-mass spectrometry (LC-MS).

  • Key Parameters Measured: Cmax, Tmax, and AUC are calculated to determine the rate and extent of absorption.[5]

Protocol 2: Long-Term Supplementation Study
  • Objective: To assess the effects of sustained supplementation with 5-MTHF versus folic acid on folate status biomarkers.

  • Study Design: A randomized, placebo-controlled intervention study.[6]

  • Participants: A larger cohort of healthy volunteers.[6][10]

  • Intervention: Participants are randomly assigned to receive daily supplements of 5-MTHF, folic acid, or a placebo for an extended period (e.g., 16 to 24 weeks).[6][9]

  • Data Collection: Blood samples are collected at baseline and at several intervals throughout the study (e.g., 8, 16, and 24 weeks).[6]

  • Analysis: Blood samples are analyzed for plasma folate, red blood cell (RBC) folate, and plasma total homocysteine concentrations.

  • Key Parameters Measured: Changes in the concentrations of the biomarkers from baseline are compared between the groups.

Metabolic Pathways and Experimental Workflow

To visually represent the processes involved, the following diagrams illustrate the metabolic fates of folic acid and 5-MTHF, and a typical experimental workflow for a bioavailability study.

metabolic_pathway cluster_folic_acid Folic Acid Metabolism cluster_5MTHF 5-MTHF Metabolism cluster_common_pathway One-Carbon Metabolism Folic Acid Folic Acid Dihydrofolate (DHF) Dihydrofolate (DHF) Folic Acid->Dihydrofolate (DHF) DHFR Tetrahydrofolate (THF) Tetrahydrofolate (THF) Dihydrofolate (DHF)->Tetrahydrofolate (THF) DHFR THF_common Tetrahydrofolate (THF) 5-MTHF 5-MTHF THF_from_5MTHF Tetrahydrofolate (THF) 5-MTHF->THF_from_5MTHF Methionine Synthase 5,10-Methylene-THF 5,10-Methylene-THF THF_common->5,10-Methylene-THF 5-Methyl-THF_common 5-MTHF 5,10-Methylene-THF->5-Methyl-THF_common MTHFR 5-Methyl-THF_common->THF_common Homocysteine -> Methionine

Caption: Metabolic pathways of Folic Acid and 5-MTHF.

The diagram above illustrates that folic acid must undergo a two-step reduction by dihydrofolate reductase (DHFR) to become tetrahydrofolate (THF), the precursor to metabolically active folates. In contrast, 5-MTHF can directly enter the folate cycle.

experimental_workflow cluster_recruitment Phase 1: Participant Recruitment cluster_intervention Phase 2: Intervention cluster_data_collection Phase 3: Data Collection cluster_analysis Phase 4: Analysis Screening Screening Informed_Consent Informed_Consent Screening->Informed_Consent Baseline_Sampling Baseline_Sampling Informed_Consent->Baseline_Sampling Randomization Randomization Baseline_Sampling->Randomization Group_A Group A (Folic Acid) Randomization->Group_A Group_B Group B (5-MTHF) Randomization->Group_B Washout Washout Period (Crossover) Group_A->Washout Timed_Blood_Draws Timed_Blood_Draws Group_A->Timed_Blood_Draws Group_B->Washout Group_B->Timed_Blood_Draws Sample_Processing Sample_Processing Timed_Blood_Draws->Sample_Processing LC_MS_Analysis LC-MS Analysis Sample_Processing->LC_MS_Analysis Pharmacokinetic_Modeling Pharmacokinetic Modeling LC_MS_Analysis->Pharmacokinetic_Modeling Statistical_Analysis Statistical_Analysis Pharmacokinetic_Modeling->Statistical_Analysis

Caption: Experimental workflow for a crossover bioavailability study.

This workflow outlines the key stages of a clinical trial designed to compare the bioavailability of two folate forms, from participant recruitment through to data analysis.

Conclusion

The available evidence strongly suggests that 5-MTHF is a more bioavailable source of folate than folic acid. Its ability to bypass the DHFR reduction step makes it readily available for metabolic processes, a feature of particular importance for individuals with MTHFR polymorphisms. For researchers and drug development professionals, the choice between 5-MTHF and folic acid in formulations should consider these fundamental pharmacokinetic and metabolic differences. Future research, particularly with isotopically labeled 5-MTHF, will continue to refine our understanding of its comparative advantages.

References

Comparative

Precision in Folate Analysis: A Comparative Guide to 5-Methyltetrahydrofolic Acid-13C6 Measurement

For researchers, scientists, and professionals in drug development, the accurate and precise measurement of 5-Methyltetrahydrofolic acid (5-MTHF), particularly its stable isotope-labeled form (5-Methyltetrahydrofolic aci...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, the accurate and precise measurement of 5-Methyltetrahydrofolic acid (5-MTHF), particularly its stable isotope-labeled form (5-Methyltetrahydrofolic acid-13C6), is paramount for pharmacokinetic studies, nutritional assessments, and clinical research. This guide provides a comprehensive comparison of analytical methodologies, focusing on the performance of Liquid Chromatography-Mass Spectrometry (LC-MS) and Tandem Mass Spectrometry (LC-MS/MS) based assays, which are considered the gold standard for folate quantification.

Stable isotope dilution assays (SIDA) coupled with LC-MS/MS are frequently cited as the most accurate and precise methods for the determination of 5-MTHF in various biological matrices.[1] These methods utilize isotopically labeled internal standards, such as 5-methyltetrahydrofolic acid-13C5 or deuterium-labeled analogs, to correct for analyte losses during sample preparation and analysis, thereby ensuring high accuracy.[2][3][4]

Comparative Performance Data

The following tables summarize the quantitative performance data from various validated LC-MS and LC-MS/MS methods for the measurement of 5-MTHF. These data highlight the accuracy and precision achievable in different biological matrices.

Table 1: Accuracy and Precision of 5-MTHF Measurements in Human Plasma/Serum

Analytical MethodMatrixAnalyte/Internal StandardLinearity RangeAccuracy (Recovery %)Intra-Assay Precision (CV%)Inter-Assay Precision (CV%)
LC-MS/MSHuman Plasma5-MTHF / [13C5]5-MTHF & [2H4]Folic Acid1.2 x 10⁻¹¹ to 3.2 x 10⁻⁷ mol/LNot Specified< 8.6%< 9.0%
LC-ESI-MSHuman Serum5-MTHF / [5-13C5]MTHFA0.94 - 97 ng/mLGood agreement with other methods5.3%Not Specified
LC-MS/MSHuman Serum5-MTHF & other vitamersNot Specified99.4 ± 3.6%2.8 - 3.6%Not Specified
LC-MS/MSRat Plasma6S-5-MTHF10.0 - 10,000 ng/mL-7.55% to 12.4% (bias)≤ 10.9%≤ 13.2%
LC-MS/MSHuman Plasma5-M-THF5.05 - 50.5 ng/mLNot SpecifiedNot SpecifiedNot Specified

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for 5-MTHF

Analytical MethodMatrixLODLOQ
LC-MS/MSHuman Plasma1.2 x 10⁻¹¹ mol/LNot Specified
LC-MSHuman Plasma/Urine0.2 x 10⁻⁹ mol/L0.55 x 10⁻⁹ mol/L
LC-MS/MSHuman Serum≤ 0.3 nmol/LNot Specified
SIDA LC-MS/MSDried Blood/Plasma Spots1.5 nmol/L4.4 nmol/L

Experimental Protocols

The methodologies outlined below are representative of the robust analytical procedures used for the quantification of 5-MTHF and its isotopologues.

Sample Preparation: Solid-Phase Extraction (SPE)

A common and effective method for sample clean-up and concentration is solid-phase extraction.

  • Sample Pre-treatment : To 200 µL of serum, calibrator, or quality control sample, 20 µL of an internal standard mixture (containing an isotopically labeled form of 5-MTHF) is added.[5] Subsequently, 400 µL of an SPE sample buffer (e.g., 10 g/L Ammonium Formate and 1 g/L Ascorbic Acid in water, pH 3.2) is added.[5] The mixture is vortexed and centrifuged to precipitate proteins.[5]

  • SPE Cartridge Conditioning : An SPE plate or cartridge (e.g., C18 or phenyl sorbent) is conditioned with methanol, acetonitrile, and finally equilibrated with the SPE sample buffer.[5][6]

  • Sample Loading and Washing : The supernatant from the pre-treated sample is loaded onto the conditioned SPE cartridge. The cartridge is then washed with an appropriate buffer to remove interfering substances.[5]

  • Elution : The analyte and internal standard are eluted from the cartridge using a solvent mixture, typically containing acetonitrile and/or methanol with a small percentage of acid (e.g., acetic or formic acid) and an antioxidant like ascorbic acid.[5]

  • Dry-down and Reconstitution : The eluate is evaporated to dryness under a stream of nitrogen and the residue is reconstituted in the initial mobile phase for LC-MS/MS analysis.[5]

Liquid Chromatography (LC)
  • Column : Chromatographic separation is typically achieved on a C18 reversed-phase column.[5]

  • Mobile Phase : A binary gradient system is commonly employed, consisting of an aqueous mobile phase (A) and an organic mobile phase (B), both often containing a small amount of an acid like formic or acetic acid to improve peak shape and ionization efficiency.[4][7] For example, Mobile Phase A could be 0.1% aqueous acetic acid and Mobile Phase B could be methanol.[4]

  • Gradient Elution : A gradient elution starts with a high percentage of the aqueous mobile phase, which is gradually decreased as the percentage of the organic mobile phase is increased. This allows for the effective separation of the analyte from other matrix components.[4]

Mass Spectrometry (MS)
  • Ionization : Electrospray ionization (ESI) is the most common ionization technique, typically operated in the positive ion mode for 5-MTHF analysis.[2][3]

  • Detection : A triple quadrupole mass spectrometer is used for detection, operating in the Multiple Reaction Monitoring (MRM) mode.[3][7] This highly selective and sensitive technique involves monitoring a specific precursor-to-product ion transition for the analyte and its isotopically labeled internal standard.

Visualizing the Workflow and Assessment Logic

To further clarify the experimental process and the principles of method validation, the following diagrams are provided.

Experimental_Workflow cluster_SamplePrep Sample Preparation cluster_Analysis Analysis cluster_Data Data Processing Serum Serum Sample Add_IS Add Internal Standard (5-MTHF-13C6) Serum->Add_IS Precipitate Protein Precipitation Add_IS->Precipitate SPE Solid-Phase Extraction Precipitate->SPE Elute Elution SPE->Elute Dry_Reconstitute Dry & Reconstitute Elute->Dry_Reconstitute LC LC Separation (C18 Column) Dry_Reconstitute->LC MS MS/MS Detection (MRM) LC->MS Quant Quantification MS->Quant

Caption: A typical experimental workflow for the quantification of 5-MTHF in serum using LC-MS/MS.

Validation_Logic cluster_Performance Method Performance Assessment cluster_Accuracy cluster_Precision Accuracy Accuracy (Recovery, Bias) Spike Spike Recovery Experiments Accuracy->Spike CRM Certified Reference Materials Accuracy->CRM Precision Precision (CV%, RSD) IntraAssay Intra-Assay (Repeatability) Precision->IntraAssay InterAssay Inter-Assay (Reproducibility) Precision->InterAssay

Caption: Logical relationship in assessing the accuracy and precision of an analytical method.

References

Validation

A Researcher's Guide to Comparative Metabolic Profiling: 5-Methyltetrahydrofolic Acid-¹³C₅ vs. Alternatives

For researchers, scientists, and drug development professionals, understanding the nuances of metabolic tracers is paramount for robust experimental design. This guide provides an objective comparison of 5-Methyltetrahyd...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, understanding the nuances of metabolic tracers is paramount for robust experimental design. This guide provides an objective comparison of 5-Methyltetrahydrofolic acid-¹³C₅ (5-MTHF-¹³C₅) with its common alternative, ¹³C₆-Folic Acid, for metabolic profiling of one-carbon metabolism.

One-carbon metabolism is a critical network of biochemical reactions essential for the synthesis of nucleotides and amino acids, as well as for methylation reactions that regulate epigenetics and other cellular processes. Stable isotope tracers are invaluable tools for elucidating the dynamics of this pathway. This guide will delve into the performance, experimental protocols, and key considerations when choosing a tracer for your research.

Performance Comparison: 5-MTHF-¹³C₅ vs. ¹³C₆-Folic Acid

The primary distinction between these two tracers lies in their metabolic activation. 5-MTHF is the biologically active form of folate, readily available for participation in the one-carbon cycle. In contrast, folic acid, a synthetic form, requires a multi-step enzymatic reduction and methylation process to become active 5-MTHF. This difference has significant implications for their use as metabolic tracers.

Feature5-Methyltetrahydrofolic Acid-¹³C₅¹³C₆-Folic AcidRationale & Supporting Data
Metabolic Activity Biologically active formRequires enzymatic conversion to 5-MTHF5-MTHF is the predominant form of folate in circulation and directly enters the one-carbon cycle. Folic acid must be reduced by dihydrofolate reductase (DHFR) and then converted to various tetrahydrofolate derivatives before becoming 5-MTHF.
Bioavailability HighCan be lower, especially in individuals with MTHFR polymorphismsStudies have shown that supplementation with 5-MTHF is at least as effective, and in some cases more so, than folic acid in increasing plasma folate levels. This is particularly relevant for individuals with common genetic variations in the MTHFR enzyme, which can impair the conversion of folic acid to its active form.[1]
Tracer Immediacy Direct tracer of the active folate poolIndirect tracer, reflects uptake and conversion efficiencyAs 5-MTHF-¹³C₅ is already in the active form, its incorporation into downstream metabolites provides a more direct measure of one-carbon flux. The labeling from ¹³C₆-Folic Acid will be influenced by the efficiency of the entire metabolic activation pathway.
Potential for Unmetabolized Tracer Accumulation LowHigher, especially with high dosesHigh intakes of folic acid can lead to the accumulation of unmetabolized folic acid in the circulation, which may have unknown biological consequences.

Experimental Protocols

The following provides a generalized workflow for a comparative metabolic profiling experiment using either 5-MTHF-¹³C₅ or an alternative tracer. Specific parameters will need to be optimized for the experimental system (e.g., cell culture, animal model).

I. Isotope Labeling of Cells in Culture
  • Cell Seeding: Plate cells at a density that will ensure they are in the exponential growth phase at the time of labeling.

  • Tracer Introduction:

    • Prepare a labeling medium by supplementing a folate-free medium with a known concentration of either 5-MTHF-¹³C₅ or the alternative tracer (e.g., ¹³C₆-Folic Acid).

    • Remove the existing culture medium and wash the cells once with pre-warmed phosphate-buffered saline (PBS).

    • Add the pre-warmed labeling medium to the cells.

  • Incubation: Incubate the cells for a predetermined time course. The duration of labeling will depend on the turnover rate of the metabolites of interest. For one-carbon metabolism, time points can range from minutes to several hours to achieve isotopic steady state.

  • Metabolite Quenching and Extraction:

    • To halt metabolic activity, rapidly wash the cells with ice-cold PBS.

    • Immediately add a pre-chilled extraction solvent (e.g., 80% methanol) to the cells.

    • Scrape the cells in the extraction solvent and transfer the cell lysate to a microcentrifuge tube.

    • Centrifuge to pellet cellular debris and collect the supernatant containing the metabolites.

II. Sample Analysis by LC-MS/MS

A robust and sensitive method for the simultaneous determination of labeled and unlabeled folates and related metabolites is crucial.

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

  • Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions (Example):

  • Column: A C18 reversed-phase column is commonly used for folate analysis.

  • Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

  • Flow Rate: Optimized based on the column dimensions.

  • Column Temperature: Maintained at a constant temperature (e.g., 30°C) for reproducibility.

Mass Spectrometry Conditions (Example):

  • Ionization Mode: Positive or negative ion mode can be used, with positive mode often providing better sensitivity for folates.

  • Scan Type: Multiple Reaction Monitoring (MRM) is used for targeted quantification of specific parent-product ion transitions for each labeled and unlabeled metabolite.

  • Ion Transitions: Specific MRM transitions for each isotopologue of the tracer and downstream metabolites (e.g., methionine, serine, purines, pyrimidines) need to be determined and optimized.

Data Analysis:

  • Peak integration and quantification are performed using the instrument's software.

  • The isotopic enrichment of each metabolite is calculated by determining the ratio of the labeled isotopologue to the total pool of that metabolite.

  • Correction for the natural abundance of stable isotopes is necessary for accurate quantification of label incorporation.

Visualizing the Process

To better understand the concepts discussed, the following diagrams, generated using the DOT language, illustrate the one-carbon metabolism pathway and a typical experimental workflow.

One_Carbon_Metabolism One-Carbon Metabolism Pathway THF THF Methylene_THF 5,10-CH2-THF THF->Methylene_THF SHMT Serine Serine Glycine Glycine Serine->Glycine SHMT Methyl_THF 5-CH3-THF Methylene_THF->Methyl_THF MTHFR DHF DHF Methylene_THF->DHF TS Methyl_THF->THF MS DHF->THF DHFR dTMP dTMP dUMP dUMP dUMP->dTMP TS Methionine Methionine SAM SAM Methionine->SAM MAT SAH SAH SAM->SAH Methyltransferases Methylation Methylation Reactions SAM->Methylation Homocysteine Homocysteine SAH->Homocysteine SAHH Homocysteine->Methionine MS

One-Carbon Metabolism Pathway

Experimental_Workflow Workflow for Comparative Metabolic Profiling cluster_Experiment Experimental Phase cluster_Analysis Analytical Phase Start Start: Cell Culture Tracer Introduce Tracer (5-MTHF-13C5 or Alternative) Start->Tracer Incubate Incubate for Time Course Tracer->Incubate Quench Quench Metabolism & Extract Metabolites Incubate->Quench LCMS LC-MS/MS Analysis (MRM for Isotopologues) Quench->LCMS DataProcessing Data Processing: Peak Integration & Quantification LCMS->DataProcessing Enrichment Calculate Isotopic Enrichment DataProcessing->Enrichment FluxAnalysis Metabolic Flux Analysis Enrichment->FluxAnalysis

References

Comparative

A Comparative Guide to Mass Spectrometry Platforms for the Analysis of 5-Methyltetrahydrofolic acid-13C6

For Researchers, Scientists, and Drug Development Professionals This guide offers an objective comparison of the performance of different mass spectrometry platforms for the quantitative analysis of 5-Methyltetrahydrofol...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide offers an objective comparison of the performance of different mass spectrometry platforms for the quantitative analysis of 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6), a key isotopic-labeled metabolite in one-carbon metabolism. Understanding the capabilities and limitations of various mass spectrometers is crucial for selecting the appropriate instrumentation to achieve desired sensitivity, selectivity, and throughput in research and drug development settings. This comparison is supported by experimental data from published literature.

Introduction to 5-Methyltetrahydrofolic Acid and its Importance

5-Methyltetrahydrofolic acid (5-MTHF) is the primary biologically active form of folate in the body. It plays a vital role as a methyl donor in the one-carbon metabolism pathway, which is essential for numerous physiological processes including DNA synthesis and repair, amino acid metabolism, and epigenetic regulation.[1] The use of stable isotope-labeled compounds like 5-MTHF-13C6 allows for precise tracing and quantification in metabolic studies.

Mass Spectrometry for 5-MTHF-13C6 Analysis: An Overview

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of folates, including 5-MTHF and its isotopologues, in biological matrices.[2][3] The choice of mass analyzer significantly impacts the performance of the analytical method. The most commonly employed mass spectrometers for this application are triple quadrupole (QqQ), quadrupole time-of-flight (Q-TOF), and Orbitrap-based high-resolution mass spectrometry (HRAM) systems.[4][5]

Performance Comparison of Mass Spectrometry Platforms

The selection of a mass spectrometer should be guided by the specific requirements of the assay, such as the need for high sensitivity for low-level detection, high selectivity to resolve interferences, or the ability to perform untargeted analysis.

ParameterTriple Quadrupole (QqQ)Quadrupole Time-of-Flight (Q-TOF)Orbitrap
Principle Targeted quantification using Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM)High-resolution, accurate-mass (HRAM) full scan and product ion scan capabilitiesHigh-resolution, accurate-mass (HRAM) analysis using an orbital trapping of ions
Primary Application for 5-MTHF-13C6 Gold standard for targeted quantification due to high sensitivity and selectivity.[4]Suitable for both targeted and untargeted analysis; provides high mass accuracy for confident identification.[5]Excellent for both targeted quantification and high-resolution screening of metabolites.[4]
Sensitivity Generally offers the highest sensitivity for targeted analysis, often reaching picogram to femtogram levels.[6][7]Good sensitivity, though for targeted quantification, may be slightly less sensitive than the latest generation of QqQ instruments.[7]Comparable sensitivity to QqQ for targeted analysis, with the advantage of high-resolution full scan data.[8]
Selectivity Excellent selectivity achieved through the monitoring of specific precursor-to-product ion transitions.High selectivity due to high mass resolution, allowing for the separation of isobaric interferences.Exceptional selectivity due to ultra-high mass resolution, providing a high degree of confidence in compound identification.[8]
Linearity Excellent linearity over a wide dynamic range.Good linearity.Excellent linearity.
Precision (CV%) Typically very high precision with CVs well below 15%.[2]Good precision.High precision.
Untargeted Analysis Not suitable for untargeted screening.[8]Well-suited for untargeted metabolomics and identification of unknown metabolites.A powerful tool for untargeted and discovery metabolomics.[4]
Cost Generally the most cost-effective option for routine targeted quantification.[4]Intermediate cost.Higher initial investment.

Supporting Experimental Data

The following tables summarize quantitative performance data for 5-MTHF analysis reported in the literature, which is indicative of the performance expected for its 13C6-labeled counterpart.

Table 1: Performance of Triple Quadrupole Mass Spectrometers for 5-MTHF Analysis

Instrument Type/ModelLinearity RangeLODLOQPrecision (Intra-day CV%)Reference
LC-MS/MS (unspecified QqQ)0.249–19.9 ng/mL-0.249 ng/mL<15%[9][10]
LC-MS/MS (unspecified QqQ)5.05–50.5 ng/mL-5.05 ng/mL<15%[9][10]
Thermo Scientific™ TSQ Quantiva™25 pg/ml to 1000 ng/mlpg/ml levelspg/ml levels< 10%[6]
LC-MS/MS (unspecified QqQ)-0.07-0.52 nmol/L--[11]

Table 2: General Performance Characteristics of Q-TOF and Orbitrap for Metabolite Analysis

Instrument TypeKey Performance AspectsReference
Q-TOFHigh-resolution and accurate mass capabilities enable confident identification and untargeted screening. Specificity and robustness are comparable to QqQ instruments.[7][7]
OrbitrapOffers both high-sensitivity targeted quantification and high-resolution full-scan capabilities for untargeted analysis. Can be as sensitive as triple quadrupoles for targeted analysis.[8][8]

Experimental Protocols

A typical experimental workflow for the analysis of 5-MTHF-13C6 in a biological matrix such as plasma or serum involves sample preparation, liquid chromatographic separation, and mass spectrometric detection.

Sample Preparation
  • Protein Precipitation: To 200 µL of serum, add an internal standard solution. Precipitate proteins by adding a solvent like acetonitrile or methanol.[6][11]

  • Centrifugation: Vortex the mixture and then centrifuge to pellet the precipitated proteins.

  • Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

  • Evaporation and Reconstitution: Evaporate the supernatant to dryness under a stream of nitrogen and reconstitute the residue in the initial mobile phase.[9]

Liquid Chromatography
  • Column: A C18 reversed-phase column is commonly used.[6]

  • Mobile Phase: A gradient elution with a combination of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile or methanol) is typical.[9]

  • Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is often employed.

Mass Spectrometry
  • Ionization: Electrospray ionization (ESI) in positive ion mode is generally used for folate analysis.[6]

  • Acquisition Mode:

    • Triple Quadrupole: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) is used to monitor specific precursor and product ion transitions for 5-MTHF-13C6 and the internal standard.

    • Q-TOF and Orbitrap: Data can be acquired in either a targeted mode (e.g., Parallel Reaction Monitoring on an Orbitrap) or in a full-scan high-resolution mode for untargeted analysis.

Visualizations

One-Carbon Metabolism Pathway

The following diagram illustrates the central role of 5-Methyltetrahydrofolic acid in the one-carbon metabolism pathway.

OneCarbonMetabolism Folic_Acid Folic Acid DHF Dihydrofolate (DHF) Folic_Acid->DHF DHFR THF Tetrahydrofolate (THF) DHF->THF DHFR Methylene_THF 5,10-Methylenetetrahydrofolate THF->Methylene_THF SHMT Serine Serine Glycine Glycine Serine->Glycine Serine->Methylene_THF Methylene_THF->THF Five_MTHF 5-Methyltetrahydrofolic Acid (5-MTHF) Methylene_THF->Five_MTHF MTHFR DNA_Synthesis DNA Synthesis (Purines, Thymidylate) Methylene_THF->DNA_Synthesis Five_MTHF->THF Homocysteine Homocysteine Five_MTHF->Homocysteine Methionine Methionine Homocysteine->Methionine MS SAM S-Adenosylmethionine (SAM) Methionine->SAM SAH S-Adenosylhomocysteine (SAH) SAM->SAH Methylation Methylation Reactions (DNA, proteins, lipids) SAM->Methylation SAH->Homocysteine

Caption: The central role of 5-MTHF in the one-carbon metabolism pathway.

Experimental Workflow for 5-MTHF-13C6 Analysis

The diagram below outlines the typical experimental workflow for the analysis of 5-MTHF-13C6 using LC-MS/MS.

ExperimentalWorkflow Sample Biological Sample (e.g., Plasma, Serum) Preparation Sample Preparation (Protein Precipitation, Centrifugation, Evaporation, Reconstitution) Sample->Preparation LC Liquid Chromatography (Reversed-Phase C18 Column) Preparation->LC MS Mass Spectrometry (ESI+, QqQ, Q-TOF, or Orbitrap) LC->MS Data Data Acquisition and Processing (Quantification of 5-MTHF-13C6) MS->Data

Caption: A typical experimental workflow for LC-MS/MS analysis of 5-MTHF-13C6.

References

Validation

A Head-to-Head Comparison of Sample Cleanup Techniques for 5-Methyltetrahydrofolic acid-13C6 Analysis

For Researchers, Scientists, and Drug Development Professionals The accurate quantification of 5-Methyltetrahydrofolic acid (5-MTHF), the primary active form of folate in the body, and its stable isotope-labeled internal...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of 5-Methyltetrahydrofolic acid (5-MTHF), the primary active form of folate in the body, and its stable isotope-labeled internal standards like 5-Methyltetrahydrofolic acid-13C6, is critical in various research fields, including nutritional science, clinical diagnostics, and pharmacokinetic studies. The complexity of biological matrices such as plasma and serum necessitates a robust sample cleanup step to remove interfering substances prior to analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide provides an objective comparison of common sample cleanup techniques: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and Immunoaffinity Chromatography (IAC), supported by experimental data to aid researchers in selecting the most appropriate method for their analytical needs.

Introduction to Sample Cleanup Techniques

The primary goal of sample preparation is to extract the analyte of interest from the sample matrix while removing components that can interfere with the analysis, such as proteins, phospholipids, and salts. These interferences can lead to ion suppression or enhancement in the mass spectrometer, affecting the accuracy and precision of the results.[1] Each cleanup technique offers a different balance of selectivity, recovery, speed, and cost.

Protein Precipitation (PPT) is a straightforward and rapid method that involves adding an organic solvent or an acid to the sample to denature and precipitate proteins.[2]

Liquid-Liquid Extraction (LLE) separates analytes based on their differential solubility in two immiscible liquid phases, typically an aqueous sample and an organic solvent.

Solid-Phase Extraction (SPE) utilizes a solid sorbent to retain the analyte of interest while the sample matrix is washed away. The analyte is then eluted with a different solvent.[3]

Immunoaffinity Chromatography (IAC) is a highly selective technique that employs antibodies specific to the analyte of interest, in this case, folates, to capture them from the sample matrix.[4]

Comparative Performance Data

The following tables summarize the quantitative performance of each technique based on data from various studies. It is important to note that direct head-to-head comparisons across all four methods under identical conditions are limited in the published literature. Therefore, the data presented here is a collation from different sources and should be interpreted with consideration of the varying experimental conditions.

Table 1: Comparison of Recovery and Matrix Effects for 5-MTHF Cleanup Techniques

TechniqueAnalyteMatrixRecovery (%)Matrix Effect (%)Citation(s)
Protein Precipitation (PPT) 5-MTHFHuman Plasma73.4 - 108Not explicitly stated for 5-MTHF, but generally higher than SPE/LLE[5][6][7]
Folic AcidHuman Plasma58.2Not explicitly stated for 5-MTHF, but generally higher than SPE/LLE[5]
Liquid-Liquid Extraction (LLE) 5-MTHFWhole Blood95 - 105Not explicitly stated[8]
Solid-Phase Extraction (SPE) 5-MTHFHuman Serum99.4 ± 3.6Minimal[7]
5-MTHFHuman Plasma87.4 - 94.885.6 - 91.4[9]
5-MTHFHuman Plasma99.3 - 102Not explicitly stated[10]
Immunoaffinity Chromatography (IAC) 5-MTHFHuman Plasma98.0 ± 1.6Not required due to high selectivity[4]
5-MTHFHuman Plasma92.2Not required due to high selectivity[11]

Table 2: Comparison of Analytical Performance for 5-MTHF Cleanup Techniques

TechniqueAnalyteMatrixLower Limit of Quantification (LLOQ)Precision (CV%)Citation(s)
Protein Precipitation (PPT) 5-MTHFHuman Plasma4 nMIntra-day: <10.5, Inter-day: <13.2
Liquid-Liquid Extraction (LLE) 5-MTHFWhole BloodNot explicitly statedWithin-day & Day-to-day: <6.5[8]
Solid-Phase Extraction (SPE) 5-MTHFHuman Serum≤0.3 nmol/L2.8 - 3.6[7]
5-MTHFHuman Plasma10.0 ng/mLIntra-batch: ≤10.9, Inter-batch: ≤13.2[9]
5-MTHFHuman Plasma4.51 nmol/LInter-day: 3.66[10]
Immunoaffinity Chromatography (IAC) 5-MTHFHuman Plasma0.4 ng/mLNot explicitly stated[4]
5-MTHFHuman Plasma0.26 pmol/mLWithin-day: 8.1, Between-day: 6.8[11]

Experimental Protocols

Detailed methodologies for each cleanup technique are provided below. These protocols are based on published literature and may require optimization for specific applications.

Protein Precipitation (PPT) Protocol

This protocol uses acetonitrile to precipitate proteins from a plasma sample.

  • To 100 µL of plasma in a microcentrifuge tube, add 300 µL of acetonitrile.

  • Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

  • Centrifuge the sample at high speed (e.g., 14,000 rpm) for 10 minutes.

  • Carefully collect the supernatant containing the analyte for LC-MS/MS analysis.

PPT_Workflow cluster_0 Protein Precipitation Plasma_Sample Plasma Sample (100 µL) Add_Acetonitrile Add Acetonitrile (300 µL) Plasma_Sample->Add_Acetonitrile Vortex Vortex (1 min) Add_Acetonitrile->Vortex Centrifuge Centrifuge (14,000 rpm, 10 min) Vortex->Centrifuge Collect_Supernatant Collect Supernatant Centrifuge->Collect_Supernatant LCMS_Analysis LC-MS/MS Analysis Collect_Supernatant->LCMS_Analysis

A simplified workflow for Protein Precipitation (PPT).
Liquid-Liquid Extraction (LLE) Protocol

This protocol describes a liquid-liquid partition extraction for 5-MTHF from whole blood after deproteinization.[8]

  • Mix 0.1 mL of whole blood with 0.3 mL of 57 mmol/L ascorbic acid and incubate at 37°C for 60 minutes for deproteinization.

  • Dilute the mixture with 0.6 mL of buffer solution (0.2 mol/L potassium phosphate dibasic and 30 mmol/L mercaptoethanol, pH 8.5).

  • Heat the sample at 100°C for 10 minutes and then centrifuge.

  • The supernatant is then subjected to liquid-liquid extraction with an appropriate organic solvent.

  • The organic layer containing the analyte is collected, evaporated, and reconstituted for LC-MS/MS analysis.

LLE_Workflow cluster_1 Liquid-Liquid Extraction Blood_Sample Whole Blood Sample (0.1 mL) Deproteinization Deproteinization (Ascorbic Acid, 37°C) Blood_Sample->Deproteinization Dilution Dilution & pH Adjustment Deproteinization->Dilution Heat_Centrifuge Heat & Centrifuge Dilution->Heat_Centrifuge LLE_Step Liquid-Liquid Extraction Heat_Centrifuge->LLE_Step Collect_Organic_Layer Collect & Evaporate LLE_Step->Collect_Organic_Layer Reconstitute Reconstitute Collect_Organic_Layer->Reconstitute LCMS_Analysis_LLE LC-MS/MS Analysis Reconstitute->LCMS_Analysis_LLE

A general workflow for Liquid-Liquid Extraction (LLE).
Solid-Phase Extraction (SPE) Protocol

This protocol is a general procedure for SPE of 5-MTHF from plasma using a strong anion-exchange (SAX) cartridge.[10]

  • Conditioning: Condition the SAX SPE cartridge with 1 mL of methanol followed by 1 mL of equilibration buffer (e.g., phosphate buffer, pH 7).

  • Loading: Load the pre-treated plasma sample onto the conditioned cartridge.

  • Washing: Wash the cartridge with 1 mL of a weak wash buffer to remove unbound interferences.

  • Elution: Elute the bound 5-MTHF with 1 mL of an appropriate elution buffer (e.g., a high salt or acidic buffer).

  • Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute the residue in the mobile phase for LC-MS/MS analysis.

SPE_Workflow cluster_2 Solid-Phase Extraction Condition Condition SPE Cartridge Load Load Sample Condition->Load Wash Wash Cartridge Load->Wash Elute Elute Analyte Wash->Elute Evaporate_Reconstitute Evaporate & Reconstitute Elute->Evaporate_Reconstitute LCMS_Analysis_SPE LC-MS/MS Analysis Evaporate_Reconstitute->LCMS_Analysis_SPE IAC_Workflow cluster_3 Immunoaffinity Chromatography Apply_Sample Apply Sample to Column Wash_Column Wash Column Apply_Sample->Wash_Column Elute_Folate Elute 5-MTHF Wash_Column->Elute_Folate Neutralize_Analyze Neutralize & Analyze Elute_Folate->Neutralize_Analyze LCMS_Analysis_IAC LC-MS/MS Analysis Neutralize_Analyze->LCMS_Analysis_IAC

References

Comparative

literature review of studies using 5-Methyltetrahydrofolic acid-13C6

5-Methyltetrahydrofolic Acid-13C6 in Research: A Comparative Guide For researchers, scientists, and drug development professionals, the use of stable isotope-labeled compounds is crucial for accurate quantification and m...

Author: BenchChem Technical Support Team. Date: December 2025

5-Methyltetrahydrofolic Acid-13C6 in Research: A Comparative Guide

For researchers, scientists, and drug development professionals, the use of stable isotope-labeled compounds is crucial for accurate quantification and metabolic studies. 5-Methyltetrahydrofolic acid-13C6 (¹³C₆-5-MTHF), a labeled form of the primary active folate in the body, serves as an invaluable tool in folate research. This guide provides a comprehensive comparison of its application and performance, supported by experimental data and detailed protocols.

Performance Comparison: 5-Methyltetrahydrofolic Acid vs. Folic Acid

A significant area of research involves comparing the bioavailability and pharmacokinetics of 5-methyltetrahydrofolate (5-MTHF) with folic acid, the synthetic form of folate. ¹³C-labeled 5-MTHF is often employed as an internal standard in the analytical methods used for these comparisons, ensuring high accuracy.

Studies have consistently shown that 5-MTHF has a higher bioavailability than folic acid. After oral administration, 5-MTHF leads to a more rapid and greater increase in plasma folate levels. This is because, unlike folic acid, 5-MTHF does not require reduction by the enzyme dihydrofolate reductase to become metabolically active.[1][2]

Table 1: Pharmacokinetic Comparison of 5-MTHF and Folic Acid

Parameter5-MTHFFolic AcidFold Increase with 5-MTHFReference
Incremental Area Under the Curve (iAUC₀₋₈h) for Total Folate HigherLower1.64[3]
Incremental Area Under the Curve (iAUC₀₋₈h) for 5-MTHF HigherLower2.56[3]
Peak Plasma Concentration (Cmax) of 5-MTHF ~7 times higherLower7.0[4]
Performance of Analytical Methods Utilizing ¹³C-Labeled 5-MTHF

Stable isotope dilution analysis (SIDA) coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the accurate quantification of folates in biological matrices. In these assays, ¹³C-labeled 5-MTHF (commonly ¹³C₅-5-MTHF or ¹³C₆-5-MTHF) is used as an internal standard to correct for any analyte loss during sample preparation and analysis.[5][6]

Table 2: Performance Characteristics of LC-MS/MS Methods Using ¹³C-5-MTHF Internal Standard

ParameterValueMatrixReference
Limit of Detection (LOD) 0.2 x 10⁻⁹ mol/LPlasma, Urine[7]
Limit of Quantification (LOQ) 0.55 x 10⁻⁹ mol/LPlasma, Urine[7]
Precision (CV%) 5.3%Serum[6]
Linear Range 0-9 x 10⁻⁹ mol/LPlasma, Urine[7]
Recovery 98.0% ± 1.6%Plasma

Experimental Protocols

Pharmacokinetic Study of 5-MTHF vs. Folic Acid

This protocol is a summary of a randomized, double-blind, single-dose cross-over study design.

  • Subjects: Healthy adult volunteers.

  • Dosing: Subjects receive a single oral dose of either 5-MTHF or an equimolar amount of folic acid. After a washout period, subjects receive the other compound.

  • Blood Sampling: Venous blood samples are collected at baseline and at various time points post-dosing (e.g., 0.5, 1, 2, 4, 6, 8, 12, 24 hours).

  • Sample Processing: Blood is centrifuged to obtain plasma, which is then stabilized and stored at -80°C until analysis.

  • Analysis: Plasma concentrations of different folate forms are determined using a validated LC-MS/MS method with ¹³C-labeled 5-MTHF as an internal standard.

  • Pharmacokinetic Analysis: Parameters such as AUC, Cmax, and Tmax are calculated from the plasma concentration-time profiles.

Quantification of 5-MTHF in Plasma using Stable Isotope Dilution LC-MS/MS

This protocol outlines a typical analytical procedure for measuring 5-MTHF in plasma.

  • Sample Preparation:

    • To a 60 µL plasma sample, add an extraction buffer.

    • Spike the sample with a known amount of ¹³C₅-5-MTHF internal standard solution.

    • Equilibrate the mixture for 30 minutes at room temperature in the dark.

    • Perform solid-phase extraction (SPE) using a strong anion-exchange cartridge for purification. The cartridge is first activated with methanol and an equilibration buffer.

    • After sample loading, wash the cartridge and then elute the folates.[8]

    • The eluate is then filtered before analysis.[8]

  • LC-MS/MS Analysis:

    • Chromatography: Use a C18 reversed-phase column with a gradient elution of an acidic mobile phase (e.g., acetic acid or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

    • Mass Spectrometry: Operate the mass spectrometer in multiple reaction monitoring (MRM) mode. Monitor the specific precursor-to-product ion transitions for both unlabeled 5-MTHF and the ¹³C-labeled internal standard.

  • Quantification:

    • Generate a calibration curve by analyzing standards with known concentrations of unlabeled 5-MTHF and a fixed concentration of the ¹³C-labeled internal standard.

    • Calculate the concentration of 5-MTHF in the plasma samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations

One-Carbon Metabolism Pathway

5-MTHF plays a central role in one-carbon metabolism, a network of interconnected pathways essential for the synthesis of nucleotides and amino acids, and for methylation reactions. 5-MTHF donates its methyl group to homocysteine to form methionine, a reaction catalyzed by methionine synthase. Methionine is then converted to S-adenosylmethionine (SAM), the universal methyl donor for numerous biological reactions.

One_Carbon_Metabolism THF Tetrahydrofolate (THF) CH2THF 5,10-Methylene-THF THF->CH2THF Serine Serine Serine->THF SHMT Glycine Glycine CH2THF->Glycine DHF Dihydrofolate (DHF) CH2THF->DHF TYMS MTHF 5-Methyl-THF CH2THF->MTHF MTHFR DHF->THF DHFR dUMP dUMP dTMP dTMP dUMP->dTMP TYMS HCY Homocysteine MTHF->HCY MS MET Methionine HCY->MET SAM S-Adenosylmethionine (SAM) MET->SAM MAT SAH S-Adenosylhomocysteine (SAH) SAM->SAH Methyltransferases Methylation Methylation (DNA, RNA, proteins) SAM->Methylation SAH->HCY

Caption: The central role of 5-Methyltetrahydrofolate in the one-carbon metabolism pathway.

Experimental Workflow for 5-MTHF Quantification

The following diagram illustrates the typical workflow for quantifying 5-MTHF in a biological sample using a stable isotope dilution assay.

Experimental_Workflow start Start: Plasma Sample add_is Add ¹³C-5-MTHF Internal Standard start->add_is extract Solid-Phase Extraction (SPE) add_is->extract analyze LC-MS/MS Analysis extract->analyze quantify Quantification using Calibration Curve analyze->quantify end End: 5-MTHF Concentration quantify->end

Caption: A simplified workflow for the quantification of 5-MTHF using stable isotope dilution.

References

Safety & Regulatory Compliance

Safety

Proper Disposal of 5-Methyltetrahydrofolic Acid-13C6: A Guide for Laboratory Professionals

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development Professionals This document provides comprehensive guidance on the proper disposal procedures for 5-Methyltetrahydrofolic acid-1...

Author: BenchChem Technical Support Team. Date: December 2025

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the proper disposal procedures for 5-Methyltetrahydrofolic acid-13C6, a stable isotope-labeled compound. Adherence to these protocols is crucial for maintaining laboratory safety and ensuring environmental compliance. The procedures outlined are based on general laboratory chemical waste guidelines and information from safety data sheets for the parent compound.

Immediate Safety Considerations

5-Methyltetrahydrofolic acid is categorized as harmful if swallowed and can cause skin and eye irritation.[1] When handling this compound, appropriate personal protective equipment (PPE) is mandatory.

Recommended Personal Protective Equipment:

PPE CategorySpecification
Eye Protection Safety goggles with side-shields.
Hand Protection Protective gloves (e.g., nitrile).
Skin and Body Impervious clothing, such as a lab coat.
Respiratory Use in a well-ventilated area. A respirator may be required for bulk quantities or if dust is generated.

In case of exposure, follow these first-aid measures immediately:

  • After inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

  • After skin contact: Wash off immediately with plenty of soap and water. Remove contaminated clothing.

  • After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

  • After swallowing: Do NOT induce vomiting. Wash out the mouth with water and call a physician.

Disposal Protocol for 5-Methyltetrahydrofolic Acid-13C6

As 5-Methyltetrahydrofolic acid-13C6 is a stable, non-radioactive isotope-labeled compound, its disposal procedure is governed by its chemical properties, not radiological ones.[2][] Therefore, it should be treated as a chemical waste, following the same protocols as for the unlabeled 5-Methyltetrahydrofolic acid.

Step-by-Step Disposal Procedure:

  • Waste Identification and Segregation:

    • Treat all unused 5-Methyltetrahydrofolic acid-13C6 and any materials contaminated with it (e.g., weighing boats, pipette tips, gloves) as hazardous chemical waste.

    • Do not mix this waste with general laboratory trash or other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

    • Segregate from incompatible materials, such as strong oxidizing agents.

  • Containerization:

    • Use a designated, leak-proof, and chemically compatible container for solid waste. The container should be in good condition with a secure lid.

    • The original product container can be used if it is empty and suitable for waste collection.

    • Label the waste container clearly with "Hazardous Waste" and the full chemical name: "5-Methyltetrahydrofolic acid-13C6". List any other constituents of the waste mixture.

  • Storage:

    • Store the sealed waste container in a designated satellite accumulation area within the laboratory.

    • This area should be at or near the point of waste generation and under the control of laboratory personnel.

    • Ensure the storage area is cool, dry, and away from heat sources or ignition.

  • Disposal Request:

    • Once the waste container is full or ready for disposal, contact your institution's EHS or equivalent department to arrange for pickup.

    • Follow all institutional procedures for waste manifest and pickup requests.

Important Considerations:

  • Do NOT dispose of 5-Methyltetrahydrofolic acid-13C6 down the drain or in the regular trash.

  • Empty containers that held the compound should be managed as hazardous waste unless triple-rinsed with a suitable solvent. The rinsate must also be collected as hazardous waste.

  • For spills, absorb the material with an inert, non-combustible absorbent and place it in the designated hazardous waste container.

Decision-Making Workflow for Disposal

The following diagram illustrates the logical steps for the proper disposal of 5-Methyltetrahydrofolic acid-13C6.

G cluster_start Start: Waste Generation cluster_assessment Waste Characterization cluster_stable_isotope Stable Isotope Protocol cluster_disposal_steps Chemical Waste Disposal Steps cluster_end End: Final Disposition start 5-Methyltetrahydrofolic acid-13C6 (Unused or Contaminated Material) is_radioactive Is the compound radioactive? start->is_radioactive treat_as_chemical Treat as chemical waste. Follow procedures for unlabeled compound. is_radioactive->treat_as_chemical No (Stable Isotope) radioactive_waste Follow Radiation Safety Disposal Protocol (Not applicable for 13C6) is_radioactive->radioactive_waste Yes segregate Segregate from incompatible materials. treat_as_chemical->segregate containerize Place in a labeled, sealed, chemically compatible container. segregate->containerize store Store in a designated satellite accumulation area. containerize->store request_pickup Arrange for pickup by Environmental Health & Safety (EHS). store->request_pickup end Proper and compliant disposal. request_pickup->end

References

Handling

Safeguarding Your Research: A Guide to Handling 5-Methyltetrahydrofolic Acid-13C6

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling 5-Methyltetrah...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling 5-Methyltetrahydrofolic acid-13C6, a stable isotope-labeled compound. Adherence to these procedural guidelines is critical for ensuring personnel safety and maintaining a secure research environment. While the isotopic labeling with ¹³C is non-radioactive, the chemical properties of the parent compound necessitate careful handling.

Hazard Identification and Classification

5-Methyltetrahydrofolic acid is classified with the following hazards according to the Globally Harmonized System (GHS)[1]:

Hazard ClassCategoryHazard Statement
Acute Toxicity, OralCategory 4H302: Harmful if swallowed[1]
Skin Corrosion/IrritationCategory 2H315: Causes skin irritation[1]
Serious Eye Damage/Eye IrritationCategory 2AH319: Causes serious eye irritation[1]
Specific Target Organ Toxicity, Single ExposureCategory 3H335: May cause respiratory irritation[1]
Skin SensitizationCategory 1H317: May cause an allergic skin reaction[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The following table outlines the recommended PPE for handling 5-Methyltetrahydrofolic acid-13C6.

Protection LevelEquipmentSpecifications & Rationale
Eye Protection Safety goggles with side-shieldsRequired for protection against liquid splashes and chemical vapors[1][3].
Hand Protection Protective glovesDisposable nitrile gloves are the minimum requirement. Double-gloving may be necessary for additional protection. Change gloves immediately if contaminated[1][3].
Body Protection Laboratory CoatA long-sleeved, buttoned coat made of a chemically resistant material provides a removable barrier in case of a spill[4][5][6].
Respiratory Protection Suitable respirator / Chemical Fume HoodAll handling of the solid or volatile forms should be conducted in a certified chemical fume hood to minimize inhalation exposure. Use a respirator if a fume hood is not available[1][6].
Foot Protection Closed-toe ShoesSubstantial, closed-toe shoes are required to protect against spills and falling objects[5][7][8].

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational plan minimizes the risk of exposure and contamination.

Pre-Handling Risk Assessment
  • Review Safety Data Sheet (SDS): Before use, thoroughly review the SDS for 5-Methyltetrahydrofolic acid[1][2][9].

  • Evaluate Experimental Protocol: Assess the quantities being used and the potential for exposure.

  • Emergency Preparedness: Ensure an emergency plan is in place for spills, exposure, or adverse reactions. An accessible safety shower and eye wash station are mandatory[1].

During the Experiment
  • Work in a Ventilated Area: Use a certified chemical fume hood for all manipulations of the compound[1][9].

  • Keep Containers Sealed: Keep all containers of 5-Methyltetrahydrofolic acid-13C6 sealed when not in use[1].

  • Avoid Ingestion and Inhalation: Do not eat, drink, or smoke when using this product. Avoid breathing dust, fumes, gas, mist, vapors, or spray[1][2].

  • Prevent Contact: Avoid contact with skin and eyes. Wash hands thoroughly after handling[1][9].

Post-Experiment
  • Decontaminate Work Area: Wipe down the work area with an appropriate solvent.

  • Properly Dispose of Waste: Dispose of all contaminated materials as hazardous waste according to local regulations[1][9].

  • Remove PPE Correctly: Remove PPE in the correct order to avoid self-contamination (gloves first, then eye protection, then lab coat).

  • Wash Hands: Wash hands thoroughly with soap and water after removing PPE.

Emergency and Disposal Plans

Accidental Release Measures

In the event of a spill, evacuate personnel to a safe area. Use full personal protective equipment during cleanup. Absorb solutions with a liquid-binding material and decontaminate surfaces with alcohol. Prevent the product from entering drains or water courses[1].

First-Aid Measures
  • If Inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen[1][9].

  • In Case of Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated clothing and shoes[1][2].

  • In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing[1].

  • If Swallowed: Wash out the mouth with water. Do NOT induce vomiting. Call a physician[1].

Disposal Plan
Waste TypeDisposal MethodRationale
Contaminated Labware (e.g., pipette tips, gloves)Labeled Hazardous Waste BagPlace all disposables that have come into contact with the compound into a designated hazardous waste bag within the fume hood[6].
Solutions of 5-Methyltetrahydrofolic acid-13C6 Labeled Liquid Hazardous Waste ContainerCollect in a compatible, sealed, and clearly labeled liquid waste container[6].
Empty Containers Dispose of contents/container in accordance with local regulation[1].Proper disposal prevents accidental exposure and environmental contamination.

Chemical Spill Response Workflow

Spill_Response_Workflow Chemical Spill Response Workflow Start Spill Occurs Evacuate Evacuate Immediate Area Alert Others Start->Evacuate Immediate Action Assess Assess the Spill (Identify Chemical, Quantity) Evacuate->Assess SmallSpill Is it a Small, Manageable Spill? Assess->SmallSpill DonPPE Don Appropriate PPE (Gloves, Goggles, Lab Coat) SmallSpill->DonPPE Yes LargeSpill Large or Hazardous Spill SmallSpill->LargeSpill No Contain Contain the Spill (Use Absorbent Material) DonPPE->Contain Cleanup Clean Up Spill Residue Contain->Cleanup Decontaminate Decontaminate the Area and Equipment Cleanup->Decontaminate Dispose Dispose of Contaminated Waste Properly Decontaminate->Dispose End Spill Managed Dispose->End ContactEHS Contact Emergency Personnel (e.g., EHS) LargeSpill->ContactEHS ContactEHS->End

Caption: Workflow for responding to a chemical spill in the laboratory.

References

© Copyright 2026 BenchChem. All Rights Reserved.